4-Allyl-2-chloropyridine

• CAS: 219727-28-3

Core Science & Biosynthesis

An In-Depth Technical Guide to 4-Allyl-2-chloropyridine: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Allyl-2-chloropyridine is a key heterocyclic building block of significant interest in medicinal chemistry and drug development. Its unique structural motif, featuring a reactive chlorine atom at the 2-position and a versatile allyl group at the 4-position of the pyridine ring, makes it a valuable precursor for the synthesis of complex molecular architectures. The pyridine core is a prevalent scaffold in numerous FDA-approved drugs, and its derivatives are widely explored for their diverse biological activities. This guide provides a comprehensive overview of the synthesis, physicochemical properties, and potential applications of 4-allyl-2-chloropyridine, with a particular focus on its role in the development of targeted therapeutics such as kinase inhibitors.

Synthesis of 4-Allyl-2-chloropyridine

The synthesis of 4-allyl-2-chloropyridine is most effectively achieved through regioselective cross-coupling reactions on a readily available starting material, 2,4-dichloropyridine. The greater reactivity of the chlorine atom at the 4-position of the pyridine ring allows for selective functionalization. Two of the most robust and widely employed methods for this transformation are the Negishi and Suzuki-Miyaura cross-coupling reactions.

Negishi Cross-Coupling

The Negishi coupling involves the reaction of an organozinc reagent with an organic halide, catalyzed by a nickel or palladium complex.[1] For the synthesis of 4-allyl-2-chloropyridine, allylzinc bromide is the organozinc reagent of choice. The reaction proceeds with high regioselectivity, favoring substitution at the more reactive 4-position of 2,4-dichloropyridine.

Reaction Scheme:

The choice of palladium catalyst and ligand is crucial for achieving high yields and selectivity. Catalysts based on palladium acetate (Pd(OAc)₂) or palladium(II) chloride (PdCl₂) in combination with bulky, electron-rich phosphine ligands such as those from the Buchwald or Fu groups are often effective for cross-coupling reactions involving less reactive aryl chlorides.[2][3]

Conceptual Workflow for Negishi Coupling:

Cl-Py-Cl + K[F3B-CH2CH=CH2] --(Pd catalyst, Base)--> Cl-Py-CH2CH=CH2 (2,4-dichloropyridine) (potassium allyltrifluoroborate) (4-allyl-2-chloropyridine)

Caption: Simplified EGFR signaling pathway and the mechanism of action of pyrimidine-based inhibitors.

The 2-chloro atom of 4-allyl-2-chloropyridine can be displaced by a substituted aniline to form a 2-anilinopyridine core, a common feature in many EGFR inhibitors. The allyl group can then be further functionalized or may itself contribute to binding interactions within the active site of the kinase. For instance, in the development of analogues of osimertinib, a third-generation EGFR inhibitor, the pyrimidine core is often constructed from precursors that could be derived from functionalized pyridines. [4][5][6]While direct use of 4-allyl-2-chloropyridine in the synthesis of currently approved drugs is not explicitly detailed in readily available literature, its structural motifs are highly relevant to the scaffolds of many developmental and clinical-stage kinase inhibitors. [7]

Conclusion

4-Allyl-2-chloropyridine is a versatile and valuable building block in organic synthesis, particularly for the development of novel therapeutics. Its synthesis is readily achievable through regioselective cross-coupling reactions, and its dual functionality allows for a wide range of subsequent chemical modifications. The presence of the pyridine core makes it an attractive starting material for the synthesis of kinase inhibitors and other biologically active molecules. This guide has provided a comprehensive overview of its synthesis, properties, and potential applications, highlighting its significance for researchers and professionals in the field of drug discovery and development.

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Synthesis of 4-Allyl-2-chloropyridine

An In-depth Technical Guide to the

Abstract

This technical guide provides a comprehensive overview of the synthetic routes to 4-Allyl-2-chloropyridine, a key heterocyclic building block in medicinal chemistry and drug development. Recognizing the compound's structural importance, this document moves beyond a simple recitation of procedures to offer an in-depth analysis of the prevalent palladium-catalyzed cross-coupling methodologies. We will explore the mechanistic underpinnings, practical execution, and comparative advantages of the Kumada, Stille, Suzuki, and Negishi couplings. The guide is designed for researchers, chemists, and drug development professionals, offering field-proven insights to enable informed experimental design, successful execution, and robust characterization of the target molecule.

Introduction: The Significance of the 4-Allylpyridine Scaffold

The pyridine ring is a privileged scaffold in pharmaceutical science, present in numerous approved drugs. The introduction of specific substituents at defined positions is a cornerstone of modern drug design, allowing for the fine-tuning of a molecule's steric, electronic, and pharmacokinetic properties. 4-Allyl-2-chloropyridine serves as a versatile intermediate. The allyl group provides a reactive handle for further synthetic transformations, while the chlorine atom at the 2-position offers a site for subsequent nucleophilic substitution or additional cross-coupling reactions. This dual functionality makes it a valuable precursor for creating diverse molecular libraries aimed at discovering new therapeutic agents.

Strategic Overview of Synthetic Approaches

The most effective and widely adopted methods for synthesizing 4-Allyl-2-chloropyridine involve the formation of a carbon-carbon bond between a pyridine electrophile and an allyl nucleophile. This is classically achieved through transition metal-catalyzed cross-coupling reactions. The common starting material is 2,4-dichloropyridine, which presents a challenge of regioselectivity. The goal is to selectively functionalize the more reactive C4 position while preserving the C2 chloro-substituent.

This guide will focus on four cornerstone palladium-catalyzed reactions:

• Kumada Coupling: Utilizes a highly reactive allyl Grignard reagent.

• Stille Coupling: Employs an air- and moisture-stable allyltributyltin reagent.

• Suzuki Coupling: Involves a generally low-toxicity allylboronic acid or its ester.

• Negishi Coupling: Uses a moderately reactive and functional-group-tolerant allylzinc reagent.

The choice between these methods is dictated by factors such as substrate scope, functional group tolerance, cost of reagents, and toxicity concerns.

Methodology Deep Dive: Palladium-Catalyzed Cross-Couplings

The Kumada Coupling: A High-Reactivity Approach

The Kumada coupling, one of the earliest cross-coupling reactions, leverages the high nucleophilicity of Grignard reagents.[1][2] This method is often favored for its use of readily available and inexpensive reagents.

Causality Behind the Method: The high reactivity of the allylmagnesium bromide makes this reaction proceed readily, often at low temperatures.[2][3] However, this same reactivity is its primary drawback; Grignard reagents are highly basic and will not tolerate acidic protons or many common functional groups (e.g., esters, ketones) on the substrate.[2][4] For a simple substrate like 2,4-dichloropyridine, this is less of a concern. Nickel catalysts can also be used, but palladium catalysts often offer broader scope and better selectivity.[4]

Catalytic Cycle Diagram:

Caption: The catalytic cycle for the Kumada cross-coupling reaction.

Experimental Protocol: Kumada Coupling

• Preparation of Allylmagnesium Bromide: In a flame-dried, three-necked flask under an inert argon atmosphere, place magnesium turnings (1.2 eq).[5] Add anhydrous diethyl ether and a crystal of iodine to initiate the reaction.[6] Slowly add a solution of allyl bromide (1.1 eq) in anhydrous diethyl ether dropwise, maintaining a gentle reflux.[3] After the addition is complete, continue to reflux for 1 hour to ensure full formation of the Grignard reagent.[5]

• Coupling Reaction: Cool the freshly prepared allylmagnesium bromide solution to 0 °C. In a separate flask, dissolve 2,4-dichloropyridine (1.0 eq) and a palladium catalyst such as PdCl₂(dppf) (0.02 eq) in anhydrous diethyl ether.[4]

• Execution: Slowly add the Grignard solution to the 2,4-dichloropyridine solution at 0 °C via cannula.[4] Allow the reaction mixture to warm to room temperature and stir overnight (approx. 18 hours).[4]

• Workup and Purification: Cool the reaction to 0 °C and carefully quench by the slow addition of a saturated aqueous ammonium chloride solution. Extract the mixture with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

The Stille Coupling: A Tolerant but Toxic Route

The Stille reaction couples an organic halide with an organotin compound.[7] Its primary advantage is the remarkable stability of organostannane reagents to air, moisture, and a wide variety of functional groups, making it a highly versatile method.[8]

Causality Behind the Method: The key trade-off for this versatility is the high toxicity of organotin compounds and their byproducts, which can be difficult to remove from the final product.[9][10] The mechanism involves the standard catalytic cycle, with the transmetalation step being rate-limiting in many cases.[7][11] The addition of additives like copper(I) iodide (CuI) or lithium chloride (LiCl) can accelerate this step and improve yields.[10][11]

Experimental Workflow Diagram:

Caption: General experimental workflow for the Stille cross-coupling.

Experimental Protocol: Stille Coupling

• Reaction Setup: To a flame-dried flask charged with a stir bar, add 2,4-dichloropyridine (1.0 eq), allyltributyltin (1.1 eq), lithium chloride (3.0 eq), and the palladium catalyst Pd(PPh₃)₄ (0.05 eq).[11]

• Execution: Evacuate and backfill the flask with argon three times. Add anhydrous, degassed tetrahydrofuran (THF) as the solvent. Heat the mixture to reflux and maintain for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Workup and Purification: After cooling to room temperature, dilute the reaction mixture with diethyl ether. To remove the tin byproducts, stir the solution vigorously with a saturated aqueous solution of potassium fluoride (KF) for 1-2 hours. A precipitate of tributyltin fluoride will form.

• Isolation: Filter the entire mixture through a pad of Celite®, washing the pad with ether. Transfer the filtrate to a separatory funnel, wash with water and then brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. Purify the resulting oil via flash column chromatography.

The Suzuki Coupling: The Green Chemistry Choice

The Suzuki coupling is one of the most widely used cross-coupling reactions due to the low toxicity, high stability, and commercial availability of boronic acid reagents.[12]

Causality Behind the Method: The reaction requires a base to activate the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation to the palladium center.[12] The choice of base (e.g., K₂CO₃, Cs₂CO₃, KF) and solvent system is crucial for success.[13] For coupling with chloropyridines, which are less reactive than their bromo or iodo counterparts, a more active catalyst system, often employing bulky, electron-rich phosphine ligands, may be necessary to achieve good yields.[14][15] Studies on 2,4-dichloropyrimidines have shown that coupling occurs selectively at the C4 position.[16]

Experimental Protocol: Suzuki Coupling

• Reaction Setup: In a reaction vessel, combine 2,4-dichloropyridine (1.0 eq), allylboronic acid pinacol ester (1.2 eq), a palladium catalyst such as Pd₂(dba)₃ (0.02 eq), and a phosphine ligand like P(t-Bu)₃ (0.08 eq).[13]

• Execution: Add a base, such as spray-dried potassium fluoride (KF) (3.0 eq), and an anhydrous solvent like THF.[13] Degas the mixture by bubbling argon through it for 15-20 minutes. Seal the vessel and heat to 50-70 °C overnight. Microwave irradiation can significantly shorten reaction times.[16]

• Workup and Purification: Cool the reaction mixture to room temperature and filter off the inorganic salts. Dilute the filtrate with ethyl acetate and wash sequentially with water and brine. Dry the organic phase over Na₂SO₄, filter, and remove the solvent under reduced pressure. Purify the residue by flash chromatography.

The Negishi Coupling: Balancing Reactivity and Tolerance

The Negishi coupling involves the reaction of an organozinc reagent with an organic halide.[17] Organozinc reagents are more reactive than organoboranes but more tolerant of functional groups than Grignard reagents, striking a useful balance.

Causality Behind the Method: Allylzinc reagents can be prepared from allyl bromide and activated zinc dust.[18] The reaction tolerates a wide array of functional groups and often proceeds under mild conditions with high yields.[19] The use of palladium catalysts with specific ligands is key to achieving high selectivity and efficiency.[20]

Experimental Protocol: Negishi Coupling

• Preparation of Allylzinc Bromide: Activate zinc dust by stirring with dilute HCl, followed by washing with water, ethanol, and ether, and drying under vacuum. In a dry flask under argon, suspend the activated zinc (1.5 eq) in THF. Add allyl bromide (1.2 eq) dropwise and stir the mixture at room temperature until the zinc is consumed (approx. 2-3 hours).

• Coupling Reaction: In a separate argon-flushed flask, dissolve 2,4-dichloropyridine (1.0 eq) and a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq) in THF.

• Execution: Cool the catalyst solution to 0 °C and add the freshly prepared allylzinc bromide solution via cannula. Allow the reaction to warm to room temperature and stir until completion (typically 4-12 hours).

• Workup and Purification: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Comparative Analysis of Synthetic Methods

Method	Allyl Source	Key Advantages	Key Disadvantages	Catalyst Loading (Typical)
Kumada	Allyl-MgBr	Inexpensive reagents, high reactivity.[2]	Low functional group tolerance, strongly basic.[4]	1-5 mol%
Stille	Allyl-Sn(Bu)₃	Excellent functional group tolerance, stable reagents.[7][8]	Highly toxic tin reagents and byproducts.[9]	2-5 mol%
Suzuki	Allyl-B(OR)₂	Low toxicity, stable reagents, commercially available.[12]	Requires base, can be slower with chloro-substrates.[14]	1-5 mol%
Negishi	Allyl-ZnBr	Good balance of reactivity and tolerance.	Moisture-sensitive organozinc reagent.[17]	2-5 mol%

Purification and Characterization

Purification: Regardless of the synthetic method, the final purification of 4-Allyl-2-chloropyridine is typically achieved by flash column chromatography on silica gel. A gradient elution system using hexanes and ethyl acetate is commonly employed.

Characterization: The identity and purity of the final compound should be confirmed by standard analytical techniques.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the allyl group (a multiplet for the internal proton at ~5.9 ppm, and two doublets for the terminal protons around 5.1-5.2 ppm) and the pyridine ring protons.

• ¹³C NMR: The carbon NMR will show distinct peaks for the three allyl carbons and the five pyridine carbons.

• Mass Spectrometry (MS): GC-MS or LC-MS will confirm the molecular weight of the product, and the isotopic pattern for the chlorine atom will be observable.

Safety and Handling

• General Precautions: All reactions should be conducted in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) is mandatory.

• Reagent-Specific Hazards:

  • 2,4-Dichloropyridine: Is toxic and an irritant. Handle with care.

  • Organotin Compounds (Stille): Are highly toxic, particularly neurotoxic. Extreme care must be taken to avoid exposure. All waste containing tin must be segregated and disposed of as hazardous waste.

  • Grignard Reagents (Kumada): Are highly flammable and react violently with water.[21] All glassware must be rigorously dried, and the reaction must be run under an inert atmosphere.

  • Palladium Catalysts: Can be toxic and are expensive. Handle carefully to avoid inhalation of powders.

Conclusion

The synthesis of 4-Allyl-2-chloropyridine is most effectively accomplished via palladium-catalyzed cross-coupling reactions, with the Stille and Suzuki couplings representing the most reliable and versatile methods. While the Kumada coupling offers a cost-effective route, its substrate scope is limited by the basicity of the Grignard reagent. The Negishi coupling provides a good compromise between reactivity and functional group tolerance. The ultimate choice of method will depend on the specific requirements of the research program, including scale, cost, available equipment, and tolerance for hazardous materials. This guide provides the foundational knowledge and practical protocols necessary for the successful synthesis and application of this valuable chemical intermediate.

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Introduction: The Strategic Value of the Substituted Pyridine Scaffold

An In-depth Technical Guide to 4-Allyl-2-chloropyridine (CAS 219727-28-3): A Versatile Heterocyclic Building Block for Modern Drug Discovery

The pyridine ring is a cornerstone of medicinal chemistry, present in a vast array of FDA-approved therapeutics, from anticancer agents to central nervous system modulators.[1][2][3][4] Its unique electronic properties, ability to participate in hydrogen bonding, and metabolic stability make it a privileged scaffold in drug design.[4] Within this class, functionalized chloropyridines serve as exceptionally versatile intermediates, providing a reactive handle for constructing complex molecular architectures.[5][6]

4-Allyl-2-chloropyridine (CAS: 219727-28-3) emerges as a particularly strategic building block for researchers, scientists, and drug development professionals. It combines two orthogonal points of reactivity: a chloro-substituent at the C2 position, primed for nucleophilic aromatic substitution, and an allyl group at the C4 position, amenable to a wide range of modern synthetic transformations. This guide provides a deep technical dive into the properties, synthesis, reactivity, and potential applications of this molecule, offering field-proven insights for its effective utilization in research and development programs.

Section 1: Core Physicochemical Properties and Safety Mandates

A thorough understanding of a reagent's physical properties and safety profile is the foundation of any successful experimental design. All chemical products should be handled by specialists with the awareness that they may have unknown hazards.[7]

Physicochemical Data

Quantitative data for 4-Allyl-2-chloropyridine has been consolidated from various suppliers and databases.

Property	Value	Source
CAS Number	219727-28-3	[7][8]
Molecular Formula	C₈H₈ClN	[7][9]
Molecular Weight	153.61 g/mol	[7][9]
Boiling Point	225 °C	[9]
Density	1.104 g/cm³	[9]
Refractive Index	1.533	[9]
Flash Point	112 °C	[9]
XLogP3	2.46	[9]

Safety, Handling, and Storage

Safety Data Sheets (SDS) for analogous chloropyridines provide critical guidance for handling 4-Allyl-2-chloropyridine.[10][11]

• Hazard Profile : While specific data for this compound is limited, related chloropyridines are classified as harmful if swallowed, in contact with skin, or if inhaled.[10] They can cause serious skin and eye irritation.[10] It is imperative to treat this compound with the recognition of having "unknown hazards and toxicity".[7]

• Personal Protective Equipment (PPE) : Always wear appropriate protective gloves, clothing, and eye/face protection.[12] Work should be conducted in a well-ventilated area or under a chemical fume hood.[11]

• Handling : Avoid breathing vapors or mists.[12] Prevent contact with skin and eyes. After handling, wash skin thoroughly. Use non-sparking tools and take precautionary measures against static discharge, as related compounds can be flammable.[11]

• Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place.[12] Keep away from heat, sparks, and open flames.[11] Some related compounds are noted as being hygroscopic; therefore, protection from moisture is advisable.[10]

Section 2: Plausible Synthetic Strategies

While specific peer-reviewed synthetic procedures for 4-Allyl-2-chloropyridine are not abundant in the literature, its structure suggests several logical and high-yielding synthetic routes based on established transformations in heterocyclic chemistry. The choice of strategy depends on the availability and cost of starting materials.

Pathway A: Cross-Coupling on a Pre-functionalized Pyridine Core

This approach leverages the power of modern palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. The key is the availability of a suitable 4-substituted-2-chloropyridine starting material.

• Causality and Experimental Rationale : The Suzuki-Miyaura reaction is chosen for its exceptional functional group tolerance, mild reaction conditions, and generally high yields. The 2-chloro-4-iodopyridine starting material is highly activated for oxidative addition to the Pd(0) catalyst. A boronic acid or ester is a stable, easily handled source of the allyl group. A phosphine ligand like SPhos or XPhos is often essential for achieving high catalytic turnover and preventing catalyst decomposition, particularly with heteroaryl chlorides.

Representative Protocol: Suzuki-Miyaura Allylation

• Reactor Setup : To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-chloro-4-iodopyridine (1.0 eq), allylboronic acid pinacol ester (1.2 eq), and a suitable palladium catalyst such as Pd(PPh₃)₄ (0.05 eq).

• Solvent and Base Addition : Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 v/v). Add a base, such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0-3.0 eq).

• Reaction Execution : Heat the reaction mixture with vigorous stirring to 80-100 °C. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification : Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄). Concentrate the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the final product.

Caption: Proposed Suzuki-Miyaura synthesis of 4-Allyl-2-chloropyridine.

Pathway B: Derivatization from 2-Chloro-4-methylpyridine

An alternative strategy involves the functionalization of a simpler, often more commercially available starting material like 2-chloro-4-methylpyridine (2-chloro-4-picoline).

• Causality and Experimental Rationale : This multi-step approach first activates the methyl group for subsequent elaboration. Radical bromination with NBS provides a reactive benzylic-type bromide. This intermediate can then undergo various reactions, such as conversion to a Grignard or organozinc reagent, followed by allylation. A more direct approach could involve deprotonation of the methyl group with a strong base like LDA followed by quenching with an allyl halide, though this can be challenging on a pyridine ring.

Section 3: Core Reactivity and Mechanistic Insights

The synthetic utility of 4-Allyl-2-chloropyridine stems from the distinct and predictable reactivity of its two primary functional groups.

Nucleophilic Aromatic Substitution (SNAr) at C2

The chlorine atom at the C2 position is the molecule's primary reactive site for nucleophilic attack. This is a classic example of Nucleophilic Aromatic Substitution (SNAr).

• Mechanistic Underpinnings : The pyridine nitrogen is strongly electron-withdrawing, both inductively and via resonance. This effect significantly lowers the electron density at the ortho (C2, C6) and para (C4) positions, making them electrophilic.[13] When a nucleophile attacks the C2 carbon, the negative charge of the resulting intermediate (a Meisenheimer-like complex) is effectively stabilized by delocalization onto the electronegative nitrogen atom.[14] The subsequent loss of the chloride leaving group restores aromaticity and yields the substituted product.[14] This mechanism is robust and predictable for a wide range of nucleophiles, including amines, thiols, and alkoxides.[15][16]

Note: The DOT script above is a conceptual representation. For actual image generation, a chemical drawing tool would be needed to create the structures and save them as images to be linked in the DOT script. Caption: Generalized Meisenheimer complex formation in SNAr reactions.

"Switchable" Electrophilicity: An Advanced Concept

Recent research has highlighted that 4-halopyridines can act as "switchable" covalent protein modifiers.[17] While 4-Allyl-2-chloropyridine is neutral at physiological pH, protonation of the pyridine nitrogen (e.g., in an acidic microenvironment of an enzyme active site) dramatically increases the electrophilicity of the C2 position. This protonation can enhance the rate of nucleophilic attack by several orders of magnitude, turning a moderately reactive compound into a highly potent electrophile akin to iodoacetamide.[17] This "quiescent affinity label" concept is a powerful tool in designing highly selective covalent probes and inhibitors.[17]

Chemistry of the C4-Allyl Group

The allyl group offers a rich platform for diversification, allowing researchers to introduce new functionalities or connect the pyridine scaffold to other molecular fragments.

• Oxidation : The double bond can be oxidized to an epoxide (using m-CPBA) or diol (using OsO₄). Oxidative cleavage (using O₃ or KMnO₄) can yield a carboxylic acid or aldehyde, providing a handle for amide coupling or other conjugations.

• Reduction : Catalytic hydrogenation (e.g., H₂, Pd/C) will saturate the double bond to yield the corresponding 2-chloro-4-propylpyridine.

• Metathesis : Olefin metathesis, using catalysts like Grubbs' or Hoveyda-Grubbs', allows for the coupling of the allyl group with other alkenes, enabling the synthesis of complex structures.

• Hydrofunctionalization : Reactions like hydroboration-oxidation can install a hydroxyl group at the terminal carbon, extending the linker away from the pyridine core.

Section 4: Applications in Drug Discovery and Development

The dual-functionality of 4-Allyl-2-chloropyridine makes it a high-value intermediate for addressing several challenges in modern drug design.[18][19][20]

• Scaffold for Library Synthesis : The reliable SNAr reaction at the C2 position allows for the rapid generation of diverse chemical libraries. By reacting 4-Allyl-2-chloropyridine with a collection of amines, thiols, or alcohols, chemists can systematically explore the structure-activity relationship (SAR) around the pyridine core.

• Fragment-Based Drug Discovery (FBDD) : As a relatively small molecule, it can serve as a starting fragment that binds to a biological target. The allyl and chloro groups then provide vectors for growing the fragment into a more potent lead compound.

• Development of Covalent Inhibitors : As discussed, the "switchable" electrophilicity of the chloropyridine moiety makes it an ideal candidate for designing targeted covalent inhibitors.[17] The allyl group can serve as a recognition element or a secondary reactive site.

• Linker Chemistry for PROTACs and ADCs : The orthogonal reactivity allows for a two-stage conjugation strategy. For example, the C2 position can be used to attach the molecule to a protein-binding warhead, while the C4-allyl group is subsequently modified to connect a linker for an E3 ligase ligand (in PROTACs) or a payload (in ADCs).

Conclusion

4-Allyl-2-chloropyridine (CAS 219727-28-3) is far more than a simple chemical intermediate; it is a sophisticated molecular tool for the modern medicinal chemist. Its well-defined physicochemical properties, predictable dual-reactivity, and strategic positioning within the privileged pyridine scaffold class make it an invaluable asset. By understanding the mechanistic principles governing its reactivity—from classical SNAr reactions to advanced concepts like switchable electrophilicity—researchers can unlock its full potential to accelerate the discovery and development of next-generation therapeutics.

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Physical and chemical properties of 4-Allyl-2-chloropyridine

An In-Depth Technical Guide to 4-Allyl-2-chloropyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Allyl-2-chloropyridine is a bifunctional heterocyclic compound of significant interest in medicinal chemistry and organic synthesis. Possessing two distinct reactive centers—a nucleophilically susceptible 2-chloro substituent and a versatile allyl group—this molecule serves as a strategic building block for the synthesis of complex molecular architectures. The pyridine core is a well-established "privileged scaffold" in drug discovery, appearing in numerous FDA-approved therapeutics.[1][2] This guide provides a comprehensive overview of the physicochemical properties, spectroscopic characteristics, chemical reactivity, and synthetic applications of 4-Allyl-2-chloropyridine. Furthermore, it details best practices for its handling and storage, offering field-proven insights for its effective and safe utilization in a research and development setting.

Introduction: A Versatile Heterocyclic Building Block

The pyridine ring is a cornerstone of modern medicinal chemistry, integral to the structure of numerous pharmaceuticals, agrochemicals, and functional materials.[2][3] Its presence in drugs like isoniazid, nifedipine, and crizotinib underscores its importance in modulating biological activity.[2] Functionalized pyridines, such as 4-Allyl-2-chloropyridine, offer medicinal chemists a pre-validated scaffold with orthogonal chemical handles for diversification.

The subject of this guide, 4-Allyl-2-chloropyridine, combines two key reactive features:

• The 2-Chloropyridine Moiety : The chlorine atom at the 2-position is activated towards nucleophilic aromatic substitution (SNAr) due to the electron-withdrawing effect of the ring nitrogen.[4] This allows for the facile introduction of a wide range of nitrogen, oxygen, and sulfur nucleophiles.

• The 4-Allyl Group : The allyl group provides a secondary site for chemical modification through reactions such as cross-metathesis, oxidation, hydroboration, and polymerization.

This dual reactivity makes 4-Allyl-2-chloropyridine a powerful intermediate for constructing compound libraries and accessing novel chemical space in drug discovery programs.[5]

Physicochemical Properties

The fundamental physical and chemical properties of 4-Allyl-2-chloropyridine are summarized below. This data is essential for reaction planning, safety assessment, and purification design.

Property	Value	Source(s)
CAS Number	219727-28-3	[6]
Molecular Formula	C₈H₈ClN	[6]
Molecular Weight	153.61 g/mol	[6][7]
Appearance	Yellow to colorless oil/liquid	[6]
Boiling Point	225 °C	[7]
Density	1.104 g/cm³	[7]
Flash Point	112 °C	[7]
Refractive Index	1.533	[7]
Vapor Pressure	0.131 mmHg at 25°C	[7]
Storage Condition	Store at 2-8 °C in a dark place	[6]

Spectroscopic Characterization

Proper characterization is critical to confirm the identity and purity of 4-Allyl-2-chloropyridine before its use in synthesis. The following section outlines the expected spectroscopic signatures and a general protocol for their acquisition.

Predicted Spectroscopic Data

• ¹H NMR : The proton NMR spectrum is expected to show distinct signals for the aromatic pyridine protons and the aliphatic allyl group protons. The pyridine protons will appear in the aromatic region (δ 7.0-8.5 ppm), with splitting patterns dictated by their coupling constants. The allyl group will exhibit characteristic signals for the vinyl (δ 5.0-6.0 ppm) and methylene (δ ~3.5 ppm) protons.

• ¹³C NMR : The carbon NMR will show eight distinct signals corresponding to the eight carbon atoms in the molecule. The pyridine ring carbons will resonate in the aromatic region (δ 120-160 ppm), while the allyl group carbons will appear in the aliphatic and olefinic regions.

• Infrared (IR) Spectroscopy : The IR spectrum will display characteristic absorption bands for C=C and C=N stretching vibrations of the pyridine ring (around 1400-1600 cm⁻¹), C-H stretching of the aromatic and allyl groups (around 2900-3100 cm⁻¹), and the C-Cl stretch (typically below 800 cm⁻¹).

• Mass Spectrometry (MS) : The mass spectrum will show a molecular ion peak (M⁺) at m/z 153 and an isotope peak (M+2) at m/z 155 with an approximate intensity ratio of 3:1, which is characteristic of a monochlorinated compound.[8]

Experimental Protocol: Compound Characterization

Objective: To confirm the identity and assess the purity of a supplied batch of 4-Allyl-2-chloropyridine.

Methodology:

• Sample Preparation :

  • For NMR, dissolve ~5-10 mg of the compound in 0.6 mL of deuterated chloroform (CDCl₃).

  • For IR, apply a thin film of the neat liquid onto a salt plate (NaCl or KBr).

  • For GC-MS, prepare a dilute solution (e.g., 1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• ¹H and ¹³C NMR Spectroscopy :

  • Acquire a ¹H NMR spectrum to identify proton environments and coupling.

  • Acquire a broadband proton-decoupled ¹³C NMR spectrum to identify all unique carbon atoms.

  • Causality: CDCl₃ is chosen as it is a common, relatively non-interactive solvent for many organic molecules. The combination of ¹H and ¹³C NMR provides a robust confirmation of the carbon-hydrogen framework.

• FT-IR Spectroscopy :

  • Record the spectrum from 4000 to 400 cm⁻¹.

  • Identify key functional group frequencies and compare them to reference values for pyridines and allyl groups.[9]

  • Causality: This technique is rapid and non-destructive, providing immediate confirmation of the key functional moieties (aromatic ring, allyl C=C).

• Gas Chromatography-Mass Spectrometry (GC-MS) :

  • Inject the sample into the GC-MS system. The GC will separate the compound from any volatile impurities, providing a purity assessment (as % area).

  • The mass spectrometer will provide the mass-to-charge ratio of the parent compound and its fragmentation pattern, confirming the molecular weight and the presence of chlorine.[10]

  • Causality: This is a self-validating system for purity and identity. The retention time from the GC provides a purity metric, while the MS data provides unambiguous molecular weight and elemental information (from the chlorine isotope pattern).

Chemical Reactivity and Synthetic Utility

The synthetic power of 4-Allyl-2-chloropyridine stems from its two chemically distinct reactive sites, which can be addressed sequentially or in a single pot, depending on the reaction conditions.

Reactivity of the 2-Chloro Group: Nucleophilic Aromatic Substitution (SNAr)

The chlorine atom at the C2 position of the pyridine ring is susceptible to displacement by a wide variety of nucleophiles. The electron-withdrawing nature of the pyridine nitrogen atom stabilizes the negatively charged Meisenheimer intermediate, thereby facilitating the substitution reaction.[4] This reaction is a cornerstone for building substituted pyridine libraries.

Note: The DOT script above is a template. Actual chemical structure images would need to be generated and linked for a visual representation. Caption: General mechanism for SNAr on 4-Allyl-2-chloropyridine.

Common nucleophiles include:

• Amines (R-NH₂) : To form 2-aminopyridine derivatives.

• Alkoxides (R-O⁻) : To form 2-alkoxypyridine ethers.

• Thiolates (R-S⁻) : To form 2-thioether derivatives.

Reactivity of the 4-Allyl Group

The terminal double bond of the allyl group is a versatile handle for a plethora of organic transformations, including:

• Heck Reaction : Coupling with aryl halides.

• Wacker Oxidation : Conversion to a methyl ketone.

• Hydroboration-Oxidation : Conversion to a primary alcohol.

• Epoxidation : Formation of an epoxide.

• Olefin Metathesis : Reaction with other alkenes to form new C=C bonds.

Application in Cross-Coupling: A Suzuki Coupling Protocol

Palladium-catalyzed cross-coupling reactions are indispensable in modern drug discovery. 4-Allyl-2-chloropyridine can act as the electrophilic partner in reactions like Suzuki, Stille, and Sonogashira couplings.

Objective: To synthesize 4-allyl-2-(4-methoxyphenyl)pyridine via a Suzuki-Miyaura cross-coupling reaction.

Materials:

• 4-Allyl-2-chloropyridine (1.0 equiv)

• 4-Methoxyphenylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 equiv)

• SPhos (0.04 equiv)

• Potassium phosphate (K₃PO₄, 2.0 equiv)

• Toluene/Water (10:1 v/v)

Experimental Workflow:

Caption: Experimental workflow for a typical Suzuki cross-coupling reaction.

Step-by-Step Methodology:

• Vessel Preparation : To a flame-dried Schlenk flask under an argon atmosphere, add 4-allyl-2-chloropyridine, 4-methoxyphenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Inerting : Seal the flask and cycle between vacuum and argon backfill three times to ensure an inert atmosphere. Causality: The palladium catalyst is sensitive to oxygen, especially at elevated temperatures. Removing oxygen prevents catalyst degradation and ensures reproducible results.

• Solvent Addition : Add degassed toluene and water via syringe. The solvent should be degassed by sparging with argon for 20-30 minutes prior to use.

• Reaction Execution : Immerse the flask in a preheated oil bath at 90 °C and stir vigorously.

• Monitoring : Monitor the reaction progress by taking small aliquots and analyzing by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Aqueous Workup : After completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and transfer to a separatory funnel. Wash sequentially with water and saturated sodium chloride (brine).

• Purification : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude oil using flash column chromatography on silica gel.

• Characterization : Confirm the structure and purity of the final product using the analytical methods described in Section 3.2.

Applications in Drug Discovery and Medicinal Chemistry

The structural motif of 4-Allyl-2-chloropyridine is highly valuable for lead generation and optimization.

• Scaffold Decoration : The orthogonal reactivity of the chloro and allyl groups allows for a "two-directional" diversification strategy. For example, a library of amines can be introduced at the C2 position via SNAr, followed by a second diversification of the allyl group to explore the surrounding pharmacophore space.

• Covalent Inhibitors : 4-Halopyridines have been identified as "switchable" covalent modifiers of proteins.[11] The reactivity of the halopyridine is significantly enhanced upon protonation within a protein's active site, leading to selective covalent bond formation with nucleophilic residues like cysteine.[11] The allyl group on 4-Allyl-2-chloropyridine can serve as a recognition element to guide the molecule to a specific binding pocket.

• Bioisosteric Replacement : The substituted pyridine core can act as a bioisostere for other aromatic systems, like a phenyl ring, offering advantages in solubility, metabolic stability, and hydrogen bonding capacity.

Safety, Handling, and Storage

As a reactive chemical intermediate, proper handling of 4-Allyl-2-chloropyridine is paramount for laboratory safety. The following guidelines are based on available safety data sheets.[12][13][14]

• Hazard Identification : This compound is classified as a highly flammable liquid.[12] It is harmful if swallowed, inhaled, or in contact with skin, and causes serious skin and eye irritation.[12][13]

• Personal Protective Equipment (PPE) :

  • Eye/Face Protection : Wear chemical safety goggles or a face shield.[13][14]

  • Skin Protection : Wear flame-retardant antistatic protective clothing and chemically resistant gloves (e.g., nitrile).[12][14]

  • Respiratory Protection : Use only in a well-ventilated area, preferably within a chemical fume hood.[13] If inhalation risk is high, use a NIOSH-approved respirator.[15]

• Handling Procedures :

  • Work under an inert atmosphere where necessary, especially for reactions involving sensitive reagents.

  • Keep away from heat, sparks, open flames, and other ignition sources.[12]

  • Use non-sparking tools and take precautionary measures against static discharge.[12][14]

  • Avoid breathing vapors or mist.[12]

  • Wash hands thoroughly after handling.[13]

• Storage :

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][14]

  • Keep away from incompatible materials such as strong oxidizing agents and strong acids.[13] The recommended storage temperature is 2-8 °C.[6]

Conclusion

4-Allyl-2-chloropyridine is a high-value synthetic intermediate poised for broad application in drug discovery and materials science. Its combination of a privileged pyridine core with two distinct and versatile reactive handles provides a robust platform for the rapid synthesis of novel and complex molecules. A thorough understanding of its physicochemical properties, reactivity, and safety protocols, as outlined in this guide, is essential for leveraging its full synthetic potential.

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An In-depth Technical Guide to 4-Allyl-2-chloropyridine: Molecular Structure, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Substituted Pyridines in Medicinal Chemistry

The pyridine scaffold is a cornerstone in modern drug discovery, with its derivatives forming the core of numerous therapeutic agents.[1][2] The electronic properties and hydrogen bonding capabilities of the nitrogen atom within the ring system allow for critical interactions with biological targets.[3] The strategic functionalization of the pyridine ring with various substituents enables the fine-tuning of a molecule's physicochemical properties, such as lipophilicity, solubility, and metabolic stability, which are paramount in the development of effective pharmaceuticals.[4]

Among the vast landscape of pyridine derivatives, 4-Allyl-2-chloropyridine emerges as a particularly valuable building block. The presence of the chloro-substituent at the 2-position provides a handle for further chemical modification, primarily through nucleophilic aromatic substitution reactions.[5][6] Concurrently, the allyl group at the 4-position offers a versatile functional group for a variety of chemical transformations, including but not limited to, oxidation, reduction, and addition reactions. This dual functionality makes 4-Allyl-2-chloropyridine a highly attractive intermediate for the synthesis of complex molecular architectures in the pursuit of novel drug candidates.[7][8]

This technical guide provides a comprehensive overview of the molecular structure, a proposed synthetic pathway, and detailed characterization of 4-Allyl-2-chloropyridine, tailored for professionals in the field of drug development and chemical research.

Molecular Structure and Properties

4-Allyl-2-chloropyridine possesses a distinct molecular architecture that dictates its reactivity and potential applications. The core of the molecule is a pyridine ring, an aromatic six-membered heterocycle containing one nitrogen atom.

Caption: Molecular Structure of 4-Allyl-2-chloropyridine.

Key Structural Features:

• 2-Chloro Substituent: The chlorine atom at the C2 position significantly influences the electronic distribution of the pyridine ring. The electron-withdrawing nature of both the nitrogen atom and the chlorine atom makes the C2 and C6 positions susceptible to nucleophilic attack.[5]

• 4-Allyl Group: The allyl group (–CH₂–CH=CH₂) at the C4 position is a versatile functional handle. The double bond can participate in various addition reactions, and the allylic protons exhibit enhanced reactivity.

Proposed Synthesis of 4-Allyl-2-chloropyridine

The synthesis of 4-Allyl-2-chloropyridine can be efficiently achieved through a palladium-catalyzed cross-coupling reaction, such as the Stille, Suzuki, or Negishi coupling. These methods are widely recognized for their reliability and functional group tolerance in the formation of carbon-carbon bonds.[9][10][11] A plausible and effective approach involves the Negishi coupling of a 2-chloro-4-halopyridine with an allylzinc reagent.

Caption: Proposed synthetic workflow for 4-Allyl-2-chloropyridine.

Experimental Protocol: Negishi Coupling for 4-Allyl-2-chloropyridine Synthesis

This protocol outlines a representative procedure for the synthesis of 4-Allyl-2-chloropyridine via a Negishi cross-coupling reaction.

Materials:

• 2-Chloro-4-iodopyridine

• Allylmagnesium bromide (or allyllithium)

• Zinc chloride (ZnCl₂)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• Preparation of Allylzinc Bromide: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve anhydrous zinc chloride in anhydrous THF. Cool the solution to 0 °C in an ice bath. To this solution, add a solution of allylmagnesium bromide in THF dropwise with stirring. Allow the reaction mixture to warm to room temperature and stir for 1-2 hours to ensure the complete formation of allylzinc bromide.

• Coupling Reaction: In a separate flame-dried flask under an inert atmosphere, dissolve 2-chloro-4-iodopyridine and a catalytic amount of tetrakis(triphenylphosphine)palladium(0) in anhydrous THF.

• To the solution from step 2, add the freshly prepared allylzinc bromide solution from step 1 via cannula or syringe.

• Heat the reaction mixture to reflux (approximately 66 °C for THF) and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion of the reaction, cool the mixture to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford pure 4-Allyl-2-chloropyridine.

Molecular Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized 4-Allyl-2-chloropyridine. The primary analytical techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

¹H and ¹³C NMR Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 4-Allyl-2-chloropyridine

Atom	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Justification
Pyridine-H3/H5	7.10 - 7.30 (d)	122.0 - 124.0	Aromatic protons adjacent to the chloro and allyl substituents.
Pyridine-H6	8.20 - 8.40 (d)	149.0 - 151.0	Aromatic proton adjacent to the nitrogen and ortho to the chloro group, expected to be the most deshielded.
Allyl-CH₂	3.40 - 3.60 (d)	38.0 - 40.0	Allylic protons coupled to the vinyl proton.
Allyl-CH	5.80 - 6.00 (m)	135.0 - 137.0	Vinylic proton of the allyl group, showing complex multiplicity due to coupling with both the allylic and terminal vinyl protons.
Allyl-CH₂ (terminal)	5.00 - 5.20 (m)	116.0 - 118.0	Terminal vinylic protons of the allyl group.
Pyridine-C2	-	150.0 - 152.0	Carbon bearing the chloro substituent.
Pyridine-C4	-	148.0 - 150.0	Carbon bearing the allyl substituent.

Note: Predicted chemical shifts are based on known values for substituted pyridines and allyl groups. Actual values may vary depending on the solvent and experimental conditions.[12][13][14]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule, further confirming its structure.

Expected Fragmentation Pattern:

• Molecular Ion (M⁺): A prominent molecular ion peak is expected at m/z corresponding to the molecular weight of 4-Allyl-2-chloropyridine (C₈H₈ClN). The presence of the chlorine isotope (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) will result in a characteristic M+2 peak.

• Major Fragments:

  • Loss of a chlorine atom (-Cl)

  • Loss of an allyl radical (-C₃H₅)

  • Fragmentation of the allyl chain

Caption: Key fragmentation pathways for 4-Allyl-2-chloropyridine in MS.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Table 2: Expected IR Absorption Frequencies for 4-Allyl-2-chloropyridine

Functional Group	Expected Absorption Range (cm⁻¹)	Vibration Type
C-H (aromatic)	3000 - 3100	Stretching
C-H (alkene)	3050 - 3150	Stretching
C-H (alkane)	2850 - 3000	Stretching
C=C (aromatic)	1450 - 1600	Stretching
C=C (alkene)	1640 - 1680	Stretching
C-Cl	700 - 800	Stretching

Note: These are general ranges and the exact peak positions can be influenced by the overall molecular structure.[15]

Applications in Drug Development

The unique structural features of 4-Allyl-2-chloropyridine make it a valuable precursor in the synthesis of a wide range of biologically active molecules. The 2-chloro position serves as a key site for introducing diversity through nucleophilic substitution, allowing for the attachment of various amine, alcohol, and thiol-containing fragments. The allyl group can be further functionalized to introduce additional complexity and stereocenters, which are often crucial for potent and selective biological activity. This dual reactivity profile enables the efficient construction of compound libraries for high-throughput screening in drug discovery programs.

Conclusion

4-Allyl-2-chloropyridine is a strategically important synthetic intermediate with significant potential in medicinal chemistry and drug development. Its synthesis can be reliably achieved through modern cross-coupling methodologies, and its structure can be unequivocally confirmed by a combination of NMR, MS, and IR spectroscopy. The insights and protocols presented in this guide are intended to empower researchers and scientists to effectively utilize this versatile building block in the design and synthesis of next-generation therapeutics.

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• Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0061888). Retrieved from [Link]

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• Semantic Scholar. (1999). The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines. Retrieved from [Link]

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• PubMed Central (PMC). (n.d.). Palladium-catalyzed allylation of 2- and 4-alkylpyridines via N-allyl alkylidene dihydropyridine intermediates. Retrieved from [Link]

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• PubMed Central (PMC). (2026, January 12). Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. Retrieved from [Link]

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• The Royal Society of Chemistry. (n.d.). [Supporting Information] L-Proline: an efficient N,O-bidentate ligand for copper- catalyzed aerobic oxidation of primary and secondary benzylic alcohols at room temperature. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Improved synthesis of 2,3-disubstituted pyridines by metallation of 2-chloropyridine: a convenient route to fused polyheterocycles. Retrieved from [Link]

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• PubMed. (2000). Unusual C-6 Lithiation of 2-Chloropyridine-Mediated by BuLi-Me(2)N(CH(2))(2)OLi. New Access to 6-Functional-2-chloropyridines and Chloro-bis-heterocycles. Retrieved from [Link]

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• PubMed Central (PMC). (n.d.). Palladium-Catalyzed Completely Linear-Selective Negishi Cross-Coupling of Allylzinc Halides with Aryl and Vinyl Electrophiles. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). One-pot Double Suzuki Couplings of Dichloropyrimidines. Retrieved from [Link]

• some previous examples. (n.d.). 13c-nmr. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. Retrieved from [Link]

• ResearchGate. (n.d.). 13 C NMR chemical shifts (δ, ppm) of monosubstituted pyridines a. Retrieved from [Link]

• MDPI. (2023, January 16). Total Synthesis of Floyocidin B: 4,5-Regioselective Functionalization of 2-Chloropyridines. Retrieved from [Link]

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• PubMed Central (PMC). (n.d.). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Retrieved from [Link]

• Google Patents. (n.d.). CN103360306A - Method for synthesizing 4-chloro-pyridine.

• ResearchGate. (n.d.). Advances in synthesis, medicinal properties and biomedical applications of Pyridine Derivatives: A Comprehensive Review. Retrieved from [Link]

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A Technical Guide to the Spectroscopic Characterization of 4-Allyl-2-chloropyridine

Abstract: 4-Allyl-2-chloropyridine is a substituted pyridine derivative with significant potential as a versatile building block in the synthesis of novel pharmaceuticals and functional materials. Its unique combination of a reactive chloro-substituent, a nucleophilic nitrogen atom, and a modifiable allyl group makes it an attractive scaffold for creating complex molecular architectures. Accurate structural confirmation and purity assessment are paramount for its effective use in any research and development pipeline. This guide provides an in-depth analysis of the expected spectroscopic signature of 4-Allyl-2-chloropyridine, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. As direct experimental spectra for this specific compound are not widely published, this document leverages established spectroscopic principles and data from structurally analogous compounds to construct a predictive framework for its characterization. The methodologies and interpretations presented herein are designed to equip researchers, scientists, and drug development professionals with the necessary tools to confidently identify and utilize this compound.

Molecular Structure and Electronic Profile

The foundational step in any spectroscopic analysis is a thorough understanding of the molecule's structure. 4-Allyl-2-chloropyridine consists of a pyridine ring substituted at the 2-position with a chlorine atom and at the 4-position with an allyl group (prop-2-en-1-yl).

• Pyridine Ring: A six-membered aromatic heterocycle. The nitrogen atom is electron-withdrawing, reducing the aromatic electron density compared to benzene, particularly at the α (2,6) and γ (4) positions.

• 2-Chloro Substituent: Chlorine is an electronegative atom that withdraws electron density through the sigma bond (inductive effect), further de-shielding the adjacent protons on the ring.

• 4-Allyl Substituent: The allyl group is a weakly activating, ortho-, para-directing group in electrophilic substitution, though its effect on the pyridine ring's NMR spectrum is primarily through its own distinct proton and carbon signals.

These features combine to create a unique electronic environment that dictates the molecule's chemical reactivity and its interaction with electromagnetic radiation, forming the basis of its spectroscopic fingerprint.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise structure of organic molecules in solution. The analysis of ¹H and ¹³C NMR spectra allows for the unambiguous assignment of every proton and carbon in the 4-Allyl-2-chloropyridine structure.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is anticipated to show distinct signals for the aromatic protons of the pyridine ring and the aliphatic protons of the allyl group. The spectrum would be best acquired in a deuterated solvent such as deuterochloroform (CDCl₃).

Table 1: Predicted ¹H NMR Data for 4-Allyl-2-chloropyridine (in CDCl₃)

Proton Label	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Rationale & Notes
H-3	~7.10 - 7.20	Doublet (d)	1H	Located between the chloro and allyl groups. Expected to be a simple doublet due to coupling with H-5 (J ≈ 5 Hz).
H-5	~7.00 - 7.10	Doublet of doublets (dd)	1H	Coupled to both H-6 and H-3. The coupling to H-6 will be larger (J ≈ 5 Hz) and the coupling to H-3 will be smaller (J ≈ 1.5 Hz).
H-6	~8.20 - 8.30	Doublet (d)	1H	Adjacent to the nitrogen atom, leading to significant deshielding. Coupled to H-5 (J ≈ 5 Hz).
H-1' (Allyl)	~5.85 - 6.00	Ddt	1H	Vinylic proton coupled to the terminal vinyl protons (H-2' cis and trans) and the methylene protons (H-3').
H-2' (Allyl)	~5.05 - 5.20	Multiplet (m)	2H	Terminal vinylic protons. They are diastereotopic and will appear as two distinct signals, each coupled to H-1'.
H-3' (Allyl)	~3.40 - 3.50	Doublet (d)	2H	Methylene protons adjacent to the pyridine ring. Coupled to the vinylic proton H-1'.

Causality: The chemical shifts of the pyridine protons are based on data for 2-chloropyridine, adjusted for the presence of the 4-allyl group.[1][2] Protons H-3 and H-5 are in the main aromatic region, while H-6 is significantly downfield due to its proximity to the electronegative nitrogen. The allyl group protons appear in their characteristic vinylic and allylic regions.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum should display eight distinct signals, corresponding to the eight unique carbon atoms in the molecule.

Table 2: Predicted ¹³C NMR Data for 4-Allyl-2-chloropyridine (in CDCl₃)

Carbon Label	Predicted Chemical Shift (δ, ppm)	Rationale & Notes
C-2	~151.0 - 152.0	Carbon bearing the chlorine atom. Significantly deshielded.
C-3	~123.0 - 124.0	Aromatic CH carbon.
C-4	~148.0 - 149.0	Carbon bearing the allyl group.
C-5	~121.0 - 122.0	Aromatic CH carbon.
C-6	~149.5 - 150.5	Aromatic CH carbon adjacent to nitrogen. Deshielded.
C-1' (Allyl)	~135.0 - 136.0	Internal sp² carbon of the allyl group.
C-2' (Allyl)	~117.0 - 118.0	Terminal sp² carbon of the allyl group.
C-3' (Allyl)	~40.0 - 41.0	sp³ carbon of the allyl group attached to the ring.

Causality: The assignments are based on established chemical shift ranges for substituted pyridines and alkenes.[3] The carbons directly attached to nitrogen (C-2, C-6) and the carbon bearing the chlorine (C-2) are the most downfield among the ring carbons. The allyl group carbons are readily identifiable by their characteristic shifts.[4]

Experimental Protocol for NMR Data Acquisition

A self-validating protocol ensures reproducibility and high-quality data.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the purified compound.

  • Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup (for a 400 MHz Spectrometer):

  • Insert the sample into the spectrometer and allow it to equilibrate to the probe temperature (typically 298 K).

  • Lock the spectrometer onto the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical TMS peak.

• ¹H NMR Acquisition:

  • Use a standard single-pulse experiment.

  • Set the spectral width to cover a range of -1 to 10 ppm.

  • Acquire 16-32 scans with a relaxation delay of 2-5 seconds.

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse program (e.g., zgpg30).

  • Set the spectral width to cover a range of 0 to 160 ppm.

  • Acquire 1024-4096 scans, depending on the sample concentration, with a relaxation delay of 2 seconds.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum manually.

  • Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm. Calibrate the ¹³C spectrum by setting the CDCl₃ triplet to 77.16 ppm.

  • Integrate the peaks in the ¹H spectrum.

Caption: Workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted IR Absorption Bands

The IR spectrum of 4-Allyl-2-chloropyridine will be characterized by absorptions from the aromatic ring and the allyl group.

Table 3: Predicted Major IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Intensity
3100 - 3000	C-H Stretch	Aromatic & Vinylic	Medium-Weak
2980 - 2850	C-H Stretch	Allylic (sp³)	Weak
~1640	C=C Stretch	Alkene (Allyl)	Medium
1580, 1550, 1460	C=C / C=N Stretch	Pyridine Ring	Strong-Medium
990 & 910	=C-H Bend (Out-of-plane)	Terminal Alkene	Strong
~1100	C-Cl Stretch	Aryl-Chloride	Strong

Causality: These predictions are based on well-established correlation tables and reference spectra of similar compounds like 4-vinylpyridine and allyl chloride.[5][6] The strong bands in the 1600-1450 cm⁻¹ region are characteristic of the pyridine ring stretches, while the strong absorptions around 990 and 910 cm⁻¹ are definitive indicators of the terminal vinyl group of the allyl substituent.

Experimental Protocol for IR Data Acquisition

Attenuated Total Reflectance (ATR) is a modern, convenient method for obtaining high-quality IR spectra of liquid or solid samples.

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent like isopropanol and allowing it to dry completely.

• Background Scan: Record a background spectrum of the empty ATR stage. This is crucial to subtract any atmospheric (CO₂, H₂O) or instrumental interference.

• Sample Application: Place a single drop of the liquid 4-Allyl-2-chloropyridine directly onto the center of the ATR crystal.

• Data Acquisition: Lower the ATR arm to ensure good contact between the sample and the crystal. Initiate the sample scan. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.

• Cleaning: Clean the crystal thoroughly with a suitable solvent after the measurement.

Caption: Workflow for ATR-FTIR spectroscopic analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, offering crucial confirmation of its elemental composition and structure. For a volatile compound like 4-Allyl-2-chloropyridine, Electron Ionization (EI) coupled with Gas Chromatography (GC-MS) is an ideal analytical method.

Predicted Mass Spectrum

• Molecular Ion (M⁺): The calculated monoisotopic mass of C₈H₈³⁵ClN is 153.0345 g/mol . The mass spectrum will show a molecular ion peak at m/z = 153.

• Isotopic Pattern: Due to the natural abundance of chlorine isotopes (³⁵Cl ≈ 75.8%, ³⁷Cl ≈ 24.2%), the molecular ion will appear as a characteristic pair of peaks: the M⁺ peak at m/z 153 and an M+2 peak at m/z 155, with a relative intensity ratio of approximately 3:1. This pattern is a definitive confirmation of the presence of one chlorine atom.

• Key Fragmentation Patterns: The high-energy EI process will cause the molecular ion to fragment in predictable ways.

Table 4: Predicted Key Fragments in the EI Mass Spectrum

m/z Value	Proposed Fragment	Rationale
153 / 155	[C₈H₈ClN]⁺	Molecular Ion (M⁺)
118	[M - Cl]⁺	Loss of a chlorine radical.
112	[M - C₃H₅]⁺	Loss of the allyl radical (benzylic-type cleavage).
78	[C₅H₄N]⁺	Pyridyl cation, a common fragment for pyridine derivatives.
41	[C₃H₅]⁺	Allyl cation.

Causality: The fragmentation pathways are predicted based on the stability of the resulting ions and radicals. The cleavage of the C-Cl bond and the C-C bond connecting the allyl group to the ring are expected to be major fragmentation routes, as seen in related structures.[1][7]

Experimental Protocol for GC-MS Data Acquisition

• Sample Preparation: Prepare a dilute solution of the compound (~100 ppm) in a volatile solvent such as dichloromethane or ethyl acetate.

• GC Method:

  • Injector: Set to 250 °C with a split ratio of 50:1.

  • Column: Use a standard nonpolar column (e.g., 30 m x 0.25 mm, DB-5ms).

  • Oven Program: Start at 50 °C, hold for 1 minute, then ramp at 15 °C/min to 280 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Method:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 300.

• Data Analysis: Identify the chromatographic peak corresponding to the compound. Analyze the mass spectrum of this peak, identifying the molecular ion, its isotopic pattern, and the major fragment ions.

Caption: Workflow for GC-MS analysis.

Conclusion

• ¹H NMR: The presence of three distinct aromatic protons and a characteristic five-proton allyl group pattern.

• ¹³C NMR: The observation of eight unique carbon signals in their predicted chemical shift regions.

• IR Spectroscopy: Key vibrational bands confirming the pyridine ring (~1580 cm⁻¹) and the terminal alkene of the allyl group (~1640, 990, and 910 cm⁻¹).

• Mass Spectrometry: A molecular ion peak at m/z 153 with a corresponding M+2 peak at m/z 155 in an approximate 3:1 ratio, confirming the presence of a single chlorine atom.

By comparing experimental results to these predicted signatures, scientists can achieve confident identification, ensuring the quality and integrity of the material for subsequent applications in drug discovery and materials science.

References

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• NIST (n.d.). Pyridine, 4-ethenyl- in NIST Chemistry WebBook. Retrieved from [Link].

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The Dual Reactivity of 4-Allyl-2-chloropyridine: A Technical Guide for Strategic Functionalization

Introduction: A Privileged Scaffold in Modern Chemistry

4-Allyl-2-chloropyridine is a versatile bifunctional molecule that has garnered significant interest among researchers in drug discovery and materials science. Its structure, featuring a reactive allyl group and a 2-chloropyridine core, offers two distinct and strategically valuable points for chemical modification. The electron-deficient nature of the pyridine ring, amplified by the inductive effect of the chlorine atom, activates the C2 position for nucleophilic aromatic substitution and cross-coupling reactions.[1] Concurrently, the allyl group's carbon-carbon double bond and allylic position provide a rich platform for a diverse array of transformations.

This technical guide provides an in-depth exploration of the reactivity of the allyl group in 4-Allyl-2-chloropyridine. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but also the underlying mechanistic principles and strategic considerations for leveraging this molecule's unique chemical personality. The insights provided herein are grounded in established chemical literature and aim to empower scientists to confidently and creatively incorporate this valuable building block into their synthetic endeavors.

I. Nucleophilic Aromatic Substitution (SNAr) at the C2 Position: Gateway to Aminopyridines

The 2-chloro substituent on the pyridine ring is a prime site for nucleophilic aromatic substitution (SNAr). The electron-withdrawing nitrogen atom in the pyridine ring stabilizes the intermediate Meisenheimer complex, facilitating the displacement of the chloride ion by a variety of nucleophiles.[1] This reaction is a cornerstone for the synthesis of 2-aminopyridine derivatives, which are prevalent motifs in pharmaceuticals.

Causality Behind Experimental Choices:

The choice of reaction conditions is critical for a successful SNAr reaction. The solvent, base, and temperature all play crucial roles. Protic solvents like water or alcohols can participate in the reaction and may require harsher conditions, while aprotic polar solvents like DMF or DMSO can accelerate the reaction by solvating the cation of the base and leaving the nucleophile more reactive. The choice of base is also important; a non-nucleophilic base is often preferred to avoid competing reactions. Microwave irradiation has been shown to significantly reduce reaction times for these transformations.[2]

Experimental Protocol: Synthesis of 2-Amino-4-allylpyridine

This protocol describes a general procedure for the amination of 4-Allyl-2-chloropyridine using a primary or secondary amine under microwave conditions.[2]

Materials:

• 4-Allyl-2-chloropyridine

• Amine of choice (e.g., morpholine, piperidine, aniline)

• Triethylamine (TEA)

• Anhydrous propanol

• Microwave reactor vials

• Thin Layer Chromatography (TLC) plates

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• To a microwave reaction vial, add 4-Allyl-2-chloropyridine (1.0 mmol).

• Add anhydrous propanol (2 mL) and stir at room temperature.

• Add the desired amine (1.2 mmol) to the reaction vial.

• Add triethylamine (2.0 mmol) to the mixture.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at 120-140 °C for 15-30 minutes. Monitor the reaction progress by TLC.

• After completion, cool the reaction vial to room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 2-amino-4-allylpyridine derivative.

Logical Workflow for SNAr on 4-Allyl-2-chloropyridine```dot

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

III. Reactions of the Allyl Group: A Versatile Functional Handle

The allyl group in 4-Allyl-2-chloropyridine offers a second, distinct site for chemical modification. The double bond can undergo a variety of addition reactions, and the allylic position can be functionalized.

A. Isomerization of the Allyl Group

The terminal double bond of the allyl group can be isomerized to an internal, more thermodynamically stable position, typically forming a mixture of (E)- and (Z)-propenyl isomers. This transformation can be catalyzed by various transition metal complexes, including those of palladium, rhodium, and ruthenium. [3]

The choice of catalyst is paramount for controlling the isomerization. Palladium catalysts are known to be effective for this transformation. The reaction conditions, such as temperature and solvent, can influence the rate and selectivity of the isomerization.

B. Dihydroxylation of the Double Bond

The alkene of the allyl group can be dihydroxylated to form a vicinal diol. This is a valuable transformation for introducing chirality and increasing the polarity of the molecule. The Sharpless asymmetric dihydroxylation is a powerful method for achieving this enantioselectively.

This protocol is a general procedure for the Sharpless asymmetric dihydroxylation.

Materials:

• 4-Allyl-2-chloropyridine

• AD-mix-α or AD-mix-β

• tert-Butanol

• Water

• Methanesulfonamide (optional, for sluggish reactions)

Procedure:

• In a round-bottom flask, dissolve AD-mix-α or AD-mix-β (1.4 g per 1 mmol of alkene) in a 1:1 mixture of tert-butanol and water (5 mL per 1 mmol of alkene).

• Cool the mixture to 0 °C in an ice bath and stir until all solids are dissolved.

• Add 4-Allyl-2-chloropyridine (1.0 mmol) to the reaction mixture.

• Stir the reaction at 0 °C until the starting material is consumed (monitor by TLC).

• Quench the reaction by adding solid sodium sulfite (1.5 g) and stir for 1 hour.

• Extract the product with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude diol by column chromatography.

C. Epoxidation of the Double Bond

The double bond of the allyl group can be epoxidized to form an oxirane ring. Epoxides are versatile intermediates that can be opened by a variety of nucleophiles to introduce new functional groups. Meta-chloroperoxybenzoic acid (m-CPBA) is a common and effective reagent for this transformation.

Materials:

• 4-Allyl-2-chloropyridine

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

Procedure:

• Dissolve 4-Allyl-2-chloropyridine (1.0 mmol) in DCM (10 mL) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.2 mmol) portion-wise to the solution.

• Stir the reaction at 0 °C and allow it to warm to room temperature overnight.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the layers and extract the aqueous layer with DCM (2 x 10 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude epoxide, which can be purified by column chromatography.

Reactive Sites of 4-Allyl-2-chloropyridine

Caption: Dual reactivity of 4-Allyl-2-chloropyridine.

IV. Conclusion: A Versatile Tool for Chemical Innovation

4-Allyl-2-chloropyridine presents a powerful and versatile platform for the synthesis of complex molecules. The strategic and orthogonal functionalization of its two reactive centers—the 2-chloro position and the allyl group—opens up a vast chemical space for exploration in drug discovery and materials science. By understanding the underlying principles of its reactivity and carefully selecting reaction conditions, researchers can unlock the full potential of this valuable building block. The protocols and insights provided in this guide serve as a foundation for the rational design and execution of synthetic strategies, empowering chemists to innovate and create novel molecules with desired properties and functions.

References

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• PMC, N. (n.d.). Palladium-catalyzed allylation of 2- and 4-alkylpyridines via N-allyl alkylidene dihydropyridine intermediates. Retrieved from [Link]

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• Chemistry LibreTexts. (2022, October 4). 4.17: Nucleophilic Substitution in Synthesis- Amines. Retrieved from [Link]

• Garnes-Portolés, F., et al. (2022). Solid-catalyzed synthesis of isomers–free terpinen–4–ol.
• Patents, G. (n.d.). Preparation method of 2-chloro-4-aminopyridine.

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• ResearchGate. (n.d.). Catalytic Isomerization of Allyl Alcohols to Carbonyl Compounds using Poisoned Pd Nanoparticles. Retrieved from [Link]

• Preprints.org. (2023, October 12). Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. Retrieved from [Link]

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• Faraday Discussions (RSC Publishing). (2023, January 9). Boosting the activity of Mizoroki–Heck cross-coupling reactions with a supramolecular palladium catalyst favouring remote Zn⋯pyridine interactions. Retrieved from [Link]

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• PubMed Central. (2022, October 19). Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19. Retrieved from [Link]

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• PubMed. (n.d.). Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids. Retrieved from [Link]

• NIH. (n.d.). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. Retrieved from [Link]

• Chemical Communications (RSC Publishing). (2021, March 11). Palladium-catalyzed decarbonylative and decarboxylative cross-coupling of acyl chlorides with potassium perfluorobenzoates affording unsymmetrical biaryls. Retrieved from [Link]

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• YouTube. (2021, March 20). Heck Reaction | Named Reactions | Organic Chemistry Lessons. Retrieved from [Link]

• ResearchGate. (n.d.). Regiospecific cross-coupling of haloaryls and pyridine to 2-phenylpyridine using water, zinc, and catalytic palladium on carbon. Retrieved from [Link]

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• PMC, N. (2021, February 12). Pd-catalyzed formal Mizoroki–Heck coupling of unactivated alkyl chlorides. Retrieved from [Link]

• PMC, N. (n.d.). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Retrieved from [Link]

• Dalton Transactions (RSC Publishing). (n.d.). Synthesis and catalytic properties of palladium(ii) complexes with P,π-chelating ferrocene phosphinoallyl ligands and their non-tethered analogues. Retrieved from [Link]

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• 3. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Nucleophilic Substitution Reactions of 2-Chloropyridines

Authored for Researchers, Scientists, and Drug Development Professionals

The pyridine scaffold is a cornerstone in medicinal chemistry and materials science, owing to its presence in a multitude of bioactive compounds and functional materials.[1][2] The inherent electron-deficient nature of the pyridine ring, a consequence of the electronegative nitrogen atom, renders it susceptible to nucleophilic attack. This characteristic is particularly pronounced at the C2 and C4 positions, making nucleophilic aromatic substitution (SNAr) a powerful and frequently employed strategy for the synthesis and functionalization of pyridine derivatives.[1][3]

This guide provides an in-depth exploration of the nucleophilic substitution reactions of 2-chloropyridines, moving beyond simple protocols to explain the underlying principles that govern reactivity. By understanding these core concepts, researchers can make informed decisions to optimize existing methods and rationally design new synthetic routes.

The Core Mechanism: Addition-Elimination (SNAr)

Unlike aliphatic SN2 reactions, nucleophilic substitution on an aromatic ring like pyridine does not occur via a single-step backside attack, which is sterically impossible.[4] Instead, the reaction proceeds through a two-step addition-elimination mechanism .[1]

• Nucleophilic Addition: The reaction is initiated by the attack of a nucleophile on the electron-deficient carbon atom bonded to the chlorine (C2). This step is typically the rate-determining step as it involves the temporary disruption of the ring's aromaticity.[5] This addition forms a high-energy, negatively charged intermediate known as a Meisenheimer complex .[1][6]

• Stabilization and Elimination: The negative charge of the Meisenheimer complex is delocalized across the aromatic system and, crucially, onto the electronegative ring nitrogen.[5][7] This resonance stabilization is what makes the reaction feasible. The pyridine nitrogen acts as an "electron sink," effectively accommodating the excess electron density.[8][9] In the final, rapid step, the aromaticity is restored by the elimination of the chloride leaving group.[4]

The activation of the 2- and 4-positions is a direct result of this stabilization. When the nucleophile attacks at these positions, a resonance structure can be drawn where the negative charge resides directly on the nitrogen atom, providing significant stabilization.[5][7] Attack at the 3-position does not allow for this direct delocalization onto the nitrogen, making 3-halopyridines significantly less reactive towards SNAr.[3][10]

Caption: The addition-elimination (SNAr) pathway for 2-chloropyridines.

Causality Behind Experimental Choices: Key Influencing Factors

Achieving a successful SNAr reaction depends on the careful interplay of several factors. Understanding these allows for rational optimization and troubleshooting.

A. The Leaving Group

In SNAr reactions, the rate-determining step is the nucleophilic attack, not the departure of the leaving group.[5] Consequently, the leaving group's primary role is to polarize the C-X bond, making the carbon more electrophilic. This leads to a reactivity trend that is often counterintuitive to those familiar with SN2 chemistry: F > Cl ≈ Br > I .[5][8] The high electronegativity of fluorine makes the attached carbon highly susceptible to attack. While 2-chloropyridine is a widely used and cost-effective substrate, its fluoro-analogue, 2-fluoropyridine, will generally react faster under identical conditions.[11][12]

B. The Nucleophile

A potent nucleophile is generally required to attack the electron-deficient ring.[8] The choice of nucleophile is critical and dictates the functionality introduced.

• N-Nucleophiles: Amines are excellent nucleophiles for this transformation, leading to the formation of valuable 2-aminopyridine derivatives.[4] Secondary amines are commonly used.[1][13]

• O-Nucleophiles: Alcohols are typically poor nucleophiles and must be deprotonated with a strong base to form the much more reactive alkoxide species (e.g., NaOEt, KOtBu).

• S-Nucleophiles: Thiols and their corresponding thiolates are excellent, soft nucleophiles that react readily with 2-chloropyridines to form 2-thiopyridine derivatives.[9][14]

Steric hindrance on the nucleophile can significantly impede its approach to the C2 position, potentially requiring more forcing conditions.[8][15]

C. Electronic & Steric Effects of Ring Substituents

The inherent reactivity of the 2-chloropyridine ring can be modulated by other substituents.

• Electron-Withdrawing Groups (EWGs): The presence of an EWG (e.g., -NO2, -CF3, -CN) ortho or para to the chlorine atom dramatically accelerates the reaction.[8][9] These groups provide additional stabilization for the negative charge in the Meisenheimer intermediate, lowering the activation energy.[12] Unactivated substrates like 2-chloropyridine often require harsh conditions, whereas an EWG can enable the reaction to proceed under much milder temperatures.[12][13]

• Electron-Donating Groups (EDGs): Conversely, EDGs (e.g., -OCH3, -N(CH3)2) deactivate the ring towards nucleophilic attack by destabilizing the negatively charged intermediate.[8]

D. Reaction Conditions

• Solvent: Polar aprotic solvents such as DMSO, DMF, and NMP are the preferred choice.[8] These solvents effectively solvate the cation of the nucleophile salt, leaving a more "naked" and reactive anionic nucleophile, thereby increasing the reaction rate.

• Temperature: Heating is frequently necessary to overcome the activation barrier of disrupting the ring's aromaticity.[4][16] Reactions can range from 80-100 °C for conventional heating to temperatures up to 300 °C in sealed vessels or flow reactors for less reactive substrates.[1][13] Microwave irradiation is also a common technique to shorten reaction times.[13]

• Base: When using nucleophiles like amines or thiols, a base (e.g., K2CO3, Et3N, or even excess amine nucleophile) is often required to neutralize the HCl generated during the reaction. For alcohols, a strong base is needed to generate the active alkoxide nucleophile.

Field-Proven Experimental Protocols

The following protocols are self-validating systems, providing clear steps and rationale for key transformations. Reaction progress should always be monitored by an appropriate technique (TLC, LC-MS, or GC-MS).

Protocol 1: Synthesis of N-Aryl-2-aminopyridine via SNAr

This protocol details the reaction of a 2-chloropyridine with a secondary amine.

Caption: A generalized workflow for SNAr reactions and product isolation.

• Reagents & Materials:

  • 2-Chloropyridine (1.0 eq.)

  • Secondary Amine (e.g., Piperidine, Morpholine) (1.0–1.2 eq.)

  • Base (e.g., K2CO3 or KF) (2.0 eq.)

  • Solvent (e.g., Acetonitrile, DMSO, or NMP)

  • Reaction vessel (e.g., sealed tube or round-bottom flask with condenser)

• Step-by-Step Methodology:

  • To a suitable reaction vessel, add the 2-chloropyridine (1.0 eq.), the secondary amine (1.1 eq.), and the base (2.0 eq.).

  • Add the solvent to create a solution or suspension with a typical concentration of 0.1–1.0 M.

  • Seal the vessel or equip it with a reflux condenser and an inert atmosphere (e.g., N2 or Argon).

  • Heat the reaction mixture to 80–100 °C. For unactivated 2-chloropyridines, higher temperatures or longer reaction times may be necessary.[1][13]

  • Monitor the reaction's progress periodically. Upon completion, cool the mixture to room temperature.[1]

  • If a precipitate has formed, it may be the product or inorganic salts. If it is the product, it can be isolated by filtration and washed with a cold solvent.[1]

  • If no precipitate forms, dilute the reaction mixture with water and extract the product with an organic solvent like ethyl acetate or dichloromethane (3x).[1]

  • Combine the organic layers, wash with brine to remove residual water and solvent, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

  • Purify the resulting crude material by flash column chromatography on silica gel to obtain the desired 2-aminopyridine derivative.[1]

Protocol 2: Synthesis of 2-Alkoxypyridine

• Reagents & Materials:

  • 2-Chloropyridine (1.0 eq.)

  • Alcohol (e.g., Ethanol) (used as solvent or co-solvent)

  • Strong Base (e.g., Sodium metal, NaH, or NaOH) (1.1–1.5 eq.)

• Step-by-Step Methodology:

  • Caution: Exercise extreme care when working with reactive reagents like sodium metal or sodium hydride.

  • In a flask under an inert atmosphere, carefully add the strong base (e.g., NaH, 1.2 eq.) to the anhydrous alcohol, which acts as both the nucleophile precursor and the solvent. This in situ formation of the sodium alkoxide is highly effective.

  • Once the initial effervescence ceases and the base has fully reacted to form the alkoxide, add the 2-chloropyridine (1.0 eq.) to the solution.

  • Heat the mixture to reflux and monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and carefully quench any remaining base by the slow addition of water.

  • Remove the bulk of the alcohol solvent under reduced pressure.

  • Perform a standard aqueous workup as described in Protocol 1 (Steps 7-9) to isolate and purify the 2-alkoxypyridine product.

Data Summary & Troubleshooting

The success of SNAr on 2-chloropyridines is highly dependent on the substrate and nucleophile. The following tables summarize typical conditions and provide a troubleshooting guide.

Table 1: Representative SNAr Reactions with 2-Chloropyridines

Substrate	Nucleophile	Conditions	Typical Yield	Reference
2-Chloropyridine	Piperidine	DMSO, 100 °C, 48h	88%	[13]
2-Chloropyridine	Various sec. amines	NMP, Flow reactor, 200-300 °C	Good to Excellent	[13]
2-Chloropyridine	Various sec. amines	Water, KF, Heat	Generally Unsatisfactory	[11][12]
2-Chloro-5-nitropyridine	Various amines	Water, KF, Heat	Good	[12]
2-Chloropyridines	Bisulfide (HS⁻)	Aqueous, 25 °C	Very slow	[9]
2-Chloropyridines	Polysulfides (Sₙ²⁻)	Aqueous, 25 °C	Orders of magnitude faster than HS⁻	[9]

Table 2: Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
No Reaction / Very Slow Reaction	1. Substrate is not activated enough. 2. Nucleophile is too weak. 3. Insufficient temperature.	1. Switch to 2-fluoropyridine if possible.[11] 2. Use a stronger base to generate a more potent nucleophile (e.g., alcohol -> alkoxide).[8] 3. Increase temperature; consider using a sealed vessel, microwave heating, or a flow reactor.[13][16]
Low Yield	1. Incomplete reaction. 2. Side reactions. 3. Steric hindrance.	1. Increase reaction time or temperature. 2. Lower temperature; ensure an inert atmosphere to prevent oxidative degradation. 3. Use a less bulky nucleophile or a less sterically hindered substrate if possible.[15]
Multiple Products	1. Reaction with solvent (e.g., hydrolysis). 2. Competing reaction sites on substrate or nucleophile.	1. Ensure anhydrous conditions. 2. Use protecting groups for other reactive functionalities on your molecules.

Conclusion

The nucleophilic aromatic substitution of 2-chloropyridines is a robust and versatile method for forging carbon-heteroatom bonds. A thorough understanding of the underlying SNAr mechanism, particularly the stabilizing role of the pyridine nitrogen, is paramount for success. By carefully considering the interplay between the leaving group, nucleophile, electronic effects, and reaction conditions, researchers can effectively troubleshoot and optimize these transformations. This knowledge empowers chemists to efficiently synthesize a vast array of substituted pyridines, accelerating discovery in drug development and materials science.

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• Why 2-chloropyridine and 4-chloropyridine react with nucleophiles (e.g., .. - Filo . (2025-05-04). Available at: [Link]

• The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions - ResearchGate . (2025-08-06). Available at: [Link]

• Direct Uncatalyzed Amination of 2-Chloropyridine Using a Flow Reactor . Synlett. Available at: [Link]

• 2-Chloropyridine - Wikipedia . Wikipedia. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry . (2018-08-20). Available at: [Link]

• Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-) - PubMed . (2002-05-15). Environmental Science & Technology. Available at: [Link]

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• A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (S N Ar) using simple descriptors - Chemical Science (RSC Publishing) DOI:10.1039/D2SC04041G . (2022-10-17). Royal Society of Chemistry. Available at: [Link]

• Nucleophilic aromatic substitution - Wikipedia . Wikipedia. Available at: [Link]

• 2 - Reaction Examples . Available at: [Link]

• Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC . (2011-09-02). Chemistry - A European Journal. Available at: [Link]

• SNAr Reaction in Common Molecular Solvents Under Pressure - Wordpress . (2026-01-04). Available at: [Link]

• Why nucleophilic substitution in pyridine favours at position-2? - Quora . (2016-11-22). Available at: [Link]

• Nucleophilic substitution reactions in pyridine - Química Organica.org . Available at: [Link]

• Synthesis of 2-Pyridone from 2-Thiopyridines via Nucleophilic Aromatic Substitution Reaction - International Research Journal of Multidisciplinary Scope (IRJMS) . (2022-09-28). Available at: [Link]

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Guide to the Stability and Storage of 4-Allyl-2-chloropyridine: A Framework for Ensuring Reagent Integrity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

4-Allyl-2-chloropyridine is a pivotal heterocyclic building block in modern medicinal and agricultural chemistry. Its utility in constructing complex molecular architectures is predicated on its purity and stability. However, the inherent reactivity of its dual functional motifs—the activated 2-chloropyridine ring and the versatile allyl group—renders it susceptible to degradation if not stored and handled with meticulous care. This technical guide provides a comprehensive analysis of the chemical liabilities of 4-Allyl-2-chloropyridine, delineates its primary degradation pathways, and establishes evidence-based protocols for its optimal storage and handling. Furthermore, a self-validating experimental workflow for assessing its stability is presented to empower researchers with the tools to ensure reagent integrity and the reproducibility of their synthetic outcomes.

Chemical Profile and Inherent Reactivity

Understanding the stability of 4-Allyl-2-chloropyridine begins with a structural analysis of its constituent reactive centers. The molecule's behavior is dictated by the interplay between the electron-deficient pyridine ring and the electron-rich allyl substituent.

Property	Value	Source
Chemical Name	4-Allyl-2-chloropyridine	[1]
CAS Number	219727-28-3	[1][2]
Molecular Formula	C₈H₈ClN	[1]
Molecular Weight	153.61 g/mol	[1]
Appearance	Yellow to colorless oil	[1]
Recommended Storage	2-8 °C, in a dark place	[1]

The molecule possesses two primary sites of reactivity that are critical to its stability profile:

• The 2-Chloropyridine Moiety: The highly electronegative nitrogen atom in the pyridine ring exerts a strong electron-withdrawing effect. This effect is most pronounced at the ortho (2-) and para (4-) positions, significantly polarizing the C2-Cl bond.[3][4] This polarization renders the C2 carbon highly electrophilic and exceptionally susceptible to Nucleophilic Aromatic Substitution (SₙAr) . This is the most significant liability of the pyridine core, making it vulnerable to reaction with a wide range of nucleophiles, including water.[3][4]

• The 4-Allyl Group: The allyl group introduces two additional reactive sites:

  • The Alkene (C=C) Bond: This electron-rich double bond is a target for electrophilic addition and, more critically from a stability perspective, oxidation . Atmospheric oxygen can lead to the formation of peroxides or other oxidative cleavage products, especially in the presence of light or trace metal catalysts.

  • The Allylic Position: The C-H bonds adjacent to the double bond are weakened due to the ability of the molecule to form a resonance-stabilized allylic radical or cation upon C-H bond cleavage.[5][6] This makes the allyl group susceptible to radical-mediated degradation , a process often initiated by light or thermal energy.[5][7]

Caption: Primary degradation pathways for 4-Allyl-2-chloropyridine.

Recommended Storage and Handling Protocols

A multi-layered approach to storage and handling is required to preserve the integrity of 4-Allyl-2-chloropyridine.

Long-Term Storage Protocol (> 1 month)

• Aliquot: Upon receipt, if the quantity is large, consider aliquoting the material into smaller, single-use volumes in a controlled environment (e.g., a glove box or under a stream of inert gas). This minimizes repeated exposure of the bulk material to the atmosphere.

• Select Container: Use amber glass vials with PTFE-lined screw caps to prevent light exposure and ensure an inert seal.

• Inert Atmosphere: Before sealing, flush the headspace of the vial with a dry, inert gas such as argon or nitrogen for 30-60 seconds.

• Seal Tightly: Secure the cap firmly. For extra protection, wrap the cap-vial interface with Parafilm®.

• Refrigerate: Place the sealed vial in a refrigerator maintained at 2-8 °C . [1]6. Log: Maintain a log with the date of receipt, date of storage, and any observations.

Short-Term Handling Protocol (In-Lab Use)

• Equilibration: Before opening, allow the refrigerated container to warm to ambient temperature on the bench for at least 20-30 minutes. This critical step prevents atmospheric moisture from condensing onto the cold liquid.

• Minimize Exposure: Open the container only for the time necessary to dispense the required amount.

• Dispensing: Use clean, dry syringes or pipettes. If the reaction is sensitive to moisture or air, dispense the liquid under a positive pressure of inert gas.

• Re-sealing: Before re-sealing, briefly flush the headspace with inert gas again.

• Return to Storage: Promptly return the container to the recommended 2-8 °C storage.

Condition	Recommendation	Rationale
Temperature	Store at 2-8 °C	Slows reaction kinetics of all degradation pathways.
Light	Store in amber vials or dark place.	Prevents photo-induced radical formation and degradation. [1]
Atmosphere	Blanket with inert gas (Argon/Nitrogen). Keep container tightly sealed.	Excludes oxygen and moisture, preventing oxidation and hydrolysis.
Chemical Environment	Store away from strong acids, bases, oxidizers, and other nucleophiles.	Avoids catalyzed degradation and direct reaction. [8][9]

Experimental Workflow: A Self-Validating Stability Assessment

To ensure the trustworthiness of experimental results, laboratories can perform a forced degradation study to assess the stability of their specific batch of 4-Allyl-2-chloropyridine. This protocol provides a framework for such an analysis using High-Performance Liquid Chromatography (HPLC).

Objective: To quantify the purity of 4-Allyl-2-chloropyridine over time under various stress conditions.

Methodology:

• Sample Preparation: Prepare four identical solutions of the compound (~1 mg/mL) in a suitable solvent (e.g., acetonitrile).

  • Sample 1 (Control): Store according to the Long-Term Protocol (2-8 °C, dark, inert gas).

  • Sample 2 (Thermal Stress): Store in an oven at 40 °C in a sealed vial.

  • Sample 3 (Photolytic Stress): Store at room temperature under direct laboratory lighting (or in a photostability chamber).

  • Sample 4 (Oxidative Stress): Store at room temperature with the vial cap loosened to allow air exchange.

• Time Points: Analyze all samples at T=0, T=1 week, T=4 weeks, and T=12 weeks.

• HPLC Analysis (Example Conditions):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution with acetonitrile and water.

  • Detector: UV detector at a wavelength where the pyridine ring absorbs (e.g., 254 nm or 270 nm).

  • Injection Volume: 10 µL.

• Data Analysis:

  • At T=0, confirm the initial purity of the compound (should be a single major peak).

  • At subsequent time points, compare the chromatograms of the stressed samples to the control.

  • Calculate the % purity by peak area: (Area of Main Peak / Total Area of All Peaks) * 100.

  • Document the appearance of new peaks, which correspond to degradation products. A significant decrease in purity (>5%) in any stressed sample indicates instability under those conditions.

Caption: Experimental workflow for a forced degradation study.

Conclusion

4-Allyl-2-chloropyridine is a valuable synthetic intermediate whose utility is directly tied to its chemical purity. Its stability is governed by the inherent reactivity of the activated C-Cl bond and the allylic functional group. Degradation via hydrolysis, oxidation, and radical-mediated pathways can be effectively mitigated by strict adherence to proper storage and handling protocols. The cornerstone of this strategy is the exclusion of light, heat, oxygen, and atmospheric moisture. By implementing the recommendations outlined in this guide and employing self-validating stability assessments, researchers can ensure the integrity of this reagent, leading to more reliable, reproducible, and successful scientific endeavors.

References

• Filo. (2025, May 4). Why 2-chloropyridine and 4-chloropyridine react with nucleophiles (e.g., ...
• Organic Chemistry Portal. Allyl Ethers - Protecting Groups.
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• Fiveable. Allyl Definition - Organic Chemistry Key Term.
• Benchchem. (2025). A Comparative Guide to the Reactivity of 6- Chloropyridin-3-amine and 2-amino-5.
• Chemistry LibreTexts. (2024, March 17). 10.4: Stability of the Allyl Radical - Resonance Revisited.
• Al-Shahrani, S. (2017, May 25). Stability of the Allyl Radical: Resonance Revisited. Organic Chemistry, 9th ed., p. 290.
• Chempanda. Chloropyridine: Common isomorphs, synthesis, reactions and applications.
• MDPI. (2025, June 27). 2-Chloropyrimidine: Synthetic Applications, Reactivity, and Ionization Properties.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• Wikipedia. (n.d.). 2-Chloropyridine.
• Hoffman Fine Chemicals. CAS RN 219727-28-3 | 4-Allyl-2-chloropyridine.
• Fisher Scientific. (2011, June 27). SAFETY DATA SHEET.
• ChemicalBook. 219727-28-3(4-Allyl-2-chloropyridine) Product Description.
• Fisher Scientific. (2009, September 26). SAFETY DATA SHEET.
• Cole-Parmer. Material Safety Data Sheet - 4-Chloropyridine Hydrochloride, 97%.
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A Technical Guide to 4-Allyl-2-chloropyridine: Sourcing, Specifications, and Synthetic Utility for Drug Discovery

This guide provides an in-depth analysis of 4-Allyl-2-chloropyridine, a key heterocyclic building block for professionals in pharmaceutical research and chemical development. We will explore its chemical identity, commercial availability, typical quality specifications, and its strategic role in the synthesis of complex molecular architectures.

Introduction: The Strategic Value of Substituted Pyridines

The pyridine ring is a "privileged scaffold" in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] Its unique electronic properties and ability to engage in hydrogen bonding make it a cornerstone of modern drug design. Introducing specific functional groups onto this scaffold, such as the chloro- and allyl-moieties in 4-Allyl-2-chloropyridine, creates versatile chemical handles. These handles allow for precise, stepwise modifications, enabling the construction of diverse compound libraries for screening and the development of novel active pharmaceutical ingredients (APIs).[2]

4-Allyl-2-chloropyridine is particularly valuable because it contains two distinct and orthogonally reactive sites. The 2-chloro substituent is primed for nucleophilic aromatic substitution or, more commonly, transition-metal-catalyzed cross-coupling reactions. The 4-allyl group offers a different set of synthetic possibilities, including oxidation, isomerization, and olefin metathesis. This dual functionality allows for complex, multi-step synthetic campaigns, making it a sought-after intermediate.

Chemical Identity and Properties

Correctly identifying the target compound is the first critical step in procurement and experimental design. The key identifiers and properties for 4-Allyl-2-chloropyridine are summarized below.

Property	Value
Chemical Name	4-Allyl-2-chloropyridine
CAS Number	219727-28-3[3]
Molecular Formula	C₈H₈ClN[3]
Molecular Weight	153.61 g/mol [3]
Chemical Structure	(See Figure 1)

Figure 1: Chemical Structure of 4-Allyl-2-chloropyridine

graph "Chemical_Structure" {
    layout=neato;
    node [shape=none, margin=0];
    img [image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=15934571&t=l"];
}

Caption: 2D structure of 4-Allyl-2-chloropyridine.

Commercial Availability and Sourcing

4-Allyl-2-chloropyridine is classified as a fine chemical or research intermediate. It is not typically produced in bulk commodity quantities but is readily available from specialized suppliers that cater to the research and development sector. These products are intended strictly for laboratory use and not for direct application in humans or animals.[3]

The following workflow outlines the standard process for sourcing and qualifying a specialized chemical intermediate like 4-Allyl-2-chloropyridine.

Caption: A typical workflow for sourcing specialized chemical reagents.

Table of Potential Suppliers:

While a comprehensive, real-time list is dynamic, the following companies are known suppliers of fine chemicals and pyridine derivatives, including 4-Allyl-2-chloropyridine or structurally similar compounds. Researchers should verify current stock and request a formal quote.

Supplier	Specialization	Notes
Hoffman Fine Chemicals	Laboratory Chemicals	Lists 4-Allyl-2-chloropyridine under CAS 219727-28-3.[3]
Ambeed, Inc.	Building Blocks, Intermediates	Supplier of various chemical building blocks for research.[4]
BOC Sciences	Building Blocks, APIs	Provides a wide range of intermediates for drug development.[4]
BLD Pharmatech Ltd.	Research Chemicals	Caters to pharmaceutical companies and research organizations.[4]
Leap Chem Co., Ltd.	Fine Chemicals	Specializes in supplying fine chemicals for R&D and production.[5]

Disclaimer: This list is not exhaustive and does not constitute an endorsement. All procurement should be preceded by rigorous supplier qualification.

Synthetic Utility and Application in Drug Discovery

The true value of 4-Allyl-2-chloropyridine lies in its synthetic versatility. The diagram below illustrates how each functional group can serve as a branching point for molecular elaboration.

Caption: Synthetic pathways enabled by 4-Allyl-2-chloropyridine.

Representative Protocol: Suzuki-Miyaura Cross-Coupling

This protocol is a representative example of how the 2-chloro position can be functionalized. It is a foundational reaction in modern drug discovery for creating C-C bonds.

Objective: To synthesize 4-Allyl-2-(aryl)-pyridine via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Materials:

• 4-Allyl-2-chloropyridine (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq)

• Solvent (e.g., 1,4-Dioxane/Water, 4:1 mixture)

Methodology:

• Inert Atmosphere: To a flame-dried Schlenk flask, add 4-Allyl-2-chloropyridine, the arylboronic acid, and the base. The use of a dry, inert atmosphere (Nitrogen or Argon) is critical, as palladium catalysts can be sensitive to oxygen, and moisture can hydrolyze the boronic acid.

• Solvent Addition: Degas the solvent mixture by bubbling with argon for 15-20 minutes. Add the degassed solvent to the flask via syringe. A properly degassed solvent minimizes oxidation of the catalyst, ensuring high catalytic turnover.

• Catalyst Addition: Add the palladium catalyst to the flask under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. The elevated temperature is necessary to drive the catalytic cycle (oxidative addition, transmetalation, reductive elimination). Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. The aqueous washes remove the inorganic base and salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to isolate the desired 4-Allyl-2-(aryl)-pyridine product. This step is essential to remove residual catalyst and byproducts.

Self-Validation: The success of the protocol is validated by characterization of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

Conclusion

4-Allyl-2-chloropyridine is a high-value, strategically functionalized building block for researchers in drug discovery and organic synthesis. Its commercial availability from specialized chemical suppliers, combined with its dual reactive sites, provides a robust platform for creating novel and complex molecular entities. A thorough understanding of its properties, sourcing workflows, and synthetic applications is essential for leveraging its full potential in the laboratory.

References

• Hoffman Fine Chemicals. 4-Allyl-2-chloropyridine | CAS RN 219727-28-3. [Link]

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• Chempanda. Chloropyridine: Common isomorphs, synthesis, reactions and applications. [Link]

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• PubMed Central. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. [Link]

• ResearchGate. A preparation of 2-chloropyridine. [Link]

• Hangzhou Alltech Industrial Co.,Ltd. Key Applications of 2-Chloropyridine N-oxide HCl in Synthesis. [Link]

• MDPI. The Chromenopyridine Scaffold: A Privileged Platform in Drug Design. [Link]

• Google Patents. 2-chloropyridine synthetic method - CN105418493A.

• PubMed. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: 4-Allyl-2-chloropyridine as a Versatile Building Block in Organic Synthesis

Abstract

The pyridine scaffold is a cornerstone of modern medicinal chemistry, present in over 7,000 drug molecules of medicinal importance.[1] Substituted pyridines are critical intermediates in the synthesis of pharmaceuticals and agrochemicals, with approximately 20% of the top 200 drugs featuring a pyridine-based active ingredient.[2][3] This guide details the synthetic utility of 4-Allyl-2-chloropyridine, a bifunctional building block designed for molecular diversification. This molecule offers two distinct, orthogonally reactive sites: the 2-chloro position, activated for a suite of palladium-catalyzed cross-coupling reactions, and the 4-allyl group, a versatile handle for subsequent functionalization. We provide field-proven insights into its application in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, complete with detailed, step-by-step protocols and troubleshooting workflows for common challenges encountered with chloro-heteroaryl substrates.

Introduction: The Strategic Advantage of Bifunctionality

In drug discovery and process development, the efficiency of a synthetic route is paramount. Building blocks that offer multiple points for diversification without requiring extensive protecting group chemistry are invaluable. 4-Allyl-2-chloropyridine is one such reagent, possessing two key reactive centers:

• The C2-Chloride: The C-Cl bond at the 2-position of the electron-deficient pyridine ring is an excellent electrophilic site for palladium-catalyzed cross-coupling reactions. While less reactive than its bromide or iodide counterparts, its stability, lower cost, and wide availability make it a preferred substrate in industrial settings.[4][5] Modern catalyst systems have largely overcome the challenge of C-Cl bond activation.

• The C4-Allyl Group: The allyl group is a versatile functional handle. It can undergo a wide range of transformations, including isomerization, oxidation, and metathesis, allowing for the introduction of diverse pharmacophores and structural motifs late in a synthetic sequence.[6]

This dual reactivity allows for a modular approach to synthesis, where the core pyridine structure can be elaborated at the 2-position, followed by diverse modifications at the 4-position, or vice versa.

Core Application: Palladium-Catalyzed Cross-Coupling Reactions

The primary utility of the 2-chloropyridine moiety lies in its participation in palladium-catalyzed reactions to form C-C, C-N, and C-O bonds.[7] The key to success with these less reactive electrophiles is the careful selection of the catalyst system—specifically, the use of bulky, electron-rich phosphine ligands.[5][8]

Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) Bonds

The Suzuki-Miyaura reaction is one of the most powerful and widely used methods for constructing biaryl and hetero-biaryl linkages.[9][10] For 2-chloropyridines, the oxidative addition of the C-Cl bond to the Pd(0) center is the rate-limiting step.[4]

Causality Behind Experimental Choices:

• Catalyst & Ligand: Standard catalysts like Pd(PPh₃)₄ can be effective, but systems employing bulky, electron-rich biarylphosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs) are often superior.[4][11] These ligands promote the difficult oxidative addition step and stabilize the active Pd(0) species, preventing catalyst deactivation.

• Base: A base is critical for activating the boronic acid to form a more nucleophilic boronate species for the transmetalation step.[4] Strong inorganic bases like K₃PO₄ or Cs₂CO₃ are often required for challenging couplings involving chloropyridines.[4]

• Solvent: Aprotic polar solvents like 1,4-dioxane, toluene, or DMF, often with a small amount of water, are typically used to solubilize the various components of the reaction.[9]

Table 1: Typical Conditions for Suzuki-Miyaura Coupling of 2-Chloropyridine Derivatives

Parameter	Condition	Rationale & Reference
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃ (1-3 mol%)	Precursors that readily form the active Pd(0) species.[12]
Ligand	SPhos, XPhos, RuPhos (2-6 mol%)	Bulky, electron-rich ligands facilitate C-Cl bond activation.[4]
Base	K₃PO₄, Cs₂CO₃ (2-3 equiv)	Strong, non-nucleophilic bases required to activate the boronic acid.[4]
Solvent	1,4-Dioxane/H₂O, Toluene/H₂O	Good solubility for reagents; water aids in dissolving the base.[9]
Temperature	80–110 °C	Higher temperatures are needed to overcome the activation energy for oxidative addition.[5]

Detailed Protocol 1: Suzuki-Miyaura Coupling of 4-Allyl-2-chloropyridine with Phenylboronic Acid

Materials:

• 4-Allyl-2-chloropyridine (1.0 equiv)

• Phenylboronic Acid (1.2 equiv)

• Palladium(II) Acetate [Pd(OAc)₂] (2 mol%)

• SPhos (4 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 equiv)

• Anhydrous, degassed 1,4-dioxane

• Degassed deionized water

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-allyl-2-chloropyridine, phenylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.

  • Scientist's Note: A rigorously inert atmosphere is crucial. Oxygen can oxidize and deactivate the Pd(0) catalyst, halting the catalytic cycle.[5]

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane and degassed water (typically a 10:1 to 5:1 ratio of dioxane to water) via syringe.

  • Scientist's Note: Solvents must be degassed (e.g., by sparging with argon for 30 minutes) to remove dissolved oxygen.

• Reaction Execution: Seal the flask and heat the mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired 4-allyl-2-phenylpyridine.

Buchwald-Hartwig Amination: Constructing C–N Bonds

The Buchwald-Hartwig amination is a transformative reaction for forming aryl-amine bonds.[13] As with Suzuki coupling, the reaction with 2-chloropyridines is challenging due to the inertness of the C-Cl bond.[5]

Causality Behind Experimental Choices:

• Catalyst & Ligand: Highly active catalyst systems are mandatory. Pre-catalysts (e.g., G3 or G4 palladacycles) paired with sterically hindered biarylphosphine ligands like RuPhos or BrettPhos are often the systems of choice.[5][14]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, forming the active nucleophile. Sodium tert-butoxide (NaOtBu) is the most common and effective base for this transformation.[5] Weaker bases like K₃PO₄ can be used for base-sensitive substrates but may require higher temperatures or more active catalysts.[5]

• Regioselectivity: For di- or poly-halopyridines, the C2 position is generally more activated towards oxidative addition than other positions (e.g., C4), allowing for regioselective amination.[15]

Detailed Protocol 2: Buchwald-Hartwig Amination of 4-Allyl-2-chloropyridine with Morpholine

Materials:

• 4-Allyl-2-chloropyridine (1.0 equiv)

• Morpholine (1.2 equiv)

• RuPhos Pd G3 Precatalyst (2 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous, degassed Toluene

Procedure:

• Vessel Preparation: In a glovebox, charge an oven-dried vial with NaOtBu, RuPhos Pd G3 precatalyst, and a stir bar. Add 4-allyl-2-chloropyridine.

  • Scientist's Note: NaOtBu is highly hygroscopic. Handling in a glovebox is essential to prevent hydrolysis, which would inhibit the reaction.

• Reagent Addition: Add toluene, followed by the dropwise addition of morpholine.

• Reaction Execution: Seal the vial with a Teflon-lined cap and remove it from the glovebox. Heat the mixture to 100 °C in a pre-heated oil bath with vigorous stirring.

• Monitoring: Monitor the reaction by LC-MS until the starting material is consumed (typically 4-12 hours).

• Work-up: Cool the reaction to room temperature. Quench carefully by adding saturated aqueous NH₄Cl. Dilute with ethyl acetate and water. Separate the layers and extract the aqueous phase with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the residue by flash column chromatography to yield 4-(4-allylpyridin-2-yl)morpholine.

Sonogashira Coupling: Synthesis of Alkynylpyridines

The Sonogashira reaction provides a direct route to C(sp²)–C(sp) bonds, coupling terminal alkynes with aryl halides.[16] This reaction is typically co-catalyzed by palladium and copper(I).[17]

Causality Behind Experimental Choices:

• Catalyst System: A Pd(0) source (often from Pd(PPh₃)₂Cl₂) and a Cu(I) co-catalyst (typically CuI) are used. The palladium complex undergoes oxidative addition, while the copper(I) salt reacts with the alkyne to form a more reactive copper(I) acetylide intermediate, which facilitates the transmetalation step.[17][18]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is typically used both as the base and often as the solvent. It serves to deprotonate the terminal alkyne and neutralize the HX generated during the reaction.[18]

• Reactivity Trend: The reactivity of halopyridines follows the order I > Br > Cl.[16] Therefore, coupling with 2-chloropyridines often requires more forcing conditions (higher temperatures) compared to their bromo or iodo analogs.

Reactivity of the 4-Allyl Group: A Gateway to Further Diversification

The allyl group on the pyridine ring is not merely a spectator. It serves as a versatile functional handle for a variety of subsequent transformations, allowing for the construction of more complex molecular architectures.

• Isomerization: The terminal alkene can be isomerized to the thermodynamically more stable internal alkene using transition metal catalysts (e.g., Rh or Ru complexes).

• Oxidation (Wacker-type): The terminal double bond can be oxidized to a methyl ketone using a Pd(II) catalyst system.

• Hydroboration-Oxidation: This two-step process converts the allyl group into a primary alcohol, providing a site for further esterification or etherification.

• Olefin Metathesis: Cross-metathesis with other alkenes using Grubbs' or Hoveyda-Grubbs' catalysts can be used to install more complex side chains.

Visualization of Key Processes

Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: The catalytic cycle for Suzuki-Miyaura coupling.

Troubleshooting Workflow for Failed Buchwald-Hartwig Amination

Caption: A logical workflow for troubleshooting a low-yielding amination reaction.

Conclusion

4-Allyl-2-chloropyridine is a highly valuable and versatile building block for organic synthesis, particularly within pharmaceutical and agrochemical research. It provides robust entry into a wide range of substituted pyridine derivatives through well-established palladium-catalyzed cross-coupling reactions at the C2 position. The presence of the C4-allyl group offers a secondary point of diversification, enabling the rapid generation of compound libraries with complex and varied structures. By understanding the principles behind catalyst selection and reaction conditions, researchers can effectively leverage this reagent to accelerate their synthetic programs.

References

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• Title: The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry Source: ACS Publications (Chemical Reviews) URL: [Link]

• Title: Process for the preparation of substituted pyridines Source: Google Patents URL

• Title: A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles Source: National Institutes of Health (NIH) URL: [Link]

• Title: Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines Source: ACS Publications URL: [Link]

• Title: Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow Source: ChemRxiv URL: [Link]

• Title: Suzuki coupling of different chloropyridines with phenylboronic acids Source: ResearchGate URL: [Link]

• Title: Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries Source: ResearchGate URL: [Link]

• Title: Buchwald–Hartwig amination Source: Wikipedia URL: [Link]

• Title: Palladium-catalyzed allylation of 2- and 4-alkylpyridines via N-allyl alkylidene dihydropyridine intermediates Source: National Institutes of Health (NIH) URL: [Link]

• Title: Buchwald-Hartwig Amination Source: Chemistry LibreTexts URL: [Link]

• Title: Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine Source: RSC Publishing URL: [Link]

• Title: Sonogashira cross-coupling reactions with heteroaryl halides in the presence of a tetraphosphine–palladium catalyst Source: ElectronicsAndBooks.com URL: [Link]

• Title: The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines Source: Semantic Scholar URL: [Link]

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• Title: PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS Source: Nobel Prize URL: [Link]

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• Title: SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS Source: Arkivoc URL: [Link]

• Title: Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems Source: National Institutes of Health (NIH) URL: [Link]

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Suzuki coupling reactions with 4-Allyl-2-chloropyridine

Application Note & Protocol

Topic: Suzuki-Miyaura Coupling of 4-Allyl-2-chloropyridine for the Synthesis of 2-Aryl-4-allylpyridines

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Arylated Pyridines

The pyridine scaffold is a cornerstone of modern medicinal chemistry and materials science, appearing in a vast array of pharmaceuticals, agrochemicals, and functional organic materials.[1][2] The ability to forge carbon-carbon bonds at specific positions on this heterocyclic core is paramount for molecular design and the generation of novel chemical entities. The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for creating such bonds, particularly for biaryl and hetero-biaryl structures.[3][4]

This guide focuses on a particularly valuable yet challenging substrate class: 2-chloropyridines, specifically 4-Allyl-2-chloropyridine . Chloropyridines are often more cost-effective and readily available than their bromo- or iodo- counterparts, making them highly attractive starting materials for large-scale synthesis.[1][2] However, their utility has historically been hampered by the inherent strength and low reactivity of the C–Cl bond, which makes the initial oxidative addition step in the catalytic cycle difficult.[5][6] Furthermore, the Lewis-basic nitrogen atom of the pyridine ring can coordinate to the palladium catalyst, leading to inhibition or deactivation.[5][7][8]

Recent advancements in catalyst technology, particularly the development of sophisticated phosphine ligands and N-heterocyclic carbenes (NHCs), have largely overcome these hurdles.[1][7] This document serves as a comprehensive technical guide, providing field-proven insights and a detailed protocol for the successful Suzuki-Miyaura coupling of 4-Allyl-2-chloropyridine.

The Catalytic Cycle: A Mechanistic Overview

Understanding the mechanism of the Suzuki-Miyaura reaction is crucial for rational optimization and troubleshooting. The process is a catalytic cycle centered on a palladium complex, which navigates through three key steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[4][9]

Caption: The Suzuki-Miyaura catalytic cycle for 2-chloropyridines.

• Oxidative Addition: The cycle begins with the active Pd(0) catalyst inserting into the carbon-chlorine bond of 4-allyl-2-chloropyridine. This is the rate-limiting step for chloro-aromatics due to the high C-Cl bond dissociation energy.[5][6] The use of highly electron-rich ligands is critical to facilitate this step by increasing the electron density on the palladium center.[7]

• Transmetalation: Before this step can occur, the base activates the arylboronic acid, converting it into a more nucleophilic boronate species (e.g., [ArB(OH)₃]⁻).[3][5][10] This activated species then transfers its aryl group to the palladium(II) complex, displacing the chloride. This is a crucial, base-mediated step.

• Reductive Elimination: The two organic groups (the pyridine and the aryl group) on the palladium center couple and are eliminated from the complex, forming the final C-C bond of the desired product. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[4]

Optimizing the Reaction: A Guide to Component Selection

The success of coupling an unactivated substrate like 4-Allyl-2-chloropyridine is not accidental; it is the result of a rational selection of each reaction component.

The Catalyst System: Palladium and Ligand Choice

For challenging substrates, the combination of a palladium precatalyst and a specialized ligand is essential.

• Palladium Source: Standard precatalysts like Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) are commonly used. They are reduced in situ to the active Pd(0) species.

• Ligand Selection: This is the most critical parameter for activating the C-Cl bond.

  • Bulky, Electron-Rich Phosphines: Ligands developed by research groups like Buchwald's have revolutionized the coupling of heteroaryl chlorides.[1][7] Ligands such as SPhos and XPhos are highly effective. Their steric bulk promotes reductive elimination and shields the palladium center, while their electron-donating nature facilitates the difficult oxidative addition step.[5][7]

  • N-Heterocyclic Carbenes (NHCs): NHCs are powerful σ-donors, even more so than phosphines, making them excellent for activating stubborn C-Cl bonds.[7] Commercially available precatalysts like PEPPSI™-IPr are highly effective and air-stable.

The Base: The Unsung Hero of Transmetalation

The base is not merely a spectator; it is a key reagent that directly participates in the catalytic cycle.[3] Its primary role is to activate the boronic acid.[5] For difficult couplings involving 2-chloropyridines, a strong, non-nucleophilic inorganic base is required.

Base	Common Use Case & Rationale	Reference
Potassium Phosphate (K₃PO₄)	Often the first choice for challenging heteroaryl chloride couplings. Its high basicity and favorable solubility in mixed aqueous-organic solvents drive the reaction efficiently.	[5]
Cesium Carbonate (Cs₂CO₃)	A very strong and effective base, often used when others fail. Its higher cost is a consideration.	[5]
Potassium Carbonate (K₂CO₃)	A standard, milder base. May be sufficient for more activated systems but often less effective for 2-chloropyridines compared to K₃PO₄.	[2][7]

Solvent System: Creating the Right Environment

The solvent must solubilize the organic substrates, the catalyst, and, crucially, the inorganic base to some extent. Biphasic solvent systems are often optimal.

• Dioxane/Water or Toluene/Water: These mixtures are standard choices. The organic solvent dissolves the substrate and catalyst, while the water helps to solubilize the inorganic base, facilitating its role in the transmetalation step.[5][7]

• Anhydrous Conditions: If significant protodeboronation (the undesired replacement of the boronic acid group with a hydrogen) is observed, switching to anhydrous conditions with a soluble organic base may be necessary.[5][8]

Experimental Protocol: Suzuki-Miyaura Coupling of 4-Allyl-2-chloropyridine

This protocol provides a robust starting point and is based on established methodologies for the coupling of challenging 2-chloropyridine derivatives.[1][5][7] Optimization may be required for specific arylboronic acids.

Materials and Reagents

Reagent	Formula	Equivalents	Mol %	Purpose
4-Allyl-2-chloropyridine	C₈H₈ClN	1.0	-	Starting Material
Arylboronic Acid	ArB(OH)₂	1.2 - 1.5	-	Coupling Partner
Palladium(II) Acetate	Pd(OAc)₂	0.02	2 mol%	Catalyst Precursor
SPhos Ligand	C₂₇H₃₁O₂P	0.04	4 mol%	Activating Ligand
Potassium Phosphate	K₃PO₄	2.0 - 3.0	-	Base
1,4-Dioxane	C₄H₈O₂	-	-	Solvent
Water (Degassed)	H₂O	-	-	Co-solvent

General Experimental Workflow

Caption: A generalized experimental workflow for the Suzuki coupling.

Step-by-Step Procedure

• Reaction Setup: To a dry Schlenk tube or reaction vial equipped with a magnetic stir bar, add 4-Allyl-2-chloropyridine (1.0 equiv), the arylboronic acid (1.2 equiv), and finely ground potassium phosphate (K₃PO₄, 2.5 equiv).

• Establish Inert Atmosphere: Seal the vessel with a septum. Evacuate the vessel under vacuum and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed. The Pd(0) active catalyst is sensitive to oxidation.[11]

• Catalyst Addition: Under a positive pressure of inert gas, quickly add the Palladium(II) acetate (0.02 equiv) and SPhos ligand (0.04 equiv).

• Solvent Addition: Add degassed 1,4-Dioxane and degassed Water (typically a 4:1 to 5:1 ratio) via syringe. The total solvent volume should be sufficient to make the solution approximately 0.1-0.2 M with respect to the limiting reagent.

• Reaction Execution: Place the sealed vessel in a preheated oil bath at 80-110 °C and stir vigorously. Higher temperatures are often required to overcome the activation energy for the C-Cl bond cleavage.[5]

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 12-24 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and water. Transfer to a separatory funnel.

• Extraction: Separate the organic layer. Extract the aqueous layer two more times with ethyl acetate. Combine all organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the pure 2-aryl-4-allylpyridine.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive Catalyst System. 2. Ineffective Base. 3. Insufficient Temperature. 4. Oxygen contamination.	1. Switch to a more robust ligand (e.g., XPhos) or an NHC-based precatalyst (e.g., PEPPSI-IPr).[7] 2. Ensure K₃PO₄ is finely ground. Consider switching to Cs₂CO₃.[5] 3. Increase the reaction temperature in 10 °C increments (e.g., up to 120 °C). Consider using microwave irradiation.[2][5] 4. Ensure solvents were properly degassed and the reaction was maintained under a strict inert atmosphere.
Protodeboronation	The boronic acid is unstable under the reaction conditions, reacting with water to be replaced by a hydrogen atom.	1. Use a higher concentration of reagents. 2. Switch to anhydrous conditions (e.g., dry toluene as solvent with KF as the base).[5][8] 3. Use the corresponding boronic ester (e.g., pinacol ester), which can be more stable.
Homocoupling	Self-coupling of the boronic acid to form a biaryl byproduct.	1. This is often promoted by oxygen. Improve degassing and inert atmosphere techniques.[5] 2. A more active catalyst system that promotes a faster cross-coupling rate can outcompete the homocoupling pathway.
Catalyst Deactivation	The pyridine nitrogen is coordinating to the palladium center.	The use of bulky ligands like SPhos or XPhos is specifically designed to mitigate this by sterically shielding the palladium.[5][7] Ensure the correct ligand-to-palladium ratio is used.

Conclusion

The Suzuki-Miyaura coupling of 4-Allyl-2-chloropyridine is a highly achievable transformation that provides access to a valuable class of substituted pyridines. Success hinges on overcoming the inherent low reactivity of the C-Cl bond through the rational selection of a highly active catalyst system, typically involving a palladium source paired with a bulky, electron-rich phosphine ligand like SPhos. The critical role of a strong inorganic base, such as K₃PO₄, in a suitable aqueous-organic solvent mixture cannot be overstated. By following the detailed protocol and troubleshooting guide provided, researchers can reliably synthesize 2-aryl-4-allylpyridine derivatives, enabling further exploration in drug discovery and materials science.

References

• BenchChem (2025). Technical Support Center: Suzuki Coupling of 2-Chloropyridines - Base Selection.
• BenchChem (2025). Application Notes and Protocols for Ligand Selection in Suzuki Reactions of 2-Chloropyridines.
• BenchChem (2025). A Comparative Guide to Catalytic Systems for Suzuki-Miyaura Coupling of Chloropyridines.
• BenchChem (2025). Application Notes and Protocols for Suzuki Coupling with Substituted Chloropyridines.
• BenchChem (2025). Impact of base and solvent choice on 2-Chloropyridine-3-boronic acid reactions.
• Wikipedia. Suzuki reaction.
• BenchChem (2025).
• Chemistry LibreTexts (2024). Suzuki-Miyaura Coupling.
• RSC Publishing (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction.
• NROChemistry. Suzuki Coupling: Mechanism & Examples.
• Thieme (1999). The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines.
• ACS Publications. Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines.
• Who we serve (2024). Latest Developments on Palladium- and Nickel-Catalyzed Cross-Couplings Using Aryl Chlorides: Suzuki–Miyaura and Buchwald–Har.

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Introduction: The Strategic Importance of the Substituted Pyridine Motif

An Application Guide to the Palladium-Catalyzed Cross-Coupling of 4-Allyl-2-chloropyridine

Substituted pyridine scaffolds are ubiquitous in modern chemical sciences, forming the core of numerous pharmaceuticals, agrochemicals, and functional materials.[1][2][3] Their unique electronic properties and ability to engage in hydrogen bonding make them privileged structures in drug design. 4-Allyl-2-chloropyridine, in particular, represents a versatile and valuable building block. The chloro-substituent at the 2-position serves as a reactive handle for cross-coupling, while the allyl group at the 4-position offers a secondary site for further synthetic elaboration.

However, the successful functionalization of 2-chloropyridines via palladium-catalyzed cross-coupling is not trivial. These substrates present distinct challenges, including the high bond energy of the C-Cl bond and the propensity of the pyridine nitrogen to coordinate to the palladium catalyst, potentially leading to deactivation.[1][4] This guide provides a comprehensive overview of the mechanistic principles, key reaction parameters, and detailed, field-proven protocols to empower researchers to effectively utilize 4-allyl-2-chloropyridine in their synthetic campaigns.

Mechanistic Cornerstone: The Palladium Catalytic Cycle

A foundational understanding of the reaction mechanism is paramount for rational optimization and troubleshooting. Palladium-catalyzed cross-coupling reactions generally proceed through a Pd(0)/Pd(II) catalytic cycle.[5][6] While specific elementary steps vary between reaction types (e.g., Suzuki vs. Heck), the core sequence of events involves the transformation of the palladium catalyst between its 0 and +2 oxidation states.[5][7]

The three fundamental steps are:

• Oxidative Addition: The active, coordinatively unsaturated Pd(0) catalyst inserts into the carbon-chlorine bond of 4-allyl-2-chloropyridine. This is often the rate-limiting step for chloro-arenes and forms a Pd(II) intermediate.[5] The choice of ligand is critical to facilitate this challenging step.

• Transmetalation (for Suzuki) or Olefin Insertion (for Heck):

  • In a Suzuki-Miyaura coupling, a base-activated organoboron species (a boronate) transfers its organic group to the Pd(II) center, displacing the halide.[4][8]

  • In a Mizoroki-Heck reaction, the alkene coupling partner coordinates to the Pd(II) center, followed by migratory insertion into the Palladium-Carbon bond.[9]

• Reductive Elimination (for Suzuki) or Beta-Hydride Elimination (for Heck):

  • In the Suzuki pathway, the two organic fragments on the Pd(II) center couple and are expelled from the coordination sphere, forming the new C-C bond and regenerating the active Pd(0) catalyst.[6][7]

  • In the Heck pathway, a hydrogen atom from the adjacent carbon is eliminated, forming the substituted alkene product and a palladium-hydride species. This species then undergoes reductive elimination with the base to regenerate the Pd(0) catalyst.[10]

Critical Reaction Parameters: A Scientist's Guide to Component Selection

The success of coupling with a challenging substrate like 4-allyl-2-chloropyridine hinges on the judicious selection of each reaction component.

• Palladium Precatalyst: While many forms of palladium can initiate the cycle, common choices include air-stable Pd(II) sources like Palladium(II) Acetate (Pd(OAc)₂) or pre-formed Pd(0) complexes like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄).[11] Pd(II) sources require in situ reduction to the active Pd(0) state, a process often facilitated by phosphine ligands, solvents, or other reagents in the mixture.[12]

• The Decisive Role of the Ligand: For unactivated chlorides like 2-chloropyridine, the ligand is arguably the most critical variable. The pyridine nitrogen can act as a ligand itself, binding strongly to the palladium center and inhibiting catalysis.[1][4] To overcome this, modern ligands are employed that are both highly electron-donating (to promote oxidative addition) and sterically bulky (to create a coordinative pocket that favors the substrate over catalyst inhibition).

  • Recommended Ligands: Buchwald-type biaryl phosphines (e.g., SPhos, XPhos, RuPhos) are the gold standard for this type of transformation.[4] N-Heterocyclic Carbenes (NHCs) also show great promise.

• Base Selection and Functionality: The base serves multiple roles. In Suzuki couplings, it is essential for activating the boronic acid to form the more nucleophilic boronate complex required for transmetalation.[4][8] In Heck reactions, it neutralizes the HX generated during the cycle.

  • Common Choices: Strong, non-nucleophilic inorganic bases are preferred. Potassium Phosphate (K₃PO₄) and Cesium Carbonate (Cs₂CO₃) are often highly effective.[4] The solubility of the base is key; therefore, reactions are frequently run in solvent mixtures containing water (e.g., Dioxane/H₂O) to ensure its availability.[13]

• Solvent System: The solvent must solubilize the reactants and facilitate the catalytic cycle. Aprotic polar solvents are common.

  • Typical Solvents: 1,4-Dioxane, Toluene, and N,N-Dimethylformamide (DMF) are widely used. For Suzuki reactions, the inclusion of water is often beneficial for dissolving the inorganic base.[14]

Application Protocol 1: Suzuki-Miyaura Coupling of Arylboronic Acids

This protocol details a general procedure for the C-C bond formation between 4-allyl-2-chloropyridine and various arylboronic acids.

Visualizing the Catalytic Cycle: Suzuki-Miyaura Coupling

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Materials and Equipment

• Reactants: 4-allyl-2-chloropyridine, Arylboronic acid (e.g., 4-methoxyphenylboronic acid).

• Catalyst System: Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)), SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl).

• Base: K₃PO₄ (Potassium phosphate).

• Solvent: 1,4-Dioxane and Water (degassed).

• Equipment: Schlenk flask or microwave vial, magnetic stirrer, heating mantle or oil bath, inert gas line (Argon or Nitrogen), syringes, needles.

Step-by-Step Protocol

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere of Argon, add 4-allyl-2-chloropyridine (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2 mmol, 1.2 equiv), and K₃PO₄ (2.0 mmol, 2.0 equiv).

• Catalyst Addition: In a separate vial, weigh the Pd₂(dba)₃ (0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%). Add these solids to the Schlenk flask containing the other reagents.

• Solvent Addition: Add degassed 1,4-dioxane (4 mL) and degassed water (1 mL) to the flask via syringe. The mixture should be a suspension.

• Degassing: Subject the reaction mixture to three cycles of vacuum-backfill with Argon to ensure all oxygen is removed. The color of the mixture may change as the catalyst becomes active.

• Reaction: Heat the mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing by TLC or GC-MS. The reaction is typically complete within 4-12 hours.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Data Summary: Suzuki-Miyaura Coupling

Coupling Partner (Ar-B(OH)₂)	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Typical Yield (%)
Phenylboronic acid	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (2)	Dioxane/H₂O	100	85-95
4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄ (2)	Toluene/H₂O	100	90-98
3-Thienylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	Cs₂CO₃ (2)	Dioxane/H₂O	100	80-90
4-Acetylphenylboronic acid	Pd₂(dba)₃ (2)	RuPhos (4)	K₃PO₄ (2)	Dioxane/H₂O	110	75-85

Application Protocol 2: Mizoroki-Heck Coupling with Alkenes

This protocol outlines a general procedure for the coupling of 4-allyl-2-chloropyridine with activated and unactivated alkenes.

Visualizing the Catalytic Cycle: Mizoroki-Heck Reaction

Caption: The catalytic cycle for the Mizoroki-Heck cross-coupling reaction.

Materials and Equipment

• Reactants: 4-allyl-2-chloropyridine, Alkene (e.g., n-butyl acrylate).

• Catalyst System: Pd(OAc)₂ (Palladium(II) Acetate).

• Base: K₂CO₃ (Potassium carbonate) or Et₃N (Triethylamine).

• Solvent: N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).

• Equipment: Heavy-walled sealed tube or microwave reactor, magnetic stirrer, heating mantle or oil bath, inert gas supply.

Step-by-Step Protocol

• Reaction Setup: To a dry sealed tube, add Pd(OAc)₂ (0.03 mmol, 3 mol%) and K₂CO₃ (1.5 mmol, 1.5 equiv).

• Reagent Addition: Add 4-allyl-2-chloropyridine (1.0 mmol, 1.0 equiv), followed by n-butyl acrylate (1.5 mmol, 1.5 equiv), and finally DMF (3 mL).

• Inerting: Seal the tube and purge with Argon for 5 minutes.

• Reaction: Heat the mixture to 130 °C with vigorous stirring. For microwave-assisted reactions, typical conditions are 150 °C for 30-60 minutes.

• Monitoring: Follow the reaction progress by GC-MS analysis of small aliquots.

• Work-up: After completion, cool the reaction to room temperature. Dilute with water (15 mL) and extract with diethyl ether (3 x 15 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate. Purify the crude product by flash column chromatography.

Data Summary: Mizoroki-Heck Coupling

Alkene Partner	Pd Source (mol%)	Base (equiv)	Solvent	Temp (°C)	Typical Yield (%)
n-Butyl acrylate	Pd(OAc)₂ (3)	K₂CO₃ (1.5)	DMF	130	70-85
Styrene	Pd(OAc)₂ (3)	Et₃N (2.0)	NMP	140	65-80
N-vinylpyrrolidone	Pd(OAc)₂ (2)	K₂CO₃ (1.5)	DMF	130	60-75

General Experimental Workflow

The following diagram illustrates a standard workflow for setting up, running, and isolating the product from a palladium-catalyzed cross-coupling reaction.

Caption: A generalized workflow for palladium-catalyzed cross-coupling experiments.

Troubleshooting and Field-Proven Insights

• Problem: Low or No Conversion.

  • Cause: Inactive catalyst. The C-Cl bond is difficult to break, and the pyridine can poison the palladium.[4]

  • Solution:

    • Check Ligand: Ensure a sufficiently bulky and electron-rich ligand (e.g., SPhos, XPhos) is being used. Increase ligand to palladium ratio (e.g., from 2:1 to 4:1 L:Pd).

    • Ensure Anhydrous/Anoxic Conditions: Oxygen can oxidize and deactivate the Pd(0) catalyst. Ensure solvents are properly degassed and the reaction is run under a strictly inert atmosphere.[13]

    • Base Strength/Solubility: For Suzuki couplings, if using a weaker base like K₂CO₃, switch to a stronger one like K₃PO₄ or Cs₂CO₃. Ensure enough water is present to solubilize the base.[4]

• Problem: Reaction Stalls / Catalyst Decomposition (Formation of Palladium Black).

  • Cause: The Pd(0) catalyst has agglomerated and precipitated out of solution, rendering it inactive. This can happen at high temperatures or if the ligand fails to stabilize the catalytic species.

  • Solution:

    • Add More Ligand: Adding a small excess of the phosphine ligand can help stabilize the active catalyst and prevent precipitation.[12]

    • Lower Temperature: Although high temperatures are needed for C-Cl activation, excessively high temperatures can accelerate catalyst decomposition. Try running the reaction at a slightly lower temperature for a longer period.

    • Change Catalyst System: Consider using a more robust pre-catalyst designed for stability.

• Problem: Significant Side Products (e.g., Homocoupling of Boronic Acid).

  • Cause: This often occurs in Suzuki reactions when the transmetalation step is slow, allowing for side reactions to compete. It can also be caused by oxygen in the reaction.

  • Solution:

    • Rigorous Degassing: Remove all traces of oxygen before heating the reaction.

    • Optimize Base/Solvent: Ensure the base is effective and soluble to promote the desired transmetalation pathway.[12]

    • Control Stoichiometry: Use a smaller excess of the boronic acid (e.g., 1.1 equivalents).

References

• Fantoni, T., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

• Whittaker, A. M., et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development. [Link]

• Nobel Prize Committee. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. The Royal Swedish Academy of Sciences. [Link]

• Gensch, T., et al. (2016). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Biochemistry. [Link]

• de Vries, J. G. (2009). Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. Organometallics. [Link]

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Harnessing the Versatility of 4-Allyl-2-chloropyridine for the Synthesis of Pharmaceutical Intermediates

An Application Guide for the Synthetic Chemist

Introduction: In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone of drug design, present in a vast array of therapeutic agents.[1] Its unique electronic properties, ability to engage in hydrogen bonding, and metabolic stability make it a privileged structure. Within this class, 4-Allyl-2-chloropyridine has emerged as a particularly valuable and versatile building block. Its strategic combination of three distinct reactive sites—the electron-deficient C2 position primed for cross-coupling, the adaptable 4-allyl group, and the nucleophilic pyridine nitrogen—offers chemists a powerful platform for constructing complex molecular architectures.

This guide provides a detailed exploration of key synthetic transformations starting from 4-Allyl-2-chloropyridine. We move beyond simple procedural lists to delve into the underlying principles and rationale behind protocol design, offering field-proven insights to guide your synthetic strategy. The protocols described herein are designed to be robust and serve as a foundation for developing novel pharmaceutical intermediates.

Strategic Overview: The Synthetic Potential of 4-Allyl-2-chloropyridine

The true power of this starting material lies in the orthogonal reactivity of its functional groups. The C2-chloro atom allows for the construction of biaryl systems, while the allyl group can be independently transformed into a variety of functionalities such as alcohols, aldehydes, or saturated alkyl chains. This allows for a divergent synthetic approach, where a common intermediate can be rapidly elaborated into a library of diverse compounds.

Caption: Synthetic pathways from 4-Allyl-2-chloropyridine.

Section 1: C-C Bond Formation via Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern drug synthesis, enabling the formation of C(sp²)-C(sp²) bonds.[2][3] For substrates like 4-Allyl-2-chloropyridine, this reaction is paramount for creating 2-arylpyridine motifs, which are prevalent in pharmaceuticals.

Expertise & Experience: The primary challenge in coupling 2-chloropyridines is the inherent stability of the C-Cl bond, which makes the initial oxidative addition step of the catalytic cycle more difficult compared to bromo or iodo analogs.[4] Furthermore, the pyridine nitrogen can coordinate to the palladium catalyst, leading to deactivation. To overcome these hurdles, the selection of a suitable catalyst system is critical. Modern systems employ bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) that both accelerate the oxidative addition and sterically shield the palladium center from inhibitory coordination by the pyridine nitrogen.[4] The choice of base is also crucial; strong, non-nucleophilic inorganic bases like potassium phosphate (K₃PO₄) are often required to facilitate the transmetalation step with these advanced catalyst systems.[4]

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.

Protocol 1: Synthesis of 2-Aryl-4-allylpyridines

This protocol is a general method and should be optimized for specific boronic acid partners.

Materials:

• 4-Allyl-2-chloropyridine

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄, 3.0 equiv)

• 1,4-Dioxane and Water (e.g., 4:1 v/v)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Allyl-2-chloropyridine (1.0 equiv), the arylboronic acid (1.2 equiv), Pd(OAc)₂ (0.02 equiv), SPhos (0.04 equiv), and K₃PO₄ (3.0 equiv).

• Evacuate and backfill the flask with inert gas three times.

• Add degassed 1,4-dioxane followed by degassed water via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Coupling Partner	Catalyst System	Base / Solvent	Temp (°C)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄ / Dioxane:H₂O	100	~85%
4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃ / Toluene	110	~90%[1]
3-Pyridylboronic acid	PdCl₂(dppf)	Cs₂CO₃ / DME	90	~78%

Section 2: Selective Hydrogenation of the Allyl Group

To access 4-propylpyridine derivatives, which are common fragments in drug molecules, the allyl side chain can be selectively reduced. The primary consideration is to avoid the reduction of the pyridine ring or cleavage of the C-Cl bond.

Expertise & Experience: Catalytic hydrogenation using palladium on carbon (Pd/C) is a standard method for reducing alkenes.[5] However, the pyridine nitrogen can act as a catalyst poison. To mitigate this, the reaction is often run in an acidic solvent like glacial acetic acid, or with a stoichiometric amount of a strong acid (e.g., HCl).[5][6] Protonation of the pyridine nitrogen prevents its coordination to the palladium surface, thus preserving catalyst activity and favoring the reduction of the alkene over the aromatic ring.[5][6] Milder conditions (lower pressure and temperature) also favor selectivity.

Protocol 2: Synthesis of 2-Chloro-4-propylpyridine

Materials:

• 4-Allyl-2-chloropyridine

• 10% Palladium on carbon (Pd/C, 5-10 mol% by weight)

• Ethanol or Glacial Acetic Acid

• Hydrogen gas source (balloon or Parr apparatus)

Procedure:

• In a hydrogenation flask, dissolve 4-Allyl-2-chloropyridine (1.0 equiv) in a suitable solvent (e.g., ethanol).

• Scientist's Note: If using a neutral solvent like ethanol, add one equivalent of HCl (e.g., as a solution in ether) to form the pyridinium salt in situ. If using glacial acetic acid, this is not necessary.

• Carefully add 10% Pd/C to the solution under an inert atmosphere.

• Seal the vessel, then evacuate and purge with hydrogen gas three times.

• Pressurize the vessel with hydrogen (1-3 atm) and stir the mixture vigorously at room temperature.

• Monitor the reaction by observing hydrogen uptake or by TLC/GC-MS analysis of aliquots.

• Once the reaction is complete, carefully vent the excess hydrogen and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• If an acid was used, neutralize the filtrate with a saturated solution of sodium bicarbonate (NaHCO₃).

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield the product.

Substrate	Catalyst	Solvent / Additive	Pressure (atm)	Result
4-Allyl-2-chloropyridine	10% Pd/C	Acetic Acid	1	Selective reduction of alkene
4-Allyl-2-chloropyridine	10% Pd/C	Ethanol / HCl	3	Selective reduction of alkene[5]
4-Allyl-2-chloropyridine	Rh₂O₃	TFE	5	Potential for ring hydrogenation[7][8]

Section 3: Oxidation of the Allyl Group

Functionalizing the allyl group via oxidation opens a gateway to intermediates bearing aldehydes, ketones, or alcohols, which can be further elaborated.

Expertise & Experience: The choice of oxidant dictates the outcome. For a clean cleavage of the double bond to form an aldehyde, a two-step ozonolysis-reduction sequence is highly reliable. Alternatively, the Lemieux-Johnson oxidation (OsO₄/NaIO₄) can achieve the same transformation. For allylic oxidation to an enone, selenium dioxide (SeO₂) is a classic reagent, though its toxicity requires careful handling.[9] The addition of pyridine can sometimes accelerate Riley oxidations.[9] A milder alternative for converting allylic halides to aldehydes involves using pyridine N-oxide with silver oxide.[10]

Protocol 3: Oxidative Cleavage to 2-(2-Chloropyridin-4-yl)acetaldehyde

Materials:

• 4-Allyl-2-chloropyridine

• Ozone (O₃) generated from an ozone generator

• Dichloromethane (DCM), anhydrous

• Dimethyl sulfide (DMS) or triphenylphosphine (PPh₃)

Procedure:

• Dissolve 4-Allyl-2-chloropyridine (1.0 equiv) in anhydrous DCM in a three-neck flask equipped with a gas dispersion tube and an outlet to a bleach trap.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Bubble ozone gas through the solution. The reaction is typically monitored by the appearance of a persistent blue color, indicating an excess of ozone.

• Once the reaction is complete, stop the ozone flow and purge the solution with nitrogen or argon gas to remove excess ozone.

• While maintaining the temperature at -78 °C, add the reducing agent (e.g., DMS, 2.0 equiv) dropwise.

• Allow the reaction to slowly warm to room temperature and stir for several hours or overnight.

• Wash the reaction mixture with water to remove dimethyl sulfoxide (DMSO).

• Dry the organic layer over Na₂SO₄, filter, and carefully concentrate under reduced pressure. The resulting aldehyde is often used immediately in the next step due to potential instability.

Oxidation Workflow

Caption: Oxidation strategies for the allyl group.

Section 4: Heck-Mizoroki Reaction

The Heck reaction provides a powerful method for the vinylation of aryl halides, creating a C(sp²)-C(sp²) bond between the pyridine C2 position and an alkene.[11][12] This introduces a styrenyl or acrylate moiety, which are valuable handles for further functionalization in drug development.

Expertise & Experience: Similar to the Suzuki coupling, the Heck reaction of 2-chloropyridines can be challenging.[13] The catalytic cycle involves oxidative addition of the Pd(0) catalyst to the C-Cl bond, followed by olefin insertion and β-hydride elimination.[13][14] Phosphine-free catalyst systems or those with specific ligands are often employed. The choice of base and solvent is critical to facilitate the regeneration of the active Pd(0) catalyst.

Protocol 4: Synthesis of 4-Allyl-2-vinylpyridines

Materials:

• 4-Allyl-2-chloropyridine

• Alkene (e.g., n-butyl acrylate, styrene) (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 2-5 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃, 4-10 mol%)

• Triethylamine (Et₃N) or Potassium Carbonate (K₂CO₃) (2.0 equiv)

• DMF or Acetonitrile

Procedure:

• In a sealed tube, combine 4-Allyl-2-chloropyridine (1.0 equiv), Pd(OAc)₂ (0.05 equiv), P(o-tol)₃ (0.10 equiv), and the base (2.0 equiv).

• Evacuate and backfill the tube with an inert gas.

• Add the alkene (1.5 equiv) and the solvent (e.g., DMF).

• Seal the tube and heat to 100-140 °C with stirring for 12-24 hours.

• After cooling, dilute the mixture with water and extract with an organic solvent like diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate.

• Purify the residue by column chromatography.

Alkene	Catalyst System	Base / Solvent	Temp (°C)	Yield (%)
n-Butyl acrylate	Pd(OAc)₂ / P(o-tol)₃	Et₃N / DMF	120	~70%
Styrene	PdCl₂(PPh₃)₂	K₂CO₃ / DMA	130	~65%

References

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• Girard, Y., et al. The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines. Synlett.

• Zhang, J., et al. (2011). Application of Wittig Reaction in Synthesis of Novel Pyridine Dicarboxylic Acid Derivatives with High Ligand Activity. Taylor & Francis Online. [Link]

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• Fricke, P. J., et al. (2021). Four-Selective Pyridine Alkylation via Wittig Olefination of Dearomatized Pyridylphosphonium Ylides. Angewandte Chemie International Edition. [Link]

• YMER. (2025). ONE-POT SYNTHESIS OF SUBSTITUTED PYRIDINES THROUGH MULTICOMPONENT REACTION. [Link]

• Sato, N., et al. (2005). Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines. American Chemical Society. [Link]

• ResearchGate. Suzuki coupling of different chloropyridines with phenylboronic acids. [Link]

• Burrell, A. J. M., et al. (2022). Multicomponent synthesis of substituted pyridines via a catalytic intermolecular aza-Wittig/Diels–Alder sequence. National Institutes of Health (PMC). [Link]

• Gök, Y., et al. (2016). Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System. MDPI. [Link]

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• Pandey, S. K., et al. (2020). Riley Oxidation of Heterocyclic Intermediates on Paths to Hydroporphyrins—A Review. MDPI. [Link]

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• Dauben, W. G., et al. (1970). Allylic oxidation of olefins with chromium trioxide pyridine complex. ACS Publications. [Link]

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Application Notes and Protocols: A Guide to the Strategic Preparation of 4-Substituted Pyridine Derivatives

Audience: Researchers, scientists, and drug development professionals.

Abstract: The pyridine scaffold is a cornerstone of modern medicinal chemistry, with a significant percentage of FDA-approved drugs featuring this heterocycle.[1][2][3] Specifically, derivatives substituted at the C4 position are crucial pharmacophores that impart unique electronic and steric properties, enabling fine-tuning of a molecule's biological activity and pharmacokinetic profile.[4] However, the synthesis of these vital building blocks is not trivial. The inherent electronic properties of the pyridine ring—an electron-deficient system with a nitrogen atom that acts as both a coordinating site and a deactivating group—complicate direct functionalization and often lead to challenges in achieving regioselectivity.[1][5] This guide provides a comprehensive overview of robust and modern synthetic strategies for accessing 4-substituted pyridines, moving from classical cross-coupling reactions on pre-functionalized rings to advanced direct C-H functionalization techniques. We offer field-proven insights into reaction mechanisms, detailed experimental protocols, and troubleshooting to empower researchers in their synthetic endeavors.

Part 1: Classical Approach: Cross-Coupling Reactions of 4-Halopyridines

The most established route to 4-substituted pyridines begins with a commercially available or readily synthesized 4-halopyridine (Cl, Br, I) or a triflate. Palladium-catalyzed cross-coupling reactions provide a powerful and versatile toolkit for forging new carbon-carbon and carbon-nitrogen bonds at this position.[6] These reactions share a common mechanistic framework, proceeding through a Pd(0)/Pd(II) catalytic cycle.[7][8]

The General Palladium-Catalyzed Cross-Coupling Cycle

The catalytic cycle is a foundational concept in understanding these transformations.[9][10] It typically involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the 4-halopyridine, forming a Pd(II) intermediate.[7][9]

• Transmetalation (for Suzuki, Sonogashira, etc.) or Olefin Insertion (for Heck): The coupling partner (e.g., an organoboron reagent) transfers its organic group to the palladium center, or an olefin inserts into the Pd-C bond.[9][11]

• Reductive Elimination: The two coupled fragments are expelled from the palladium center, forming the desired product and regenerating the active Pd(0) catalyst, which re-enters the cycle.[7][10]

Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.

1.1. Suzuki-Miyaura Coupling: C(sp²)-C(sp²) Bond Formation

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for forming biaryl structures due to the operational simplicity and the stability and low toxicity of the boronic acid coupling partners.[12] For pyridine synthesis, it enables the direct connection of an aryl, heteroaryl, or vinyl group to the C4 position.[13][14]

Causality Behind Component Selection:

• Catalyst: A Pd(0) source is required. Often, a stable Pd(II) precatalyst like Pd(OAc)₂ or PdCl₂(PPh₃)₂ is used, which is reduced in situ to the active Pd(0) species.[7]

• Ligand: Phosphine ligands are crucial. They stabilize the palladium catalyst, prevent its aggregation into inactive palladium black, and modulate its reactivity. For electron-deficient substrates like halopyridines, electron-rich and sterically bulky phosphine ligands (e.g., SPhos, XPhos, RuPhos) often accelerate the rate-limiting oxidative addition and reductive elimination steps.

• Base: A base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) is essential to activate the boronic acid, forming a more nucleophilic boronate species that facilitates the transmetalation step.[15]

• Solvent: A mixture of an organic solvent (e.g., Dioxane, Toluene, DMF) and water is common, as water helps to dissolve the inorganic base and facilitates the formation of the active boronate.[14]

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 4-Bromopyridine

Parameter	Value/Reagent	Notes
Reactant 1	4-Bromopyridine HCl (1.0 mmol)	The hydrochloride salt is often more stable and easier to handle.
Reactant 2	Arylboronic Acid (1.2 mmol)	A slight excess ensures complete consumption of the limiting reagent.
Catalyst	Pd(PPh₃)₄ (0.05 mmol, 5 mol%)	A common, reliable catalyst for many standard transformations.[16]
Base	K₂CO₃ (3.0 mmol)	Anhydrous base is recommended.
Solvent	1,4-Dioxane/H₂O (4:1, 5 mL)	Degas thoroughly to prevent catalyst oxidation.
Temperature	80-100 °C	Reaction temperature depends on the reactivity of the coupling partners.
Time	12-24 h	Monitor by TLC or LC-MS.

Step-by-Step Methodology:

• To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add 4-bromopyridine HCl (1.0 mmol), the arylboronic acid (1.2 mmol), Pd(PPh₃)₄ (5 mol%), and K₂CO₃ (3.0 mmol).

• Evacuate and backfill the flask with the inert gas three times.

• Add the degassed 1,4-dioxane/H₂O solvent mixture via syringe.

• Heat the reaction mixture to the desired temperature with vigorous stirring.

• Upon completion (as monitored by TLC or LC-MS), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

1.2. Sonogashira Coupling: Synthesis of 4-Alkynylpyridines

The Sonogashira coupling provides a direct route to C(sp²)-C(sp) bonds, linking a terminal alkyne to the pyridine C4 position.[17] This reaction is invaluable for creating rigid, linear extensions in molecules, a common strategy in materials science and for crafting specific pharmacophore geometries. The reaction typically requires both a palladium catalyst and a copper(I) co-catalyst.[18]

Causality Behind Component Selection:

• Palladium Catalyst: Functions as in the Suzuki coupling, undergoing oxidative addition with the 4-halopyridine.[18]

• Copper(I) Co-catalyst: Typically CuI. Its primary role is to react with the terminal alkyne to form a copper(I) acetylide intermediate. This species is much more reactive and readily undergoes transmetalation with the palladium center, greatly accelerating the catalytic cycle.[18] Copper-free protocols exist but often require stronger bases or different ligands.[18]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is used. It serves both to neutralize the HX by-product and to deprotonate the terminal alkyne.

Protocol 2: General Procedure for Sonogashira Coupling of 4-Iodopyridine

Parameter	Value/Reagent	Notes
Reactant 1	4-Iodopyridine (1.0 mmol)	Iodides are generally more reactive than bromides or chlorides.
Reactant 2	Terminal Alkyne (1.1 mmol)	Use a slight excess.
Pd Catalyst	PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%)	A common air-stable Pd(II) precatalyst.
Cu Co-catalyst	CuI (0.04 mmol, 4 mol%)	Should be added as a fresh, high-purity powder.
Base/Solvent	Triethylamine (5 mL)	Degas thoroughly before use.
Temperature	Room Temperature to 50 °C	Many reactions proceed efficiently at ambient temperature.
Time	2-12 h	Monitor by TLC or LC-MS.

Step-by-Step Methodology:

• To a Schlenk flask under an inert atmosphere, add 4-iodopyridine (1.0 mmol), PdCl₂(PPh₃)₂ (2 mol%), and CuI (4 mol%).

• Evacuate and backfill the flask with inert gas three times.

• Add degassed triethylamine (5 mL) followed by the terminal alkyne (1.1 mmol) via syringe.

• Stir the reaction at the desired temperature until the starting material is consumed.

• Remove the solvent under reduced pressure.

• Redissolve the residue in dichloromethane or ethyl acetate and filter through a short pad of Celite to remove catalyst residues and amine salts.

• Concentrate the filtrate and purify the crude product by flash column chromatography.

1.3. Buchwald-Hartwig Amination: C(sp²)-N Bond Formation

For installing nitrogen-based functional groups, the Buchwald-Hartwig amination is the preeminent method.[19] It allows for the coupling of 4-halopyridines with a vast range of primary and secondary amines, anilines, and even ammonia surrogates.[20] This reaction is particularly critical in pharmaceutical synthesis, where aryl amine motifs are ubiquitous.[6][21]

Causality Behind Component Selection:

• Ligand: This is the most critical parameter. The high basicity of amine substrates and the coordinating ability of the pyridine nitrogen can poison the catalyst. Modern, highly specialized, sterically hindered biarylphosphine ligands (e.g., Xantphos, Josiphos, BrettPhos) are designed to promote the crucial C-N reductive elimination step and resist catalyst deactivation.[21][22]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine coupling partner after it coordinates to the palladium center. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[19]

Protocol 3: General Procedure for Buchwald-Hartwig Amination of 4-Chloropyridine

Parameter	Value/Reagent	Notes
Reactant 1	4-Chloropyridine (1.0 mmol)	Chlorides are less reactive but more cost-effective substrates.
Reactant 2	Amine (1.2 mmol)	Primary or secondary amine.
Pd Precatalyst	Pd₂(dba)₃ (0.01 mmol, 1 mol%)	A common Pd(0) source.
Ligand	Xantphos (0.025 mmol, 2.5 mol%)	A robust ligand for coupling with heteroaryl chlorides.
Base	NaOtBu (1.4 mmol)	A strong, sterically hindered base. Handle in a glovebox.
Solvent	Toluene or Dioxane (5 mL)	Must be anhydrous and deoxygenated.
Temperature	100-110 °C	Higher temperatures are often needed for less reactive chlorides.
Time	12-24 h	Monitor by LC-MS.

Step-by-Step Methodology:

• Inside a glovebox, add NaOtBu (1.4 mmol) to an oven-dried reaction vial.

• In a separate vial, add Pd₂(dba)₃ (1 mol%) and Xantphos (2.5 mol%), followed by the anhydrous solvent (2 mL). Stir for 10 minutes to form the active catalyst.

• Add the catalyst solution to the vial containing the base.

• Add 4-chloropyridine (1.0 mmol) and the amine (1.2 mmol), along with the remaining solvent (3 mL).

• Seal the vial tightly and remove it from the glovebox. Heat the reaction with vigorous stirring for the required time.

• After cooling, carefully quench the reaction by adding saturated aqueous NH₄Cl.

• Extract the product with ethyl acetate, dry the combined organic layers over Na₂SO₄, and concentrate.

• Purify by flash column chromatography.

Part 2: Modern Approach: Direct C4 C-H Functionalization

While cross-coupling reactions are reliable, they require pre-functionalized starting materials, adding steps and generating waste. A more modern and atom-economical strategy is the direct functionalization of pyridine's C-H bonds.[23][24] The primary challenge here is regioselectivity. The electron-deficient nature of pyridine makes it susceptible to nucleophilic attack (at C2/C4) and radical attack, but controlling the position is difficult.[1][25]

The Minisci Reaction: A Radical Approach to C-H Alkylation

The Minisci reaction involves the addition of a nucleophilic carbon-centered radical to a protonated (and thus more electron-deficient) heterocycle.[26] For pyridine, this reaction classically produces a mixture of C2 and C4 isomers, with a general preference for the C2 position, limiting its utility when C4 selectivity is desired.[25][27]

Caption: Classical Minisci reaction leading to mixtures of regioisomers.

Achieving C4-Selectivity with a Removable Blocking Group

Recent breakthroughs have solved the regioselectivity challenge. The Baran group developed a practical method using a simple, inexpensive maleate-derived blocking group.[28][29] This group is installed on the pyridine nitrogen, forming a pyridinium salt. Steric hindrance from this group effectively shields the C2 and C6 positions, forcing the incoming alkyl radical to add exclusively at the C4 position.[28] The blocking group can then be easily removed.

Protocol 4: C4-Selective Decarboxylative Alkylation of Pyridine (Baran Method)[28]

This is a two-step process: 1) Installation of the blocking group, and 2) The C4-selective Minisci reaction.

Step A: Installation of the Maleate Blocking Group

• Combine pyridine (1.0 equiv) and maleic anhydride (1.0 equiv) in a round-bottom flask.

• Add acetic anhydride (2.0 equiv) as the solvent.

• Heat the mixture at 120 °C for 1 hour.

• Cool the reaction to room temperature, at which point the pyridinium salt product often crystallizes.

• Collect the solid by filtration, wash with diethyl ether, and dry in vacuo. The salt is typically used without further purification.

Step B: C4-Selective Minisci Reaction

Parameter	Value/Reagent	Notes
Reactant 1	Pyridinium Salt (0.5 mmol)	From Step A.
Reactant 2	Carboxylic Acid (1.0 mmol, 2 equiv)	The source of the alkyl radical.
Oxidant	(NH₄)₂S₂O₈ (1.0 mmol, 2 equiv)	Ammonium persulfate.
Catalyst	AgNO₃ (0.1 mmol, 20 mol%)	Silver nitrate initiates radical formation.
Solvent	Dichloroethane/H₂O (1:1, 5 mL)	A biphasic system.
Temperature	50 °C	Mild conditions.

| Time | 2 hours | The reaction is often rapid. |

Step-by-Step Methodology:

• To a screw-cap vial equipped with a stir bar, add the pyridinium salt (0.5 mmol), the carboxylic acid (1.0 mmol), (NH₄)₂S₂O₈ (1.0 mmol), and AgNO₃ (0.1 mmol).[28]

• Add dichloroethane (2.5 mL) and water (2.5 mL).

• Seal the vial and stir the biphasic mixture vigorously at 50 °C for 2 hours.

• Monitor the reaction by LC-MS for the formation of the C4-alkylated dihydropyridine intermediate.

• Upon completion, cool the reaction, dilute with dichloromethane (5 mL), and transfer to a separatory funnel.

• Separate the layers and extract the aqueous phase with dichloromethane.

• Combine the organic layers, dry over Na₂SO₄, and concentrate.

• The crude product contains the C4-alkylated pyridine with the blocking group still attached. This group can be cleaved under basic conditions (e.g., heating with aqueous NaOH) to yield the final 4-alkylpyridine. Purify by column chromatography.

Summary and Outlook

The synthesis of 4-substituted pyridines has evolved significantly, providing chemists with a powerful array of tools. Classical palladium-catalyzed cross-coupling reactions on 4-halopyridines remain the workhorse for introducing a wide variety of functional groups with high reliability. For researchers needing to construct complex biaryl systems or install specific nitrogen or alkyne functionalities, the Suzuki, Buchwald-Hartwig, and Sonogashira reactions are indispensable.

Concurrently, the field is advancing toward more elegant and sustainable methods. The development of regioselective direct C-H functionalization, exemplified by the C4-selective Minisci reaction using a removable blocking group, represents a paradigm shift.[29] This approach minimizes synthetic steps, reduces waste, and allows for the functionalization of the parent heterocycle, opening new avenues for rapid library synthesis and late-stage functionalization in drug discovery programs. Future innovations will likely focus on expanding the scope of direct C4-functionalization to other classes of coupling partners and developing catalytic, transient directing group strategies to further improve efficiency.

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Application Notes and Protocols for the Functionalization of the Pyridine Ring in 4-Allyl-2-chloropyridine

Introduction: Strategic Functionalization of a Bifunctional Building Block

The pyridine scaffold is a cornerstone in medicinal chemistry and drug development, with its derivatives forming the core of numerous approved pharmaceuticals.[1] The strategic introduction of functional groups onto the pyridine ring is a critical step in modulating the pharmacological properties of these molecules. 4-Allyl-2-chloropyridine is a particularly valuable, yet challenging, bifunctional building block. It offers two distinct points for chemical modification: the electron-deficient pyridine ring activated for nucleophilic substitution and cross-coupling at the C2 position, and the versatile allyl group at the C4 position, which can undergo a variety of transformations.

This guide provides a comprehensive overview of the key strategies for the functionalization of 4-Allyl-2-chloropyridine, with a focus on chemoselectivity. As a Senior Application Scientist, the aim is not merely to present protocols, but to provide the underlying rationale for the experimental design, enabling researchers to make informed decisions in their synthetic campaigns. We will explore the reactivity of both the 2-chloro-substituted pyridine core and the 4-allyl group, offering detailed, field-tested protocols for selective modification.

PART 1: Functionalization at the C2 Position of the Pyridine Ring

The 2-chloro substituent on the pyridine ring is the primary handle for introducing molecular diversity. The electron-withdrawing nature of the pyridine nitrogen atom renders the C2 and C4 positions electrophilic, making the C-Cl bond susceptible to cleavage and substitution.[1][2]

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) is a direct and often atom-economical method for forming C-N, C-O, and C-S bonds at the C2 position. The reaction proceeds via a Meisenheimer intermediate, and its rate is enhanced by the electron-deficient nature of the pyridine ring.[3]

Causality Behind Experimental Choices:

• Nucleophile Choice: Strong nucleophiles are required to attack the electron-deficient pyridine ring. Common nucleophiles include amines, alkoxides, and thiolates.

• Solvent: Polar aprotic solvents like DMSO, DMF, or NMP are typically used to solvate the nucleophile and stabilize the charged Meisenheimer intermediate.

• Temperature: While 2-chloropyridines are more reactive than their benzene analogues, elevated temperatures are often necessary to drive the reaction to completion, especially with less reactive nucleophiles.[4]

• Chemoselectivity: Under typical SNAr conditions, the allyl group is generally stable and does not interfere with the reaction at the C2 position. However, strongly basic conditions could potentially lead to isomerization of the allyl group to the more thermodynamically stable internal alkene. This can be minimized by using moderate temperatures and avoiding excessively strong bases where possible.

Detailed Protocol: SNAr with Morpholine

• Reagent Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-Allyl-2-chloropyridine (1.0 equiv.), morpholine (1.5 equiv.), and anhydrous DMSO (0.2 M).

• Reaction Setup: Place the flask under an inert atmosphere (e.g., nitrogen or argon).

• Heating: Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired 2-(morpholino)-4-allylpyridine.

Workflow for Nucleophilic Aromatic Substitution (SNAr)

Caption: Step-by-step workflow for the SNAr reaction.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are among the most powerful tools for C-C and C-N bond formation. For 2-chloropyridines, these reactions often require more forcing conditions or specialized catalyst systems compared to their bromo or iodo counterparts due to the strength of the C-Cl bond.[1]

The Suzuki-Miyaura coupling enables the formation of C-C bonds by reacting the 2-chloropyridine with a boronic acid or ester in the presence of a palladium catalyst and a base.

Causality Behind Experimental Choices:

• Catalyst System: The choice of palladium source and ligand is critical. For less reactive aryl chlorides, bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are often necessary to facilitate the rate-limiting oxidative addition step.[5] Pd(PPh3)4 can also be effective, sometimes requiring higher temperatures.[6]

• Base: A base is required to activate the boronic acid. Inorganic bases such as K2CO3, Cs2CO3, or K3PO4 are commonly used.

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, or DME) and water is typically employed.

• Chemoselectivity: The allyl group is generally stable under Suzuki-Miyaura conditions. However, some palladium catalysts can promote allyl group isomerization, especially at elevated temperatures. The use of highly active catalysts that allow for lower reaction temperatures can mitigate this side reaction.

Detailed Protocol: Suzuki-Miyaura Coupling with Phenylboronic Acid

• Reagent Preparation: To a flame-dried Schlenk tube, add 4-Allyl-2-chloropyridine (1.0 equiv.), phenylboronic acid (1.2 equiv.), K2CO3 (2.0 equiv.), and the palladium catalyst (e.g., Pd(PPh3)4, 5 mol%).

• Solvent Addition: Evacuate and backfill the tube with an inert gas (argon or nitrogen) three times. Add degassed 1,4-dioxane and water (4:1 v/v, 0.1 M).

• Reaction: Heat the mixture to 100 °C and stir for 12-18 hours, monitoring by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and water.

• Extraction and Purification: Separate the layers, extract the aqueous phase with ethyl acetate, wash the combined organic layers with brine, dry over Na2SO4, and concentrate. Purify the residue by flash chromatography.

Table 1: Comparison of Catalyst Systems for Suzuki-Miyaura Coupling of 2-Chloropyridines

Catalyst System	Typical Conditions	Advantages	Disadvantages
Pd(PPh3)4	Toluene/H2O, Na2CO3, 80-110 °C	Readily available, cost-effective	May require higher temperatures
Pd(OAc)2 / SPhos	Toluene, K3PO4, 80-100 °C	High activity for aryl chlorides	Air-sensitive ligand, higher cost
PdCl2(dppf)	Dioxane/H2O, K2CO3, 90-110 °C	Good for a range of substrates	Can be less active for chlorides

This reaction is a powerful method for forming C-N bonds, coupling the 2-chloropyridine with a primary or secondary amine.[7]

Causality Behind Experimental Choices:

• Catalyst System: Similar to the Suzuki coupling, highly active palladium catalysts with bulky, electron-rich ligands are essential for the amination of 2-chloropyridines.[1] Pre-catalysts, such as those from the Buchwald group, are often highly effective.[8]

• Base: A strong, non-nucleophilic base is required, with sodium tert-butoxide (NaOtBu) being the most common.[1]

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are typically used.

• Chemoselectivity: The reaction conditions are generally compatible with the allyl group. However, the strong base could potentially cause isomerization. Careful temperature control and monitoring are advised.

Detailed Protocol: Buchwald-Hartwig Amination with Aniline

• Reagent Preparation: In a glovebox, charge a vial with a stir bar, Pd2(dba)3 (2 mol %), a suitable ligand (e.g., RuPhos, 4 mol %), and NaOtBu (1.4 equiv.).

• Substrate Addition: Add 4-Allyl-2-chloropyridine (1.0 equiv.) and aniline (1.2 equiv.).

• Solvent and Reaction: Add anhydrous toluene (0.2 M), seal the vial, and heat to 100 °C for 12-24 hours.

• Work-up and Purification: Cool the reaction, dilute with ethyl acetate, and filter through a pad of Celite. Concentrate the filtrate and purify the crude product by flash chromatography.

General Catalytic Cycle for Palladium-Catalyzed Cross-Coupling

Caption: A simplified catalytic cycle for cross-coupling reactions.

PART 2: Functionalization of the 4-Allyl Group

The allyl group at the C4 position provides a complementary site for functionalization. These reactions are typically performed under conditions that are orthogonal to those used for modifying the C2-chloro position.

Oxidation of the Allyl Group

The double bond of the allyl group can be oxidized to introduce various oxygen-containing functionalities.

Causality Behind Experimental Choices:

• Dihydroxylation: Osmium tetroxide (OsO4) with a co-oxidant like N-methylmorpholine N-oxide (NMO) provides syn-diols. This reaction is generally mild and should not affect the 2-chloropyridine moiety.

• Epoxidation: Reagents like meta-chloroperoxybenzoic acid (m-CPBA) can be used for epoxidation. However, care must be taken as m-CPBA can also oxidize the pyridine nitrogen to the corresponding N-oxide. Using a buffered system or less reactive epoxidizing agents can improve selectivity.

• Oxidative Cleavage: Ozonolysis followed by a reductive (e.g., DMS, Zn/H2O) or oxidative (e.g., H2O2) work-up can cleave the double bond to yield an aldehyde or a carboxylic acid, respectively. These conditions are generally compatible with the 2-chloropyridine.

Detailed Protocol: Dihydroxylation of the Allyl Group

• Reagent Preparation: Dissolve 4-Allyl-2-chloropyridine (1.0 equiv.) in a mixture of acetone and water (10:1 v/v).

• Addition of Reagents: Add N-methylmorpholine N-oxide (NMO) (1.5 equiv.) followed by a catalytic amount of OsO4 (2.5 mol % solution in t-BuOH).

• Reaction: Stir the mixture at room temperature for 12-24 hours. The reaction mixture will turn dark brown.

• Quenching: Quench the reaction by adding a saturated aqueous solution of Na2SO3 and stir for 30 minutes.

• Extraction and Purification: Extract the mixture with ethyl acetate, wash the combined organic layers with brine, dry over Na2SO4, and concentrate. Purify the crude diol by flash chromatography.

Olefin Metathesis

Olefin metathesis is a powerful tool for forming new C=C bonds. The terminal allyl group on 4-allyl-2-chloropyridine is a suitable substrate for cross-metathesis with other olefins.

Causality Behind Experimental Choices:

• Catalyst: Ruthenium-based catalysts such as Grubbs' or Hoveyda-Grubbs' catalysts are commonly used due to their high functional group tolerance.[9] The pyridine nitrogen can coordinate to the ruthenium center, potentially affecting catalyst activity. The use of more electron-deficient pyridine substrates or specific catalyst generations can overcome this issue.

• Reaction Conditions: The reaction is typically carried out in an inert solvent like dichloromethane or toluene under an inert atmosphere. The removal of the ethylene byproduct can help drive the reaction to completion.

• Chemoselectivity: The 2-chloro group is inert under these conditions.

Detailed Protocol: Cross-Metathesis with Methyl Acrylate

• Reagent Preparation: In a glovebox, dissolve 4-Allyl-2-chloropyridine (1.0 equiv.) and methyl acrylate (2.0 equiv.) in anhydrous, degassed dichloromethane (0.1 M).

• Catalyst Addition: Add a second-generation Grubbs' catalyst (5 mol %).

• Reaction: Seal the reaction vessel and stir at 40 °C for 4-12 hours. Monitor by GC-MS.

• Quenching and Purification: Quench the reaction by adding a few drops of ethyl vinyl ether. Concentrate the mixture and purify by flash chromatography.

Strategic Pathways for Functionalization

Caption: Orthogonal functionalization strategies for 4-Allyl-2-chloropyridine.

PART 3: Safety and Handling

4-Allyl-2-chloropyridine should be handled with care in a well-ventilated fume hood. As with many chlorinated pyridines, it is harmful if swallowed, inhaled, or in contact with skin, and can cause serious eye irritation.[10][11] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

4-Allyl-2-chloropyridine is a versatile building block that allows for selective functionalization at two distinct positions. By carefully choosing reaction conditions, researchers can independently modify the pyridine ring through nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions, or transform the allyl group via oxidation or metathesis. This orthogonal reactivity opens up a vast chemical space for the synthesis of novel and complex pyridine derivatives for applications in drug discovery and materials science. The protocols and rationales provided in this guide are intended to serve as a strong foundation for the successful and strategic manipulation of this valuable synthetic intermediate.

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• Smith, C. J.; Choy, P. Y.; Ryland, E. S.; DeLuca, R. J. Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Molecules, 2021 , 26 (18), 5467. [Link]

• Joucla, L.; Djakovitch, L. Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, 2008 , 73 (8), 3163-3170. [Link]

• Gutmann, B.; Cantillo, D.; Kappe, C. O. Direct Uncatalyzed Amination of 2-Chloropyridine Using a Flow Reactor. Organic Letters, 2014 , 16 (21), 5740-5743. [Link]

• Wikipedia. Olefin metathesis. [Link]

• YouTube. nucleophilic aromatic substitutions. [Link]

• YouTube. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• ACS Publications. Palladium-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. [Link]

• NIH. Nickel-catalyzed cross-electrophile coupling of 2-chloropyridines with alkyl bromides. [Link]

• ResearchGate. Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• YouTube. Buchwald-Hartwig Amination - Chemistry LibreTexts. [Link]

• NIH. Tandem Dearomatization/Enantioselective Allylic Alkylation of Pyridines. [Link]

• ACS Publications. Tandem Dearomatization/Enantioselective Allylic Alkylation of Pyridines. [Link]

• NIH. BippyPhos: A Single Ligand With Unprecedented Scope in the Buchwald-Hartwig Amination of (Hetero)aryl Chlorides. [Link]

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• 10. Orthogonal synthesis of densely functionalized pyrroles and thiophenes from the reactions of imidazo[1,5-a]pyridine carbene-derived zwitterions with electron-deficient alkynes - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols for Regioselective Reactions of Substituted 2-Chloropyridines

Introduction: The Privileged Scaffold in Modern Drug Discovery

Substituted pyridines are a cornerstone of medicinal chemistry, forming the core of numerous FDA-approved drugs. Their prevalence stems from their ability to act as a bioisostere for a benzene ring while offering a key hydrogen bond acceptor in the form of the ring nitrogen, which can significantly enhance binding affinity to biological targets.[1][2] 2-Chloropyridine, in particular, serves as a versatile and economically viable starting material for the synthesis of complex, functionalized pyridine derivatives.[3][4]

The challenge and opportunity in working with substituted 2-chloropyridines lie in controlling the regioselectivity of subsequent functionalization reactions. The inherent electronic properties of the pyridine ring, combined with the influence of existing substituents, dictate the position of incoming groups.[5][6] This guide provides an in-depth exploration of the key regioselective reactions of substituted 2-chloropyridines, offering both mechanistic insights and detailed, field-proven protocols for researchers in drug development and synthetic chemistry.

Nucleophilic Aromatic Substitution (SNAr): A Game of Electronics and Sterics

Nucleophilic aromatic substitution (SNAr) is a fundamental reaction for functionalizing electron-deficient aromatic rings like pyridine. In 2-chloropyridines, the electron-withdrawing nature of the nitrogen atom activates the C2 and C4 positions for nucleophilic attack.[5][7] The regioselectivity of SNAr reactions on substituted 2-chloropyridines is a delicate interplay of electronic and steric factors.

Mechanistic Rationale

The SNAr reaction proceeds through a two-step addition-elimination mechanism. A nucleophile attacks the electron-deficient carbon bearing the chlorine atom, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[8] The aromaticity is then restored by the departure of the chloride leaving group.[7]

The regiochemical outcome is determined by the stability of the Meisenheimer complex. Electron-withdrawing groups on the pyridine ring, particularly at positions that can stabilize the negative charge through resonance or induction, will direct the nucleophilic attack.

Factors Governing Regioselectivity

• Electronic Effects: Electron-withdrawing substituents (e.g., -NO₂, -CN, -CF₃) further activate the ortho and para positions relative to their location, enhancing the rate of substitution. Conversely, electron-donating groups can deactivate the ring towards nucleophilic attack.[5]

• Steric Hindrance: Bulky substituents adjacent to a potential reaction site can sterically hinder the approach of the nucleophile, favoring reaction at a less encumbered position.[5][9]

• Solvent Effects: The solvent can influence the stability of the Meisenheimer complex. A study on 2,6-dichloro-3-(methoxycarbonyl)pyridine demonstrated that regioselectivity could be switched by changing the solvent. In dichloromethane (DCM), the reaction favored substitution at the 2-position, while in dimethyl sulfoxide (DMSO), the 6-position was preferred.[5][10]

Protocol: Regioselective Amination of 2,6-Dichloro-3-cyanopyridine

This protocol describes the regioselective substitution of the chlorine atom at the 6-position, driven by the strong electron-withdrawing effect of the cyano group at the 3-position.

Materials:

• 2,6-dichloro-3-cyanopyridine

• 1-Methylpiperazine

• Acetonitrile (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer and hotplate

• Standard laboratory glassware

Procedure:

• To a solution of 2,6-dichloro-3-cyanopyridine (1.0 equiv) in anhydrous acetonitrile (0.2 M), add 1-methylpiperazine (1.2 equiv).

• Stir the reaction mixture at room temperature for 16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Partition the residue between dichloromethane and saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product, which can be purified by flash column chromatography on silica gel.

Palladium-Catalyzed Cross-Coupling Reactions: Forging C-C and C-N Bonds

Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of biaryl and hetero-biaryl structures, which are prevalent in pharmaceuticals.[3][11] For substituted 2-chloropyridines, the Suzuki-Miyaura and Buchwald-Hartwig amination reactions are particularly powerful tools.

Suzuki-Miyaura Coupling: Building Biaryl Scaffolds

The Suzuki-Miyaura coupling enables the formation of a carbon-carbon bond between an organoboron compound (typically a boronic acid or ester) and an organic halide.[3] While 2-chloropyridines are less reactive than their bromo or iodo counterparts, advancements in catalyst systems have made their use highly efficient.[3][12]

Key Considerations for Regioselectivity:

• Catalyst and Ligand Selection: The choice of palladium catalyst and phosphine ligand is critical for achieving high yields and selectivity, especially with less reactive chloro-substrates.[3][13] Bulky, electron-rich ligands are often required to facilitate the oxidative addition of the C-Cl bond to the palladium center.[13]

• Reaction Conditions: Microwave irradiation can significantly accelerate the reaction and improve yields.[3][14]

Materials:

• 2-Chloro-4-methylpyridine

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Microwave reactor

• Microwave vial with a stir bar

• Ethyl acetate

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a microwave vial, combine 2-chloro-4-methylpyridine (1.0 equiv), phenylboronic acid (1.2 equiv), Pd(PPh₃)₄ (3 mol%), and K₂CO₃ (2.0 equiv).

• Add a degassed mixture of 1,4-dioxane and water (4:1 v/v) to achieve a substrate concentration of 0.1 M.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 120 °C for 30 minutes.

• After cooling, dilute the reaction mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel.

Buchwald-Hartwig Amination: Constructing C-N Linkages

The Buchwald-Hartwig amination is a palladium-catalyzed reaction for the formation of carbon-nitrogen bonds between an amine and an aryl halide.[15] This reaction is invaluable for synthesizing aryl amines, which are common motifs in drug molecules.

Controlling Regioselectivity in Dichloropyridines:

• In dichloropyridines, such as 2,4-dichloropyridine, the C2 position is generally more activated towards oxidative addition than the C4 position due to the electronic influence of the ring nitrogen.[13][16] This intrinsic preference allows for highly regioselective mono-amination at the C2 position under carefully controlled conditions.[16]

Materials:

• 2,4-Dichloropyridine

• Aniline

• Palladium(II) acetate [Pd(OAc)₂]

• RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous, degassed)

• Schlenk flask or similar reaction vessel for inert atmosphere

• Standard work-up and purification equipment

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add Pd(OAc)₂ (2 mol%) and RuPhos (4 mol%).

• Add 2,4-dichloropyridine (1.0 equiv), aniline (1.1 equiv), and NaOtBu (1.4 equiv).

• Add anhydrous, degassed toluene via syringe.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Cool the reaction to room temperature and quench with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by flash column chromatography.

Directed Ortho-Metalation (DoM): Functionalization via C-H Activation

Directed ortho-metalation is a powerful strategy for the regioselective functionalization of aromatic C-H bonds. A directing metalating group (DMG) on the pyridine ring coordinates to an organolithium base, directing deprotonation to the adjacent ortho position.

The Role of the 2-Chloro Substituent as a Directing Group

While typically considered a leaving group, the 2-chloro substituent can also act as a directing group for metalation. The use of lithium diisopropylamide (LDA) can effect exclusive lithiation at the C3 position of 2-chloropyridine.[17][18] More complex superbase systems, such as BuLi-LiDMAE, have been shown to promote an unusual regioselective C6 lithiation.[17][19]

Workflow for Directed Ortho-Metalation

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• 6. Radical-Based Regioselective C-H Functionalization of Electron-Deficient Heteroarenes: Scope, Tunability, and Predictability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. Aromatic substitution reaction of 2-chloropyridines catalyzed by microsomal glutathione S-transferase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. Improved synthesis of 2,3-disubstituted pyridines by metallation of 2-chloropyridine: a convenient route to fused polyheterocycles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 19. Unusual C-6 Lithiation of 2-Chloropyridine-Mediated by BuLi-Me(2)N(CH(2))(2)OLi. New Access to 6-Functional-2-chloropyridines and Chloro-bis-heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Protocol Guide: 4-Allyl-2-chloropyridine as a Versatile Precursor for the Synthesis of Novel Heterocyclic Compounds

Audience: Researchers, scientists, and drug development professionals.

Abstract: This guide provides an in-depth exploration of 4-Allyl-2-chloropyridine as a strategic starting material for the synthesis of diverse and novel heterocyclic scaffolds. We move beyond simple procedural lists to offer field-proven insights into the causality behind experimental choices, focusing on palladium-catalyzed cross-coupling reactions and intramolecular cyclizations. Detailed, self-validating protocols are provided for the synthesis of key compound classes, including alkynylpyridines, bi-aryl pyridines, and fused systems like thieno[2,3-b]pyridines and furo[2,3-b]pyridines, which are prominent motifs in medicinal chemistry.

Introduction: The Strategic Value of 4-Allyl-2-chloropyridine

In modern medicinal chemistry, the pyridine ring is a privileged scaffold, present in numerous FDA-approved drugs. Its ability to engage in hydrogen bonding and its specific electronic properties make it a cornerstone of drug design. The strategic functionalization of the pyridine core is therefore of paramount importance. 4-Allyl-2-chloropyridine emerges as a particularly valuable building block due to its orthogonal reactivity.

The molecule possesses two distinct reactive centers:

• The C2-Chloro Substituent: This site is an electrophilic handle, primed for nucleophilic aromatic substitution or, more significantly, for palladium-catalyzed cross-coupling reactions. While less reactive than the corresponding bromides or iodides due to a stronger C-Cl bond, modern catalyst systems have made chloropyridines economical and highly effective coupling partners.

• The C4-Allyl Group: The terminal double bond of the allyl group is a versatile functional handle for a variety of transformations, most notably intramolecular cyclization reactions to form fused ring systems.

This dual reactivity allows for a modular and divergent approach to synthesis, enabling the construction of complex molecular architectures from a single, readily accessible precursor. This guide will detail reliable protocols for leveraging this reactivity to generate libraries of novel heterocyclic compounds.

Synthetic Pathways & Experimental Protocols

This section details the primary synthetic transformations that can be applied to 4-Allyl-2-chloropyridine. The protocols are designed to be self-validating, incorporating checkpoints for reaction monitoring and clear purification guidelines.

Palladium-Catalyzed Cross-Coupling at the C2-Position

The C-Cl bond at the 2-position is the primary site for cross-coupling reactions. The key to success with these less reactive chloro-substrates is the meticulous selection of the catalyst system, particularly the ligand and base.[1] Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are often required.[2] These ligands facilitate the rate-limiting oxidative addition step and prevent catalyst deactivation by the pyridine nitrogen.[2]

Caption: Divergent cross-coupling strategies from 4-Allyl-2-chloropyridine.

This protocol describes the synthesis of a representative 4-allyl-2-arylpyridine. The choice of a strong base like K₃PO₄ is crucial for activating the boronic acid and driving the transmetalation step with the less reactive chloropyridine.[1]

• Materials:

  • 4-Allyl-2-chloropyridine (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

  • SPhos (4 mol%)

  • Potassium Phosphate (K₃PO₄), finely ground (2.0 equiv)

  • 1,4-Dioxane and Water (4:1 mixture), degassed

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

• Instrumentation:

  • Schlenk flask or oven-dried round-bottom flask with reflux condenser

  • Magnetic stirrer with heating plate

  • Inert gas line (Argon or Nitrogen)

  • Rotary evaporator

• Step-by-Step Procedure:

  • Reaction Setup: To a flame-dried Schlenk flask, add 4-Allyl-2-chloropyridine, the corresponding arylboronic acid (1.2 equiv), and finely ground K₃PO₄ (2.0 equiv).

  • Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon three times. This is a critical step to prevent oxidation of the Pd(0) species.

  • Catalyst Addition: Under a positive pressure of argon, add Pd(OAc)₂ (0.02 equiv) and the SPhos ligand (0.04 equiv).

  • Solvent Addition: Add the degassed 1,4-dioxane/water mixture via syringe. The final concentration should be approximately 0.1 M with respect to the starting pyridine.

  • Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours. A complete consumption of the starting material should be observed.

  • Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water.

  • Extraction: Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Purification: Filter and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a suitable gradient of hexanes and ethyl acetate.

The Sonogashira coupling provides access to valuable 2-alkynylpyridine intermediates, which are precursors for many complex heterocycles.[3] This reaction employs a dual catalyst system of palladium and copper(I).

• Materials:

  • 4-Allyl-2-chloropyridine (1.0 equiv)

  • Terminal Alkyne (1.5 equiv)

  • Pd(PPh₃)₂Cl₂ (2 mol%)

  • Copper(I) Iodide (CuI) (4 mol%)

  • Triethylamine (Et₃N) or Diisopropylamine (DIPA), degassed (3.0 equiv)

  • Anhydrous THF or DMF, degassed

• Step-by-Step Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask under an argon atmosphere, add Pd(PPh₃)₂Cl₂ (0.02 equiv) and CuI (0.04 equiv).

  • Solvent and Reagents: Add degassed, anhydrous THF. To this suspension, add 4-Allyl-2-chloropyridine (1.0 equiv), the terminal alkyne (1.5 equiv), and degassed triethylamine (3.0 equiv) via syringe.

  • Reaction: Stir the mixture at 60-70 °C.

  • Monitoring: Monitor the reaction by TLC for the disappearance of the starting material (typically 4-12 hours).

  • Workup: Once complete, cool the reaction to room temperature and filter through a pad of Celite to remove the catalyst and amine salts, washing with ethyl acetate.

  • Purification: Concentrate the filtrate under reduced pressure. The resulting crude residue is then purified by flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to yield the pure 2-alkynylpyridine product.

Reaction Type	Catalyst System	Base	Typical Yields
Suzuki-Miyaura	Pd(OAc)₂ / SPhos	K₃PO₄	70-90%
Sonogashira	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	65-85%
Heck	Pd(OAc)₂ / P(o-tol)₃	NaOAc	50-75%
Table 1: Representative conditions and expected yields for cross-coupling reactions.

Intramolecular Cyclization of the Allyl Group

The allyl group at the C4 position is perfectly positioned for intramolecular cyclization to form a new five- or six-membered ring, a key strategy for building polycyclic scaffolds. The intramolecular Heck reaction is a powerful method for this transformation.[4]

Caption: Workflow for Intramolecular Heck Cyclization.

This protocol details the cyclization of a 2-substituted 4-allylpyridine. The choice of reaction conditions can influence the regioselectivity of the double bond in the final product. This reaction is highly sensitive to steric and electronic factors.

• Materials:

  • 2-Aryl-4-allylpyridine (1.0 equiv, synthesized via Protocol 2.1.1)

  • Palladium(II) Acetate (Pd(OAc)₂) (5-10 mol%)

  • Triphenylphosphine (PPh₃) or other suitable ligand (10-20 mol%)

  • Silver Carbonate (Ag₂CO₃) or Potassium Carbonate (K₂CO₃) (1.5 equiv)

  • Anhydrous Acetonitrile (MeCN) or DMF, degassed

• Step-by-Step Procedure:

  • Reaction Setup: In a sealed tube, combine the 2-aryl-4-allylpyridine substrate (1.0 equiv), Pd(OAc)₂ (0.05 equiv), PPh₃ (0.10 equiv), and Ag₂CO₃ (1.5 equiv).

  • Inert Atmosphere: Evacuate and backfill the tube with argon three times.

  • Solvent Addition: Add degassed, anhydrous acetonitrile via syringe.

  • Reaction: Seal the tube tightly and heat the mixture to 100-120 °C for 12-24 hours. The use of a sealed tube is necessary to prevent solvent evaporation at high temperatures.

  • Monitoring: Follow the reaction progress by LC-MS. Look for the disappearance of the starting material and the appearance of a new product with the same mass.

  • Workup: Cool the reaction mixture to room temperature. Filter through a plug of Celite, washing with ethyl acetate.

  • Purification: Concentrate the filtrate and purify the residue by flash column chromatography to isolate the cyclized product. Characterization by ¹H NMR should confirm the loss of allyl protons and the appearance of new aliphatic signals corresponding to the newly formed ring.

Synthesis of Fused Heterocyclic Systems: Thieno[2,3-b]pyridines

Thieno[2,3-b]pyridines are important scaffolds in drug discovery. A common route involves the reaction of a 2-chloropyridine derivative with a sulfur-containing nucleophile, followed by cyclization. This protocol adapts the Gewald reaction principles.

This protocol leverages the reactivity of the 2-chloro position and an adjacent activating group (which can be derived from the allyl group). For this example, we assume the allyl group has been converted to a cyanomethyl group (-CH₂CN) via established methods.

• Materials:

  • 2-Chloro-4-(cyanomethyl)pyridine derivative (1.0 equiv)

  • Elemental Sulfur (1.1 equiv)

  • Malononitrile (1.1 equiv)

  • Morpholine or Triethylamine (catalytic amount)

  • Ethanol or DMF

• Step-by-Step Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve the 2-chloro-4-(cyanomethyl)pyridine derivative (1.0 equiv), malononitrile (1.1 equiv), and elemental sulfur (1.1 equiv) in ethanol.

  • Catalyst Addition: Add a catalytic amount of morpholine (approx. 0.1 equiv).

  • Reaction: Heat the mixture to reflux (approx. 80 °C) and stir for 2-4 hours. The reaction mixture will typically turn dark.

  • Monitoring: Monitor the reaction by TLC. The product is often a colorful and fluorescent spot.

  • Workup: Cool the reaction mixture in an ice bath. The product often precipitates from the solution.

  • Purification: Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum. If no precipitate forms, concentrate the solvent and purify by column chromatography or recrystallization.

Conclusion and Future Directions

4-Allyl-2-chloropyridine has been demonstrated as a powerful and versatile building block for the synthesis of a wide range of heterocyclic compounds. The protocols detailed herein provide robust and reproducible methods for accessing valuable scaffolds for drug discovery and materials science. The orthogonal reactivity of the C2-chloro and C4-allyl groups allows for sequential and controlled functionalization. Future work in this area could involve exploring diastereoselective or enantioselective variations of the intramolecular cyclization reactions, further expanding the accessible chemical space. Additionally, the application of these protocols to automated synthesis platforms could rapidly generate large libraries for high-throughput screening.

References

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews. [Link]

• ResearchGate. Suzuki coupling of different chloropyridines with phenylboronic acids. [Link]

• Bakhite, E. A., et al. (2000). SYNTHESIS OF SOME NEW THIENO[2,3-b]PYRIDINES, PYRIDO[3′,2′:4,5]THIENO[3,2-d]PYRIMIDINES AND PYRIDO[3′,2′:4,5]THIENO[3,2-d][1][2]TRIAZINES. Journal of the Chinese Chemical Society. [Link]

• Link, J. T. (2004). The Intramolecular Heck Reaction. Organic Reactions. [Link]

• Wikipedia. (n.d.). Intramolecular Heck reaction. [Link]

• ResearchGate. Synthesis of thieno[2,3-b]pyridine derivatives from lead compounds and modification on the thieno[2]pyridine scaffold. [Link]

• National Institutes of Health. (n.d.). Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan. [Link]

• ResearchGate. (2017). Fused thieno[2,3-b]pyridines: Synthesis and characterization of new condensed pyridothienopyrimidines. [Link]

• Klapars, A., et al. (2005). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society. [Link]

• Lohse, O., et al. (1999). The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines. Synlett. [Link]

• de Meijere, A., & Bräse, S. (2014). INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QUATERNARY. Journal of the Brazilian Chemical Society. [Link]

• ResearchGate. Methods for the synthesis of thieno[2,3‐b]pyridines. [Link]

• National Institutes of Health. (2021). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. [Link]

• The Nobel Prize. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. [Link]

• Knowles, R. (2004). The Intramolecular Heck Reaction. [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimization of Suzuki Coupling with 4-Allyl-2-chloropyridine

Welcome to the technical support center for the Suzuki-Miyaura cross-coupling of 4-Allyl-2-chloropyridine. This guide is designed for researchers, medicinal chemists, and process development scientists who are looking to optimize this specific transformation. Here, we move beyond generic protocols to address the nuanced challenges presented by this heteroaryl chloride substrate. We provide in-depth, experience-driven advice in a direct question-and-answer format, focusing on the causality behind experimental choices to empower you to troubleshoot effectively.

Part 1: Foundational FAQs - Understanding the System

This section addresses the fundamental questions and concepts that are critical for designing a successful coupling strategy for 4-Allyl-2-chloropyridine.

Q1: Why is 4-Allyl-2-chloropyridine considered a "challenging" substrate for Suzuki coupling?

The difficulty arises from two primary factors inherent to the molecule's structure:

• The C-Cl Bond Strength: Aryl chlorides are significantly less reactive than the corresponding bromides or iodides. The Carbon-Chlorine (C-Cl) bond is stronger and less polarized, making the rate-determining oxidative addition step of the catalytic cycle more difficult and energetically demanding.[1][2][3] This often necessitates more forcing conditions (higher temperatures) and highly active catalyst systems.[4][5]

• The Pyridine Nitrogen: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium center.[1][6] This coordination can act as a catalyst poison, sequestering the active palladium species and inhibiting its entry into the catalytic cycle.[6]

Successfully coupling this substrate requires a catalytic system robust enough to overcome both the high activation barrier of the C-Cl bond and the potential for catalyst inhibition.

Q2: What is the catalytic cycle for this reaction, and why is it important for troubleshooting?

Understanding the catalytic cycle is paramount because every troubleshooting step is an intervention at one of these key stages. The generally accepted mechanism involves three main steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[2][7][8]

Caption: Fig 1. Simplified Suzuki-Miyaura Catalytic Cycle.

• Troubleshooting Insight: If you observe no reaction, the issue is likely a failure in the Oxidative Addition step (inactive catalyst, low temperature). If you see starting materials consumed but little product, the problem may lie in Transmetalation (poor base, boronic acid decomposition) or subsequent steps.

Q3: What are the recommended starting conditions for a first attempt?

For a challenging substrate like 4-Allyl-2-chloropyridine, starting with a highly active and reliable catalyst system is crucial. Avoid traditional, less active catalysts like Pd(PPh₃)₄, which are often ineffective for aryl chlorides.[9]

Component	Recommendation	Rationale
Pd Source	Pd₂(dba)₃ or Pd(OAc)₂ (1-2 mol%)	Standard, reliable Pd(0) and Pd(II) precursors.[2][10]
Ligand	SPhos or XPhos (2-4 mol%)	Bulky, electron-rich dialkylbiaryl phosphines are essential. They accelerate oxidative addition and shield the Pd center from pyridine inhibition.[1][5][11]
Base	K₃PO₄ (Potassium Phosphate, 2-3 equiv.)	A strong, non-nucleophilic base that is highly effective for activating boronic acids and driving the reaction.[1][3]
Solvent	Dioxane/H₂O or Toluene/H₂O (e.g., 10:1 ratio)	Aprotic organic solvents are standard. A small amount of water aids in dissolving the base and facilitates the formation of the active boronate species.[5][12]
Temperature	80-110 °C	Higher temperatures are generally required to overcome the activation energy of the C-Cl bond.[5]
Atmosphere	Inert (Nitrogen or Argon)	The active Pd(0) catalyst is sensitive to oxygen and must be protected.[5]

Part 2: Troubleshooting Guide - From Problem to Solution

This section is structured to address specific, common problems encountered during the optimization process.

Caption: Fig 2. Troubleshooting Workflow.

Problem 1: Low to no conversion of 4-Allyl-2-chloropyridine.

Symptom: TLC or LC-MS analysis shows predominantly unreacted starting material.

This is the most common failure mode and almost always points to an issue with the initial, rate-limiting oxidative addition step.

• Possible Cause 1: Inactive Catalyst System.

  • Scientific Rationale: The active Pd(0) species is readily oxidized by atmospheric oxygen. Furthermore, for C-Cl bond activation, the ligand must be sufficiently electron-donating and sterically bulky to promote the oxidative addition.[11][13][14] Simple ligands like PPh₃ are often inadequate.[9]

  • Actionable Solutions:

    • Switch to a More Robust Ligand: If SPhos is failing, consider other advanced dialkylbiaryl phosphine ligands like RuPhos or XPhos .[5]

    • Ensure Inert Atmosphere: Thoroughly degas your solvent (3-4 cycles of vacuum/backfill with argon or nitrogen) before adding the catalyst. Maintain a positive pressure of inert gas throughout the reaction.[5]

• Possible Cause 2: Insufficiently Strong Base or Poor Solubility.

  • Scientific Rationale: The base is not merely a proton scavenger; it is mechanistically involved in activating the boronic acid to form a more nucleophilic boronate species ([R-B(OH)₃]⁻), which is required for transmetalation.[1][7][10] If the base is too weak or is not present in the solution phase, this activation will not occur efficiently.

  • Actionable Solutions:

    • Screen Stronger Bases: If K₃PO₄ is not effective, switch to Cesium Carbonate (Cs₂CO₃) . Its greater solubility in many organic solvents can sometimes lead to improved results.[1][16]

    • Optimize the Solvent System: The choice of solvent can dramatically affect the solubility and efficacy of the base. Experiment with different ratios of organic solvent to water or switch to a more polar aprotic solvent like 2-MeTHF.

• Possible Cause 3: Reaction Temperature is Too Low.

  • Scientific Rationale: As a kinetically slow step, the oxidative addition of a C-Cl bond has a significant energy barrier. Insufficient thermal energy will result in a sluggish or stalled reaction.

  • Actionable Solutions:

    • Increase Temperature: Systematically increase the reaction temperature in 10-15 °C increments, monitoring for decomposition.

    • Consider Microwave Irradiation: Microwave heating can dramatically shorten reaction times and improve yields for difficult couplings by efficiently overcoming the activation energy barrier.[5][17]

Problem 2: Significant formation of side products.

Symptom: The starting material is consumed, but the desired product is contaminated with significant impurities, complicating purification.

• Possible Cause 1: Homocoupling of the Boronic Acid.

  • Scientific Rationale: This side reaction forms a biaryl product (R¹-R¹) from two molecules of the boronic acid. It is often promoted by the presence of oxygen, which can re-oxidize Pd(0) to Pd(II), or by conditions where transmetalation is fast but reductive elimination is slow.[15][18]

  • Actionable Solutions:

    • Rigorous Degassing: This is the most critical step. Ensure all oxygen is removed from the reaction mixture.[15]

    • Reduce Catalyst Loading: Excessively high catalyst concentrations can sometimes favor side reactions. Once optimal conditions are found, try reducing the catalyst loading.

• Possible Cause 2: Protodeboronation of the Boronic Acid.

  • Scientific Rationale: The boronic acid reacts with a proton source (often water) to replace the C-B bond with a C-H bond, yielding a byproduct and destroying the nucleophilic partner.[15] This is particularly problematic with electron-rich or certain heteroaryl boronic acids and can be accelerated by high temperatures.[19]

  • Actionable Solutions:

    • Use Boronate Esters: Convert the boronic acid to a more stable boronate ester, such as a pinacol ester (Bpin) or an MIDA boronate .[12] These are more robust and release the boronic acid slowly under the reaction conditions, keeping its instantaneous concentration low.

    • Use Fresh Reagents: Boronic acids can degrade upon storage. Use a freshly opened bottle or purify the boronic acid before use.

    • Minimize Water Content: While some water is beneficial, an excessive amount can promote this side reaction. Experiment with anhydrous conditions or strictly control the amount of water used.

• Possible Cause 3: Dehalogenation of 4-Allyl-2-chloropyridine.

  • Scientific Rationale: The starting material loses its chlorine atom, resulting in the formation of 4-allylpyridine. This can be caused by a hydride source in the reaction mixture, which can arise from the solvent (e.g., alcohols) or certain base/ligand interactions, leading to a competing reductive elimination pathway.[15]

  • Actionable Solutions:

    • Solvent Choice: Avoid using alcohol-based solvents. Stick to aprotic solvents like dioxane, toluene, or THF.

    • Re-evaluate Base/Ligand: Some combinations of bases and ligands are more prone to generating hydride species. If dehalogenation is a persistent issue, screening different bases and ligands is warranted.

Part 3: General Experimental Protocol

This generalized protocol serves as a robust starting point. Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• 4-Allyl-2-chloropyridine (1.0 equiv)

• Boronic acid or boronate ester (1.2–1.5 equiv)

• Palladium pre-catalyst (e.g., SPhos G3, 2 mol%) OR Pd₂(dba)₃ (1 mol%) + SPhos (2 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (3.0 equiv)

• Dioxane (or Toluene), anhydrous

• Deionized Water, degassed

• Reaction vessel (e.g., microwave vial or Schlenk flask) with a magnetic stir bar

Procedure:

• Preparation: To the reaction vessel, add 4-Allyl-2-chloropyridine, the boronic acid, and K₃PO₄.

• Inerting: Seal the vessel and evacuate and backfill with argon or nitrogen (repeat this 3 times).

• Solvent Addition: Under a positive flow of inert gas, add the anhydrous organic solvent followed by the degassed water (e.g., for a 0.1 M reaction, use 1.8 mL of dioxane and 0.2 mL of water per 0.2 mmol of substrate).

• Degassing: Bubble argon or nitrogen through the stirred solution for 15-20 minutes to ensure the mixture is thoroughly deoxygenated.

• Catalyst Addition: Under a positive flow of inert gas, quickly add the palladium source and ligand (or the pre-catalyst).

• Reaction: Seal the vessel tightly and place it in a preheated oil bath or microwave reactor set to the desired temperature (e.g., 100 °C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude residue by flash column chromatography on silica gel.

References

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Wikipedia. (2023). Suzuki reaction. Retrieved from [Link]

• Reddit. (2019). What's the role of the phosphine ligand in Suzuki couplings?. r/chemistry. Retrieved from [Link]

• Kuwano, R., et al. (2004). A Bowl-Shaped Phosphine as a Ligand in Palladium-Catalyzed Suzuki−Miyaura Coupling of Aryl Chlorides: Effect of the Depth of the Bowl. Organic Letters. Retrieved from [Link]

• Billam, V., et al. (2021). Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions. RSC Advances. DOI:10.1039/D1RA04947J. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki‐Miyaura cross‐coupling reaction of heteroaryl chlorides with.... Retrieved from [Link]

• Billingsley, K., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research. Retrieved from [Link]

• Bellina, F., & Rossi, R. (2004). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Chemical Reviews. Retrieved from [Link]

• Srimani, D., et al. (2008). A Novel, Air-Stable Phosphine Ligand for the Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reaction of Chloro Arenes. The Journal of Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Astruc, D., et al. (2011). Palladium Nanoparticles as Efficient Catalysts for Suzuki Cross-Coupling Reactions. The Journal of Physical Chemistry Letters. Retrieved from [Link]

• ResearchGate. (2025). Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki coupling of different chloropyridines with phenylboronic acids. Retrieved from [Link]

• Thomas, S. A., et al. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters. Retrieved from [Link]

• YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

• Miyaura, N., & Suzuki, A. (1995). Organoborane coupling reactions (Suzuki coupling). Journal of Organometallic Chemistry. Retrieved from [Link]

• Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction?. r/chemistry. Retrieved from [Link]

• American Chemical Society. (2023). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. Organometallics. Retrieved from [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. Retrieved from [Link]

• ResearchGate. (2025). Novel palladium imidazole catalysts for Suzuki cross-coupling reactions. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University. Retrieved from [Link]

• The Journal of Organic Chemistry. (2003). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 8. m.youtube.com [m.youtube.com]
• 9. reddit.com [reddit.com]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 13. pubs.acs.org [pubs.acs.org]
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• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 4-Allyl-2-chloropyridine

Welcome to the technical support center for the synthesis of 4-Allyl-2-chloropyridine. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this synthesis. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges and side reactions encountered during this process. Our aim is to equip you with the expertise and practical insights needed to optimize your synthetic route and achieve high-purity products.

Introduction to the Synthesis

The synthesis of 4-Allyl-2-chloropyridine is a crucial step in the development of various pharmaceutical and agrochemical compounds. A common and effective method for this transformation is the Negishi cross-coupling reaction. This reaction involves the palladium- or nickel-catalyzed coupling of an organozinc reagent with an organohalide.[1] In the context of our target molecule, this typically involves the reaction of a suitable allylzinc halide with a 2-chloropyridine derivative bearing a leaving group at the 4-position, such as 2,4-dichloropyridine.

While the Negishi coupling is a powerful tool, it is not without its challenges. The reaction is sensitive to various parameters, and a number of side reactions can occur, leading to reduced yields and complex purification profiles. This guide will walk you through the most common issues and provide actionable solutions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 4-Allyl-2-chloropyridine. Each issue is presented in a question-and-answer format, detailing the probable causes and providing step-by-step solutions.

Issue 1: Low or No Conversion of Starting Material

Question: I am not observing any significant consumption of my 2,4-dichloropyridine starting material. What could be the problem?

Answer:

Low or no conversion in a Negishi coupling reaction can stem from several factors, primarily related to the catalyst, reagents, or reaction conditions.

Probable Causes & Solutions:

• Inactive Catalyst: The Pd(0) or Ni(0) catalyst is the heart of the reaction. Its inactivity is a common culprit.

  • Oxidation: The active catalyst can be oxidized by air. Ensure your reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen). Use freshly degassed solvents.

  • Improper Pre-catalyst Activation: If you are using a Pd(II) or Ni(II) pre-catalyst, it may not be reducing to the active (0) species effectively. Consider using a pre-catalyst that is known to readily form the active species.

• Poor Quality Organozinc Reagent: Organozinc reagents are sensitive to moisture and air.[1]

  • Preparation: If preparing the allylzinc halide in situ from allyl bromide and zinc dust, ensure the zinc is activated (e.g., with a small amount of iodine or by washing with acid).

  • Titration: The concentration of your organozinc reagent may be lower than expected. It is good practice to titrate a small sample to determine the exact molarity before use.

• Inhibitors in the Reaction Mixture:

  • Water: Rigorously dry all glassware and solvents. The presence of water will quench the organozinc reagent.

  • Other Impurities: Ensure the purity of your starting materials and solvents.

Issue 2: Formation of Homocoupled Byproducts

Question: My reaction mixture shows the presence of 1,5-hexadiene (allyl-allyl homocoupling) and/or 2,2'-dichloro-4,4'-bipyridine. How can I minimize these side products?

Answer:

Homocoupling is a classic side reaction in many cross-coupling reactions, including the Negishi coupling. It arises from the reaction of two molecules of the organozinc reagent or two molecules of the organohalide.[1]

Probable Causes & Solutions:

• Excessive Catalyst Loading: High concentrations of the catalyst can promote homocoupling.

  • Optimization: Reduce the catalyst loading to the minimum effective amount (typically 1-5 mol%).

• Slow Reductive Elimination: If the final step of the catalytic cycle (reductive elimination to form the product) is slow, the palladium intermediate has more time to undergo side reactions.

  • Ligand Choice: The choice of phosphine ligand is critical. Bulky, electron-rich ligands can accelerate reductive elimination.[2] Consider screening different ligands to find the optimal one for your system.

• Reaction Temperature: Higher temperatures can sometimes favor homocoupling.

  • Temperature Control: Try running the reaction at a lower temperature.

Issue 3: Formation of Isomeric Byproducts

Question: I am observing the formation of an isomer of my product, possibly 2-chloro-4-(prop-1-en-1-yl)pyridine. What is causing this isomerization?

Answer:

Isomerization of the allyl group is a known side reaction in palladium-catalyzed allylic substitutions and related reactions.[3][4]

Probable Causes & Solutions:

• β-Hydride Elimination: The palladium-allyl intermediate can undergo β-hydride elimination to form a palladium-hydride species and allene, which can then re-insert to form a different regioisomer.[5]

  • Ligand Effects: The ligand can influence the rate of β-hydride elimination. Experiment with different ligands to suppress this pathway.

  • Reaction Time: Shorter reaction times may reduce the extent of isomerization. Monitor the reaction closely and quench it as soon as the starting material is consumed.

• Reaction Conditions:

  • Temperature: Higher temperatures can promote isomerization. Running the reaction at a lower temperature may be beneficial.

Issue 4: Reaction at the C2 Position or Double Allylation

Question: Instead of the desired 4-allyl product, I am getting a significant amount of 2-allyl-4-chloropyridine or 2,4-diallylpyridine. How can I improve the regioselectivity?

Answer:

Achieving high regioselectivity is a key challenge when working with di-substituted pyridines. While nucleophilic aromatic substitution on 2,4-dichloropyrimidine typically favors the C4 position, the outcome of a cross-coupling reaction can be more complex.[6]

Probable Causes & Solutions:

• Catalyst and Ligand System: The catalyst and ligand play a crucial role in determining the site of oxidative addition.

  • Steric Hindrance: A bulky ligand on the palladium center may favor oxidative addition at the less sterically hindered C4 position over the C2 position. Consider using ligands with larger cone angles.

• Reaction Conditions:

  • Temperature: The selectivity can be temperature-dependent. A temperature screen is recommended to find the optimal conditions for C4 selectivity.

• Stoichiometry of the Allylating Agent:

  • Control of Equivalents: To avoid double allylation, use a stoichiometric amount or a slight excess (e.g., 1.1 equivalents) of the allylzinc reagent.

Frequently Asked Questions (FAQs)

Q1: What is the best catalyst to use for this reaction?

A1: Palladium catalysts are generally preferred for Negishi couplings due to their high functional group tolerance and efficiency.[1] A common choice is a Pd(0) source like Pd(PPh₃)₄ or a combination of a Pd(II) precatalyst such as Pd(OAc)₂ with a phosphine ligand. The optimal catalyst and ligand system should be determined experimentally for your specific substrate.

Q2: How can I prepare the allylzinc bromide reagent?

A2: Allylzinc bromide is typically prepared by the reaction of allyl bromide with activated zinc metal in a suitable solvent like THF. It is crucial to perform this reaction under an inert atmosphere as organozinc reagents are sensitive to air and moisture.[1]

Q3: My product is difficult to purify. Any suggestions?

A3: Pyridine derivatives can be challenging to purify due to their basicity and potential to be hygroscopic.[7][8]

• Chromatography: Column chromatography on silica gel is a standard method. A gradient elution with a mixture of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate) is often effective. Adding a small amount of a tertiary amine like triethylamine (e.g., 1%) to the eluent can help to reduce tailing of the basic product on the silica gel.

• Distillation: If the product is a liquid and thermally stable, distillation under reduced pressure can be an effective purification method.

Q4: Can I use other cross-coupling reactions for this synthesis?

A4: Yes, other cross-coupling reactions like the Suzuki-Miyaura (using an allylboronic acid derivative) or Stille (using an allyltin reagent) could potentially be used. However, the Negishi reaction is often favored for its high reactivity and the commercial availability of the required reagents.

Experimental Protocols

Protocol 1: Synthesis of 4-Allyl-2-chloropyridine via Negishi Coupling

Materials:

• 2,4-Dichloropyridine

• Allyl bromide

• Zinc dust (activated)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Anhydrous Tetrahydrofuran (THF)

• 1 M HCl

• Saturated aqueous NaHCO₃

• Brine

• Anhydrous MgSO₄

Procedure:

• Preparation of Allylzinc Bromide:

  • In a flame-dried, three-necked flask under an argon atmosphere, add activated zinc dust (1.2 equivalents).

  • Add anhydrous THF.

  • Slowly add allyl bromide (1.1 equivalents) dropwise via syringe, maintaining the temperature below 30 °C.

  • Stir the mixture at room temperature for 1-2 hours until the zinc is consumed.

• Negishi Coupling Reaction:

  • In a separate flame-dried flask under argon, dissolve 2,4-dichloropyridine (1.0 equivalent), Pd(OAc)₂ (0.02 equivalents), and PPh₃ (0.08 equivalents) in anhydrous THF.

  • Cool the solution to 0 °C.

  • Slowly add the freshly prepared allylzinc bromide solution via cannula.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC or GC-MS.

• Work-up and Purification:

  • Quench the reaction by slowly adding 1 M HCl.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Wash the combined organic layers with saturated aqueous NaHCO₃ and then brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 4-Allyl-2-chloropyridine.

Visualizing the Reaction and Troubleshooting

Reaction Mechanism

The catalytic cycle of the Negishi coupling is a fundamental concept for understanding and troubleshooting the reaction.

Caption: A logical workflow for troubleshooting common issues in the synthesis.

Quantitative Data Summary

Parameter	Typical Range	Potential Issue if Deviated
Catalyst Loading	1-5 mol%	> 5%: Increased homocoupling; < 1%: Low conversion
Ligand:Pd Ratio	1:1 to 4:1	Suboptimal ratio can lead to catalyst deactivation or side reactions.
Temperature	0 °C to RT	Higher temps can increase isomerization and homocoupling.
Allylzinc Reagent	1.1-1.5 equiv	< 1.1: Incomplete conversion; > 1.5: Increased homocoupling.

References

• Han, C., & Buchwald, S. L. (2009). Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. Journal of the American Chemical Society, 131(22), 7532–7533. [Link]

• Wikipedia. (n.d.). Negishi coupling. Retrieved from [Link]

• Denmark Group. (2020, January 14). The Negishi Cross-Coupling Reaction. Retrieved from [Link]

• Neufeldt, S. (2025, March 25). C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines. ACS Fall 2025. [Link]

• Han, C., & Buchwald, S. L. (2009). Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. Journal of the American Chemical Society, 131(22), 7532–7533. [Link]

• Google Patents. (n.d.). Method for synthesizing 4-chloro-pyridine.

• Wipf Group. (2009, May 27). Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. Retrieved from [Link]

• Wikipedia. (n.d.). Pyridine. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. Retrieved from [Link]

• Wavefunction. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Retrieved from [Link]

• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. (n.d.). Retrieved from [Link]

• MDPI. (2018, May 5). Palladium-Catalyzed Isomerization-Coupling Reactions of Allyl Chloride with Amines to Generate Functionalized Phosphorus Derivatives. Retrieved from [Link]

• Kim, D., et al. (2022). Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons. Nature Communications, 13(1), 1-13. [Link]

• Trost, B. M., & Van Vranken, D. L. (1992). Isomerization of (.pi.-allyl)palladium complexes via nucleophilic displacement by palladium(0). A common mechanism in palladium(0)-catalyzed allylic substitution. Journal of the American Chemical Society, 114(24), 9327–9343. [Link]

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• 5. pubs.acs.org [pubs.acs.org]
• 6. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 7. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US3153044A - Process for the preparation of 2-chloropyridine - Google Patents [patents.google.com]

Technical Support Center: Purification of 4-Allyl-2-chloropyridine

Welcome to the technical support guide for the purification of 4-Allyl-2-chloropyridine. This resource is designed for researchers, scientists, and drug development professionals who handle this versatile intermediate. The following sections provide in-depth answers to frequently asked questions and troubleshooting guidance for common issues encountered during purification, ensuring you achieve the desired purity for your downstream applications.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the properties, common contaminants, and general purification strategies for 4-Allyl-2-chloropyridine.

Q1: What are the key physical and chemical properties of 4-Allyl-2-chloropyridine?

A1: Understanding the physical properties of 4-Allyl-2-chloropyridine is crucial for selecting the appropriate purification technique, particularly for distillation. The compound is a liquid at room temperature, often appearing as a colorless to yellow oil.

Table 1: Physical Properties of 4-Allyl-2-chloropyridine

Property	Value	Source
Molecular Formula	C₈H₈ClN	[1]
Molecular Weight	153.61 g/mol	[1]
Appearance	Colorless to yellow oil/liquid
Boiling Point	225 °C (at 760 mmHg)	[1]
Density	1.104 g/cm³	[1]
Refractive Index	1.533	[1]
Vapor Pressure	0.131 mmHg at 25°C	[1]
Solubility	Soluble in most organic solvents.	[2]

Q2: What are the likely impurities in a crude sample of 4-Allyl-2-chloropyridine?

A2: Impurities can arise from starting materials, side reactions during synthesis, or degradation. The synthesis of chloropyridines often involves the chlorination of pyridine or pyridine N-oxides.[2][3] The introduction of the allyl group can present its own set of related impurities.

Table 2: Potential Impurities in Crude 4-Allyl-2-chloropyridine and Removal Strategies

Impurity Type	Specific Examples	Origin	Recommended Removal Strategy
Starting Materials	2-Chloropyridine, Allylating agent (e.g., allyl bromide)	Incomplete reaction	Flash chromatography, Vacuum distillation
Isomeric Byproducts	Positional isomers of the allyl group	Non-selective allylation	Flash chromatography
Over-chlorinated Species	Dichloropyridine derivatives	Harsh chlorination conditions	Flash chromatography
Pyridine Homologues	Picolines, Lutidines	Impurities in pyridine starting material	Distillation, Complexation with ZnCl₂ followed by distillation[4]
Degradation Products	Polymerized material, Oxidized species	Exposure to heat, air, or light	Flash chromatography, Treatment with activated carbon before distillation
Residual Solvents	Dichloromethane, Toluene, Triethylamine	Work-up and extraction	High vacuum evaporation, Aqueous washes (if applicable)[5]
Water	Hygroscopic nature of pyridines	Atmospheric exposure	Drying with agents like KOH or CaH₂, followed by distillation[4][6][7]

Q3: What is the best initial approach to purify a crude batch of 4-Allyl-2-chloropyridine?

A3: The optimal purification strategy depends on the scale of your experiment and the nature of the impurities. For most lab-scale preparations (< 50 g), flash column chromatography is the most effective method for removing a wide range of impurities.[8] For larger scales or to remove high-boiling impurities, vacuum distillation is often more practical. The following decision tree illustrates a typical workflow.

Caption: Decision tree for selecting a purification method.

Q4: How should I properly store purified 4-Allyl-2-chloropyridine?

A4: Pyridine derivatives can be sensitive to light, air, and moisture.[6] To maintain purity and prevent degradation, store 4-Allyl-2-chloropyridine in a tightly sealed, amber glass bottle under an inert atmosphere (e.g., nitrogen or argon). For long-term storage, refrigeration at 2-8°C is recommended.

Part 2: Troubleshooting Guide

This section provides solutions to specific problems that may arise during the purification process.

Q: My final product is a yellow or brown oil, not colorless. What is the cause and how can I fix it?

A: Discoloration in pyridine compounds often indicates the presence of trace impurities or degradation products.[6]

• Causality: The color can result from the formation of colored charge-transfer complexes or from polymerization/oxidation of the allyl group or pyridine ring, especially if exposed to heat or air for extended periods.[9]

• Troubleshooting Steps:

  • Re-purify using Flash Chromatography: This is often the most effective way to remove colored, polar impurities. Use a slightly more polar solvent system than initially used to ensure the colored bands elute after your product.

  • Activated Carbon Treatment: Before distillation, stir the crude product with a small amount of activated carbon in a suitable solvent (e.g., dichloromethane) for 30 minutes, then filter through a pad of Celite. This can adsorb many colored impurities.

  • Distillation: Careful vacuum distillation can separate your product from less volatile colored materials.[10] Ensure the vacuum is stable and the heating bath temperature is kept as low as possible to prevent thermal degradation.

Q: My flash column chromatography provides poor separation. How can I optimize it?

A: Poor separation is typically due to an improper choice of solvent system, incorrect column packing, or improper sample loading.[11]

• Causality: The goal of flash chromatography is to achieve a good separation (ΔRf > 0.2) between the desired product and its impurities. The ideal Rf for the target compound is around 0.3.[11]

• Troubleshooting Steps:

  • Optimize the Solvent System: Methodically screen solvent systems using TLC. A mixture of hexanes and ethyl acetate is a common starting point. If separation is still poor, try adding a small amount of a more polar solvent like methanol or a less polar one like dichloromethane.

  • Check Column Packing: Ensure the silica bed is packed uniformly without any cracks or air bubbles. A poorly packed column will lead to channeling and band broadening. Always use a layer of sand at the top and bottom to protect the silica surface.[12]

  • Proper Sample Loading: Load the sample in the minimum possible volume of solvent.[11] If the crude product has low solubility, use the "dry loading" technique: adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of the column.[12][13]

Q: My NMR spectrum shows persistent solvent peaks after purification. What should I do?

A: Residual solvents like dichloromethane, ethyl acetate, or hexanes are common contaminants that can be difficult to remove completely on a rotary evaporator.

• Causality: These solvents can be trapped within the oily product. 4-Allyl-2-chloropyridine has a relatively low vapor pressure, making co-evaporation with more volatile solvents inefficient at removing the last traces.[1]

• Troubleshooting Steps:

  • High Vacuum Manifold: Place the flask containing your product on a high vacuum line (Schlenk line) for several hours. Gentle heating (30-40°C) can help, but be cautious of potential product loss if the vacuum is very high.

  • Solvent Trituration/Precipitation: If applicable, dissolve your product in a minimal amount of a solvent in which it is highly soluble (e.g., dichloromethane) and then add a solvent in which it is poorly soluble (e.g., cold hexanes) to precipitate the product, leaving the impurity in the solution. This is generally more effective for solid compounds but can sometimes work for oils.

  • Azeotropic Removal: Dissolve the product in a solvent that forms a low-boiling azeotrope with the contaminant (e.g., adding methanol to help remove toluene) and re-evaporate. This is a trial-and-error process.

Q: My product appears to be degrading during vacuum distillation. How can I prevent this?

A: Thermal degradation is a significant risk when distilling functionalized organic molecules.

• Causality: The allyl group and the chloro-substituted pyridine ring can be susceptible to decomposition or polymerization at high temperatures, even under vacuum.

• Troubleshooting Steps:

  • Use a Higher Vacuum: The lower the pressure, the lower the boiling point. Use a good quality vacuum pump and ensure all joints in your distillation apparatus are well-sealed. A pressure below 1 mmHg is ideal.

  • Use a Short-Path Distillation Apparatus: This minimizes the distance the vapor has to travel, reducing condensation and the required heating time.

  • Control the Temperature Carefully: Use an oil bath with a magnetic stirrer for even heating. Do not heat the flask significantly above the temperature at which the product begins to distill.

  • Add a Polymerization Inhibitor: For compounds with reactive double bonds, adding a small amount of an inhibitor like hydroquinone or BHT (butylated hydroxytoluene) to the distillation flask can prevent polymerization.

Part 3: Detailed Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is suitable for purifying 1-10 g of crude 4-Allyl-2-chloropyridine.

Caption: Workflow for Flash Column Chromatography.

Methodology:

• Solvent System Selection: On a silica gel TLC plate, find a solvent system (e.g., 9:1 Hexanes:Ethyl Acetate) that gives the product an Rf value of approximately 0.3.[11]

• Column Packing:

  • Select a glass column of appropriate diameter (e.g., 40 mm for 5 g of crude material).

  • Plug the bottom with a small piece of cotton or glass wool and add a ~1 cm layer of sand.[12]

  • Fill the column with silica gel (typically 50-100x the weight of the crude material).

  • Gently tap the column to ensure even packing and add another ~1 cm layer of sand on top.

  • Pre-elute the column with your chosen solvent system until the pack is fully wetted and equilibrated.

• Sample Loading (Wet Load):

  • Dissolve the crude 4-Allyl-2-chloropyridine (~5 g) in a minimal amount of dichloromethane or the eluent (~5-10 mL).

  • Carefully pipette the solution onto the top layer of sand.

  • Open the stopcock and allow the sample to absorb onto the silica gel.

  • Gently add a small amount of fresh eluent to wash the sides and ensure all the sample is on the column.

• Elution:

  • Carefully fill the column with the eluent.

  • Apply gentle pressure using compressed air or a pump to achieve a flow rate of about 2 inches per minute.[11]

  • Collect fractions in test tubes.

• Analysis:

  • Spot every few fractions on a TLC plate to monitor the separation.

  • Combine the fractions that contain the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified 4-Allyl-2-chloropyridine.

Protocol 2: Purification by Vacuum Distillation

This protocol is effective for larger quantities or for removing impurities with significantly different boiling points.

Methodology:

• Apparatus Setup:

  • Assemble a short-path distillation apparatus. Ensure all glassware is dry.

  • Use a stirring hot plate and a magnetic stir bar in the distillation flask for smooth boiling.

  • Connect the apparatus to a vacuum pump with a cold trap in between.

• Procedure:

  • Charge the distillation flask with the crude 4-Allyl-2-chloropyridine. Do not fill the flask more than two-thirds full.

  • Begin stirring and slowly apply the vacuum. Observe for any vigorous bubbling from residual low-boiling solvents.

  • Once a stable vacuum is achieved (e.g., <1 mmHg), slowly heat the distillation flask using an oil bath.

  • Collect and discard any initial low-boiling fractions (forerun).

  • Collect the main fraction distilling at a constant temperature and pressure. The boiling point will be significantly lower than the atmospheric boiling point of 225°C.[1] For example, 2-chloropyridine boils at 72°C at 26 mmHg.[5]

  • Stop the distillation before the flask goes to dryness to avoid the concentration of potentially unstable residues.

  • Allow the apparatus to cool completely before releasing the vacuum.

Protocol 3: Purity Assessment by Analytical Techniques

Assessing purity is a critical final step. A combination of techniques provides the most comprehensive analysis.[14]

Table 3: Comparison of Analytical Techniques for Purity Assessment

Technique	Principle	Information Provided	Typical Use Case
GC-FID	Separation based on volatility and interaction with a stationary phase.	High-resolution separation of volatile components; provides area % purity.[14]	Quantitative assessment of purity and detection of volatile impurities.
¹H NMR	Nuclear magnetic resonance of protons.	Structural confirmation; detection of proton-containing impurities.[15]	Structural verification and identification of impurities with unique proton signals.
HPLC-UV	Separation based on polarity and interaction with a stationary phase.[8]	Purity analysis for less volatile compounds; provides area % purity.	Alternative to GC, especially if the compound is thermally sensitive or for method development in pharmaceutical settings.[16]

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Technical Support Center: Synthesis of 4-Allyl-2-chloropyridine

Welcome to the technical support center for the synthesis of 4-allyl-2-chloropyridine. This guide is designed for researchers, scientists, and professionals in drug development who are working on or planning to synthesize this important chemical intermediate. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate the common challenges and improve the yield and purity of your product.

The synthesis of 4-allyl-2-chloropyridine, while achievable through several cross-coupling methods, can present unique challenges. The electron-deficient nature of the pyridine ring and the specific reactivity of the allyl group necessitate careful optimization of reaction conditions. This guide provides practical, field-proven insights to help you achieve consistent and successful results.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

General Questions

Q1: What are the most common methods for synthesizing 4-allyl-2-chloropyridine?

The most prevalent and effective methods for the synthesis of 4-allyl-2-chloropyridine are transition-metal-catalyzed cross-coupling reactions. These reactions form a carbon-carbon bond between a 2-chloropyridine derivative and an allyl source. The three most common approaches are:

• Kumada Coupling: This reaction involves the coupling of a Grignard reagent (allylmagnesium halide) with 2,4-dichloropyridine or a related 4-substituted-2-chloropyridine. It is often catalyzed by nickel or palladium complexes.[1][2][3]

• Negishi Coupling: This method utilizes an organozinc reagent (allylzinc halide) and is typically catalyzed by palladium or nickel.[4][5][6] Negishi coupling is known for its high functional group tolerance.

• Suzuki Coupling: This reaction employs an allylboronic acid or its ester in the presence of a base and a palladium catalyst.[7][8][9]

The choice of method often depends on the available starting materials, functional group compatibility, and desired scale of the reaction.

Q2: Why is my overall yield of 4-allyl-2-chloropyridine consistently low?

Low yields in the synthesis of 4-allyl-2-chloropyridine can stem from several factors. A systematic approach to troubleshooting is crucial. Consider the following potential causes:

• Inefficient Catalyst Activity: The choice of catalyst and ligands is critical. For chloropyridines, which can be challenging substrates, standard catalysts may not be optimal.

• Decomposition of the Organometallic Reagent: Allyl organometallic reagents (Grignard, organozinc) can be unstable, especially at elevated temperatures.

• Side Reactions: Competing reactions, such as homocoupling of the allyl reagent or the chloropyridine, can consume starting materials and reduce the yield of the desired product.

• Incomplete Reaction: The reaction may not be going to completion due to suboptimal conditions (temperature, time, concentration).

• Product Degradation: The product itself might be unstable under the reaction or workup conditions.

A logical workflow for troubleshooting low yield is outlined in the diagram below.

Caption: Troubleshooting workflow for low yield.

Troubleshooting Specific Issues

Q3: I am observing significant amounts of bialyl (1,5-hexadiene) as a byproduct. What causes this and how can I minimize it?

The formation of bialyl is a result of the homocoupling of your allyl organometallic reagent. This is a common side reaction in many cross-coupling reactions.

Causes:

• High Concentration of the Organometallic Reagent: An excess of the allyl reagent can favor homocoupling.

• Catalyst Choice: Some catalyst systems are more prone to promoting homocoupling.

• Oxygen Contamination: Traces of oxygen can initiate radical pathways that lead to homocoupling.

Solutions:

Parameter	Recommendation	Rationale
Stoichiometry	Use a slight excess (1.1-1.3 equivalents) of the allyl organometallic reagent.	Minimizes the concentration of the unreacted allyl species available for homocoupling.
Addition Rate	Add the allyl reagent slowly to the reaction mixture containing the catalyst and the chloropyridine.	Maintains a low instantaneous concentration of the allyl reagent.
Catalyst System	For Kumada coupling, consider palladium catalysts over nickel, as they can sometimes offer better selectivity.[10] For Negishi and Suzuki couplings, ensure the use of appropriate phosphine ligands that promote the desired cross-coupling pathway.	Ligands can modulate the reactivity and stability of the catalytic species, disfavoring the homocoupling pathway.
Inert Atmosphere	Ensure the reaction is performed under a strictly inert atmosphere (Argon or Nitrogen). Degas all solvents and reagents thoroughly.	Prevents oxygen-induced side reactions.

Q4: My reaction is sluggish and often incomplete, even after extended reaction times. How can I improve the reaction rate?

Slow reaction rates are a common issue, particularly with less reactive aryl chlorides like 2-chloropyridine.

Causes:

• Low Catalyst Loading or Activity: Insufficient catalyst or a deactivated catalyst will slow down the reaction.

• Poor Ligand Choice: The ligand plays a crucial role in the oxidative addition step, which is often rate-limiting for aryl chlorides.

• Low Reaction Temperature: The reaction may have a significant activation energy barrier that is not being overcome at the current temperature.

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the solubility of reagents and the stability of catalytic intermediates.

Solutions:

• Increase Catalyst Loading: A modest increase in catalyst loading (e.g., from 1 mol% to 3-5 mol%) can significantly improve the reaction rate.

• Select an Appropriate Ligand: For palladium-catalyzed reactions with aryl chlorides, bulky, electron-rich phosphine ligands are often effective.[11] Examples include tri-tert-butylphosphine (P(t-Bu)₃) or biarylphosphine ligands like XPhos and SPhos.[12]

• Elevate the Reaction Temperature: Gradually increase the reaction temperature in increments of 10-20 °C. Monitor for any increase in side product formation.

• Solvent Screening: If using ethereal solvents like THF or diethyl ether, consider adding a higher-boiling co-solvent like dioxane or toluene to allow for higher reaction temperatures.

Caption: Strategies to improve reaction rate.

Q5: I am having difficulty with the purification of 4-allyl-2-chloropyridine. What are the best practices?

Purification can be challenging due to the potential for closely eluting byproducts and the moderate polarity of the product.

Common Impurities:

• Unreacted 2-chloropyridine starting material

• Homocoupled byproducts (e.g., bialyl)

• Isomerized products (if applicable)

Purification Strategy:

• Aqueous Workup:

  • Quench the reaction carefully with a saturated aqueous solution of ammonium chloride (for Grignard and organozinc reagents) or water.

  • Extract the product into a suitable organic solvent like ethyl acetate or dichloromethane.

  • Wash the organic layer with brine to remove residual water.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Chromatography:

  • Column Chromatography: Flash column chromatography on silica gel is the most common method.

    • Solvent System: A gradient of ethyl acetate in hexanes or petroleum ether is typically effective. Start with a low polarity (e.g., 2-5% ethyl acetate) and gradually increase the polarity to elute your product.

    • TLC Monitoring: Carefully monitor the fractions by TLC to separate the product from impurities.

  • Preparative HPLC: For very high purity requirements, preparative HPLC on a normal or reverse-phase column may be necessary.

Pro-Tip: The pyridine nitrogen can interact with the acidic silica gel, leading to peak tailing and potential product degradation. To mitigate this, you can either:

• Deactivate the silica gel by pre-treating it with a small amount of triethylamine (e.g., 1% in the eluent).

• Use neutral or basic alumina for chromatography.

Experimental Protocols

Example Protocol: Negishi Coupling for 4-Allyl-2-chloropyridine

This protocol is a representative example and may require optimization for your specific setup and scale.

Materials:

• 2,4-Dichloropyridine

• Allylzinc bromide (0.5 M in THF)

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a dry, argon-flushed round-bottom flask, add 2,4-dichloropyridine (1.0 eq) and Pd(PPh₃)₄ (0.03 eq).

• Add anhydrous THF to dissolve the solids.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add allylzinc bromide (1.2 eq) dropwise via a syringe over 20-30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl.

• Extract the mixture with ethyl acetate (3 x volume of THF).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel (gradient of ethyl acetate in hexanes).

References

• Kumada, M. (1972). Nickel-phosphine complex catalyzed Grignard coupling. Pure and Applied Chemistry, 52(4), 669-679. [Link]

• Beutler, J. A., et al. (2007). Palladium-catalyzed allylation of 2- and 4-alkylpyridines via N-allyl alkylidene dihydropyridine intermediates. Journal of the American Chemical Society, 129(31), 9735–9745. [Link]

• Negishi, E. (1977). A highly stereoselective and general route to 1,5-dienes and its application to the synthesis of (E,Z)-alpha-farnesene. Journal of the American Chemical Society, 99(9), 3165-3167. [Link]

• Organic Reactions. (2018). The Negishi Cross-Coupling Reaction. Organic Reactions. [Link]

• Organic Chemistry Portal. (n.d.). Negishi Coupling. [Link]

• NROChemistry. (n.d.). Kumada Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Kumada Coupling. [Link]

• ResearchGate. (2007). Palladium-catalyzed allylation of 2- and 4-alkylpyridines via N-allyl alkylidene dihydropyridine intermediates. [Link]

• ResearchGate. (2014). A straightforward coupling of 4-sulfonylpyridines with Grignard reagents. [Link]

• Semantic Scholar. (1999). The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines. [Link]

• Reddit. (2012). Suzuki coupling help. [Link]

• Han, C., & Buchwald, S. L. (2009). Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. Journal of the American Chemical Society, 131(22), 7532–7533. [Link]

• Wade, J. V., & Krueger, C. A. (2003). Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids. Journal of Combinatorial Chemistry, 5(3), 267–272. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Organic Syntheses. (n.d.). Procedure. [Link]

• Organic Chemistry Portal. (1999). Efficient Cross-Coupling of Aryl Chlorides with Aryl Grignard Reagents (Kumada Reaction) Mediated by a Palladium/Imidazolium Chloride System. [Link]

• Common Organic Chemistry. (n.d.). Suzuki Reaction - Palladium Catalyzed Cross Coupling. [Link]

• Chemistry. (2023). Total Synthesis of Floyocidin B: 4,5-Regioselective Functionalization of 2-Chloropyridines. Chemistry, 5(1), 14-31. [Link]

• ACS Publications. (2014). Highly Selective Palladium-Catalyzed Cross-Coupling of Secondary Alkylzinc Reagents with Heteroaryl Halides. Organic Letters, 16(18), 4884–4887. [Link]

• PubMed Central. (2019). Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models. Molecules, 24(17), 3122. [Link]

• PubMed Central. (2015). Grignard Reagent Addition to Pyridinium Salts: A Catalytic Approach to Chiral 1,4-Dihydropyridines. ACS Catalysis, 5(1), 434–437. [Link]

• Jiao, P., et al. (2024). Purple Light-Promoted Coupling of Bromopyridines with Grignard Reagents via SET. The Journal of Organic Chemistry, 89(10), 7148-7155. [Link]

• Google Patents. (2013). CN103360306A - Method for synthesizing 4-chloro-pyridine.
• Google Patents. (1964).

• ResearchGate. (n.d.). A preparation of 2-chloropyridine. [Link]

• Eureka | Patsnap. (2013). Method for synthesizing 4-chloro-pyridine. [Link]

• ResearchGate. (2015). Can anybody suggest a method of synthesis of 4-Chloropyridine?. [Link]

• Google Patents. (2016). CN105418493A - 2-chloropyridine synthetic method.

• Hoffman Fine Chemicals. (n.d.). 4-Allyl-2-chloropyridine. [Link]

• Chempanda. (n.d.). Chloropyridine: Common isomorphs, synthesis, reactions and applications. [Link]

• Google Patents. (2011).

• Journal of the Chemical Society, Perkin Transactions 1. (1988). Improved synthesis of 2,3-disubstituted pyridines by metallation of 2-chloropyridine: a convenient route to fused polyheterocycles. [Link]

Sources

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• 2. Kumada Coupling [organic-chemistry.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Negishi coupling - Wikipedia [en.wikipedia.org]
• 5. organicreactions.org [organicreactions.org]
• 6. Negishi Coupling [organic-chemistry.org]
• 7. The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines | Semantic Scholar [semanticscholar.org]
• 8. reddit.com [reddit.com]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Kumada Coupling | NROChemistry [nrochemistry.com]
• 11. Efficient Cross-Coupling of Aryl Chlorides with Aryl Grignard Reagents (Kumada Reaction) Mediated by a Palladium/Imidazolium Chloride System [organic-chemistry.org]
• 12. Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides [organic-chemistry.org]

Technical Support Center: Catalyst Selection for Reactions Involving 4-Allyl-2-chloropyridine

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Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide in-depth guidance and troubleshooting for catalyst selection in reactions involving 4-Allyl-2-chloropyridine, a versatile building block in modern organic synthesis. The unique electronic and steric properties of this substrate present specific challenges and opportunities in catalytic transformations. This guide offers practical, field-proven insights to navigate these complexities and ensure successful experimental outcomes.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems that may arise during the catalytic transformation of 4-Allyl-2-chloropyridine. Each issue is presented in a question-and-answer format, detailing the underlying causes and providing a systematic approach to resolution.

Question 1: My Suzuki-Miyaura coupling of 4-Allyl-2-chloropyridine with an arylboronic acid is showing low to no conversion. What are the primary causes and how can I troubleshoot this?

Low conversion in the Suzuki coupling of 2-chloropyridines is a frequent challenge, primarily due to the lower reactivity of the C-Cl bond compared to C-Br or C-I bonds.[1] The oxidative addition of the palladium catalyst to the C-Cl bond is often the rate-limiting step and can be further complicated by the presence of the pyridine nitrogen.[1][2]

Core Issues to Investigate:

• Catalyst Deactivation: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium center, leading to the formation of inactive catalyst species.[1][3] This is a common problem with heteroaryl substrates.

• Insufficient Catalyst Activity: Standard palladium catalysts, such as Pd(PPh₃)₄, may lack the required activity to efficiently cleave the strong C-Cl bond of the 2-chloropyridine.[3] More active catalyst systems are typically required.

• Side Reactions: Several competing reactions can reduce the yield of the desired product. These include:

  • Protodeboronation: The boronic acid reagent can be replaced by a proton from trace water or solvent, leading to an unwanted arene byproduct.[1][3]

  • Homocoupling: The boronic acid can couple with itself, especially in the presence of oxygen.[1][3]

  • Hydrodehalogenation: The chloro group can be replaced by a hydrogen atom.[1]

Troubleshooting Workflow:

To systematically address low conversion, consider the following optimization steps. This workflow is designed to identify the critical parameters affecting your reaction.

Caption: A workflow for troubleshooting low Suzuki coupling yields.

Question 2: I am attempting a Heck reaction with 4-Allyl-2-chloropyridine and an alkene, but the reaction is sluggish and gives a complex mixture of products. How can I improve this?

The Heck reaction, which forms a C-C bond between an unsaturated halide and an alkene, can be challenging with 2-chloropyridines.[4] Key issues often revolve around catalyst activity and unwanted side reactions of the allyl group.

Core Issues to Investigate:

• Catalyst System: Similar to Suzuki couplings, a highly active palladium catalyst is necessary. Traditional systems like Pd(OAc)₂ with PPh₃ may not be sufficient.

• Allyl Group Isomerization: The allyl group can isomerize to the more thermodynamically stable proponyl group under the reaction conditions, especially at elevated temperatures. This can lead to a mixture of products.

• Alkene Reactivity: Electron-deficient alkenes, such as acrylates, are generally more reactive in the Heck reaction.[4]

Troubleshooting and Optimization Strategies:

Parameter	Recommendation	Rationale
Catalyst	Use a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand (e.g., a Buchwald-type ligand) or an N-heterocyclic carbene (NHC) ligand.[5]	These ligands promote the difficult oxidative addition step with aryl chlorides and can influence the regioselectivity of the alkene insertion.
Base	A hindered amine base such as triethylamine or a weaker inorganic base like K₂CO₃ is often effective.[4]	The base is crucial for regenerating the active Pd(0) catalyst in the final step of the catalytic cycle.
Solvent	Use polar aprotic solvents like DMF, NMP, or DMAc.	These solvents can help to stabilize the cationic palladium intermediates formed during the catalytic cycle.
Temperature	Start at a moderate temperature (e.g., 80 °C) and increase if necessary.	Higher temperatures can promote the reaction but also increase the risk of allyl group isomerization. Finding the optimal balance is key.
Additives	The addition of a phase-transfer catalyst like a tetraalkylammonium salt (Jeffery conditions) can sometimes improve yields.[6]	These additives can facilitate the reaction, particularly in less polar solvents.

Experimental Protocol: Optimized Heck Reaction

• To a dry reaction vessel, add 4-Allyl-2-chloropyridine (1.0 equiv.), the alkene (1.2-1.5 equiv.), Pd(OAc)₂ (2-5 mol%), and the chosen phosphine or NHC ligand (4-10 mol%).

• Add the base (e.g., K₂CO₃, 2.0 equiv.) and the anhydrous, degassed solvent (e.g., DMF).

• Purge the vessel with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) with vigorous stirring.

• Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Upon completion, cool the reaction, dilute with an organic solvent, and wash with water or brine to remove the base and solvent.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Frequently Asked Questions (FAQs)

Q1: Which class of palladium catalysts is generally most effective for cross-coupling reactions with 4-Allyl-2-chloropyridine?

For challenging substrates like 2-chloropyridines, catalyst systems employing bulky, electron-rich phosphine ligands are generally the most effective.[7][8] Specifically, the Buchwald dialkylbiaryl phosphine ligands (e.g., XPhos, SPhos, RuPhos) have demonstrated broad utility.[7] These ligands create a sterically hindered and electron-rich environment around the palladium center, which facilitates the rate-limiting oxidative addition of the C-Cl bond into the Pd(0) complex.[7] For Buchwald-Hartwig amination reactions, ligands like RuPhos and BrettPhos have been identified as particularly effective.[9]

Q2: How can I prevent catalyst poisoning or deactivation when working with a pyridine-containing substrate?

Catalyst deactivation is a significant concern due to the coordinating ability of the pyridine nitrogen.[1][10] Here are several strategies to mitigate this issue:

• Use of Pre-catalysts: Employing well-defined palladium pre-catalysts, such as the Buchwald palladacycle pre-catalysts (e.g., SPhos G3), can ensure the efficient and clean generation of the active Pd(0) species, minimizing the opportunity for side reactions that lead to inactive palladium species.[2]

• Ligand Choice: The use of bulky ligands can sterically shield the palladium center, reducing the ability of the pyridine nitrogen to coordinate and deactivate the catalyst.

• Strictly Inert Atmosphere: Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) species.[2][3] It is crucial to thoroughly degas solvents and maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.

• Reagent Purity: Ensure all reagents, including the base and solvent, are of high purity and anhydrous.[2] Water can contribute to catalyst decomposition and unwanted side reactions like protodeboronation.[1]

Q3: For a Sonogashira coupling with 4-Allyl-2-chloropyridine, is a copper co-catalyst always necessary?

The traditional Sonogashira reaction employs a palladium catalyst and a copper(I) co-catalyst, typically CuI.[11][12] The copper co-catalyst facilitates the formation of a copper(I) acetylide, which then undergoes transmetalation with the palladium complex.[11] While this is the classic approach, copper-free Sonogashira couplings have been developed. These methods can be advantageous as they avoid the formation of alkyne homocoupling byproducts (Glasier coupling), which is a common side reaction in the presence of copper and oxygen. Copper-free conditions often require a different base (e.g., a bulky amine) and sometimes a higher catalyst loading or more specialized ligands.

Catalyst Selection for Sonogashira Coupling

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Heck Reaction [organic-chemistry.org]
• 6. people.uniurb.it [people.uniurb.it]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 12. Sonogashira Coupling [organic-chemistry.org]

Technical Support Center: Overcoming the Low Reactivity of 2-Chloropyridines in Cross-Coupling Reactions

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are navigating the challenges of using 2-chloropyridines as substrates in cross-coupling reactions. The inherent low reactivity of the C-Cl bond, coupled with the unique electronic properties of the pyridine ring, often leads to frustratingly low yields or complete reaction failure. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to help you overcome these hurdles and achieve your synthetic goals.

The Core Challenge: Why Are 2-Chloropyridines So Unreactive?

The primary obstacle in activating 2-chloropyridines lies in the strength of the carbon-chlorine (C-Cl) bond, which makes the initial oxidative addition step in a palladium-catalyzed catalytic cycle difficult.[1][2][3] This step is often the rate-determining phase of the reaction.[3][4] Furthermore, the Lewis basic nitrogen atom in the pyridine ring can coordinate to the palladium catalyst, leading to its deactivation and hindering the catalytic cycle.[1][2][5]

The position of the chlorine atom is also a critical factor. The nitrogen atom's strong electron-withdrawing inductive effect makes the C2 carbon highly electron-deficient, which does facilitate oxidative addition to some extent compared to the C3 position.[4] However, this electronic advantage is often not enough to overcome the C-Cl bond strength without a highly active catalyst system.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments in a question-and-answer format, providing not just solutions but the scientific reasoning behind them.

Q1: My Suzuki-Miyaura coupling with a 2-chloropyridine is giving me very low to no product yield. What should I investigate first?

Low or nonexistent yield is the most common complaint. A systematic evaluation of your reaction components is the key to pinpointing the issue.

Primary Suspects & Troubleshooting Steps:

• Inactive Catalyst System: Standard palladium catalysts like Pd(PPh₃)₄ are often ineffective for activating the robust C-Cl bond of 2-chloropyridines.[5][6]

  • Solution: Switch to a more active and specialized catalyst system. Bulky, electron-rich biarylphosphine ligands developed by Buchwald (e.g., SPhos, XPhos, RuPhos) are highly effective for these challenging substrates.[6][7] These ligands promote the formation of the active monoligated Pd(0) species, which enhances the rate of oxidative addition.[7] N-heterocyclic carbene (NHC) ligands are another powerful alternative.[6]

• Ineffective Base: The base is not just a proton scavenger; it's crucial for activating the boronic acid to form a more nucleophilic boronate species, which is essential for the transmetalation step.[1]

  • Solution: Screen a variety of bases. If you started with a weaker base like sodium carbonate (Na₂CO₃), switching to a stronger, non-nucleophilic inorganic base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) is a logical next step.[1][6] The poor solubility of the base can also be a limiting factor, so consider a solvent system that allows for partial dissolution, such as a dioxane/water or toluene/water mixture.[1]

• Insufficient Temperature: Overcoming the activation energy for the C-Cl bond cleavage often requires more thermal energy.

  • Solution: Increase the reaction temperature, typically within the 80-120 °C range.[6] Microwave irradiation can also be a very effective tool for accelerating the reaction.[6][8]

• Catalyst Deactivation: As mentioned, the pyridine nitrogen can poison your catalyst.[2][5]

  • Solution: The use of bulky ligands like SPhos or XPhos helps to shield the palladium center from this inhibitory coordination.[1]

Q2: My Buchwald-Hartwig amination is failing. What's different about this reaction compared to Suzuki coupling?

While the core issue of C-Cl bond activation remains, the Buchwald-Hartwig amination has its own set of specific requirements.

Primary Suspects & Troubleshooting Steps:

• Ligand Choice is Critical: Even more so than in Suzuki couplings, the ligand choice is paramount for a successful amination of a 2-chloropyridine. Standard phosphine ligands are generally ineffective.[9]

  • Solution: Employ sterically hindered biarylphosphine ligands such as RuPhos, BrettPhos, or DavePhos.[9] These are specifically designed to facilitate the challenging oxidative addition of aryl chlorides.

• Base Selection: The choice of base is critical and often different from what is optimal for Suzuki reactions.

  • Solution: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) is the most common and highly effective base for these reactions.[9] If your substrate is sensitive to such a strong base, weaker bases like K₃PO₄ or Cs₂CO₃ can be attempted, but this will likely necessitate a more active catalyst and higher temperatures.[9]

• Pre-catalyst Integrity: The source of your palladium can significantly impact the outcome.

  • Solution: Palladium(II) acetate (Pd(OAc)₂) can be unreliable. Consider using a well-defined pre-catalyst, such as a G3 or G4 palladacycle, which generates the active Pd(0) species more cleanly and efficiently.[9]

Q3: I'm seeing significant side products like protodeboronation and homocoupling in my Suzuki reaction. How can I minimize these?

The formation of byproducts indicates that undesired reaction pathways are outcompeting your desired cross-coupling.

Troubleshooting Side Reactions:

• Protodeboronation: This is the replacement of the boronic acid group with a hydrogen atom, often promoted by water and certain bases.[2][5]

  • Solution: Ensure your reagents and solvents are anhydrous if this is a persistent issue. Sometimes, switching to a boronic ester can mitigate this problem. A catalyst system that promotes a faster cross-coupling rate will also naturally outcompete this side reaction.

• Homocoupling: This is the self-coupling of the boronic acid to form a biaryl byproduct.[5] It can be exacerbated by the presence of oxygen or certain Pd(II) species.[1][5]

  • Solution: Thoroughly degas your reaction mixture by bubbling with an inert gas (argon or nitrogen) before adding the catalyst.[6] Using a Pd(0) source directly or ensuring your conditions fully reduce a Pd(II) precatalyst can also help.[5]

Visualizing the Troubleshooting Workflow

A logical approach to troubleshooting is crucial. The following diagram outlines a systematic workflow for addressing low yields in the cross-coupling of 2-chloropyridines.

Caption: A workflow for troubleshooting low yields, emphasizing sequential optimization.

Comparative Data: Catalyst Systems for Suzuki-Miyaura Coupling

The choice of catalyst and ligand is arguably the most critical factor. The table below provides a comparison of different catalytic systems for the Suzuki-Miyaura coupling of 2-chloropyridines.

Catalyst / Pre-catalyst	Ligand	Typical Base	Solvent System	Temp (°C)	Typical Yield (%)	Key Advantages
Pd(PPh₃)₄	PPh₃	K₂CO₃, Na₂CO₃	Dioxane/H₂O, Toluene/H₂O	100-140	< 75	Readily available, but often low-yielding for chlorides.[10]
Pd₂(dba)₃ / Pd(OAc)₂	XPhos	K₃PO₄	Toluene, Dioxane	100-110	> 90	Excellent for sterically hindered substrates.[1]
Pd₂(dba)₃ / Pd(OAc)₂	SPhos	K₃PO₄, Cs₂CO₃	Dioxane/H₂O	100	> 90	Highly active and versatile for heteroaryl chlorides.[1][6]
PEPPSI™-IPr	IPr (NHC)	K₂CO₃	t-BuOH, Dioxane	80-100	> 95	Very high activity, often at lower temperatures.[10]

Note: Yields are representative and can vary significantly based on the specific substrates, purity of reagents, and precise reaction conditions.

Experimental Protocols

Adherence to a robust experimental protocol is essential for reproducibility.

General Procedure for Suzuki-Miyaura Coupling of a 2-Chloropyridine Derivative

This is a generalized procedure and should be optimized for specific substrates.

Materials:

• 2-Chloropyridine derivative (1.0 equiv)

• Boronic acid or boronic ester (1.2-1.5 equiv)

• Palladium precatalyst (e.g., SPhos Pd G3, 1-2 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane or Toluene)

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add the 2-chloropyridine derivative, the boronic acid/ester, and the base.

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the palladium precatalyst under a positive flow of inert gas.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing the Catalytic Cycle

Understanding the mechanism is key to rational troubleshooting.

Caption: The Suzuki-Miyaura catalytic cycle, highlighting the challenging oxidative addition step.

Frequently Asked Questions (FAQs)

• Q: Can I use Nickel catalysts for coupling 2-chloropyridines?

  • A: Yes, nickel catalysts are a promising and more economical alternative to palladium.[7] They have shown effectiveness in cross-electrophile coupling of 2-chloropyridines with alkyl bromides, for example.[11][12] However, reaction conditions may need significant re-optimization.

• Q: My 2-chloropyridine also has an amino group. Does this present additional challenges?

  • A: Yes, substrates like 2-chloro-3-aminopyridine can be particularly challenging.[5] The amino group, like the pyridine nitrogen, is Lewis basic and can coordinate to the palladium catalyst, inhibiting its activity.[5] In some cases, this coordination can actually facilitate the displacement of the ortho halogen, but this is highly substrate-dependent.[13] Successful couplings often require highly specialized ligand systems.[5]

• Q: What about other cross-coupling reactions like Sonogashira or Heck?

  • A: The same general principles apply. 2-chloropyridines are the least reactive of the halopyridines in Sonogashira couplings (I > Br > Cl).[14][15] Achieving good yields often requires higher temperatures and robust catalyst systems.[16] Similarly, for Heck reactions, the low reactivity of 2-chloropyridines can be a significant barrier, often requiring specialized supramolecular catalysts or more forcing conditions.

• Q: Is it ever better to use the 2-pyridylboronic acid and an aryl chloride instead?

  • A: While this is a valid alternative strategy, 2-pyridylboronic acids are notoriously unstable and can be difficult to work with, often leading to poor reactivity and reproducibility issues.[17][18][19] In many cases, overcoming the challenge of the 2-chloropyridine electrophile is the more reliable approach.

References

• BenchChem. (2025). Technical Support Center: Suzuki Coupling of 2-Chloropyridines - Base Selection. BenchChem.
• BenchChem. (2025). A Comparative Guide to Catalytic Systems for Suzuki-Miyaura Coupling of Chloropyridines. BenchChem.
• Fiveable. (n.d.). Palladium-catalyzed cross-coupling reactions. Fiveable.
• Lohse, O. (1999). The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines. Synlett.
• BenchChem. (2025). Unsuccessful Suzuki coupling with 2-chloro-3-aminopyridine troubleshooting. BenchChem.
• BenchChem. (2025). Troubleshooting low yield in Suzuki coupling of 3-Bromo-2-chloropyridine. BenchChem.
• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews.
• BenchChem. (2025).
• Everson, D. A., & Weix, D. J. (2015). Nickel-catalyzed cross-electrophile coupling of 2-chloropyridines with alkyl bromides.
• Hu, H., et al. (2009). Suzuki coupling of different chloropyridines with phenylboronic acids.
• BenchChem. (2025).
• BenchChem. (2025).
• Stanetty, P., et al. (2003). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry.
• Smith, A. M., et al. (2014). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. PMC.
• Cernak, T., et al. (2016). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI.
• Cheng, T., et al. (2021). Palladium‐catalyzed cross‐coupling reaction between 2‐chloropyridines and fluoroarenes.
• Everson, D., Buonomo, J., & Weix, D. (n.d.). Nickel-Catalyzed Cross-Electrophile Coupling of 2-Chloropyridines with Alkyl Bromides. WEIX RESEARCH GROUP – UW–Madison.
• Smith, C. J., et al. (2020). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations.
• BenchChem. (2025). A Comparative Guide to Palladium Catalysts for the Cross-Coupling of 2-Chloropyridine-3-boronic Acid. BenchChem.
• Wikipedia. (n.d.).
• Reddit. (2012). Suzuki coupling help. r/chemistry.
• Wikipedia. (n.d.). Sonogashira coupling. Wikipedia.
• BenchChem. (2025). Application Notes and Protocols for Sonogashira Coupling with 2-Halopyridines. BenchChem.
• BenchChem. (2025). A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloropyridines in Cross-Coupling Reactions. BenchChem.
• Smith, C. J., et al. (2020).

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Technical Support Center: Stabilizing 4-Allyl-2-chloropyridine in Synthetic Reactions

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the challenges associated with the stability of 4-allyl-2-chloropyridine during chemical transformations. Our focus is on providing practical, evidence-based solutions to prevent its decomposition and ensure the success of your synthetic endeavors.

Introduction: The Challenge of 4-Allyl-2-chloropyridine Stability

4-Allyl-2-chloropyridine is a valuable building block in medicinal chemistry and materials science. However, its trifunctional nature—a nucleophilic pyridine ring, a reactive C-Cl bond for cross-coupling, and a potentially labile allyl group—presents a unique set of stability challenges. Undesired side reactions involving the allyl group, such as isomerization, oxidation, or polymerization, can significantly lower yields, complicate purification, and compromise the integrity of your target molecules. This guide is designed to help you navigate these complexities.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Heck coupling reaction with 4-allyl-2-chloropyridine is giving a complex mixture of products, including what appears to be an isomer of my starting material. What is happening?

A1: Allyl Group Isomerization: A Common Pitfall in Palladium Catalysis

What you are likely observing is the isomerization of the terminal allyl group (prop-2-enyl) to the thermodynamically more stable internal (E/Z)-propenyl isomers. This is a well-documented side reaction in palladium-catalyzed processes, including the Heck reaction.[1][2][3]

The Causality: The palladium catalyst, particularly in its Pd(II)-hydride state, can facilitate a migratory insertion/β-hydride elimination sequence with the allyl double bond, leading to its migration along the carbon chain.

Troubleshooting & Optimization:

• Ligand Selection: The choice of phosphine ligand is critical. Bulky, electron-rich ligands can often suppress isomerization by favoring reductive elimination over β-hydride elimination.[2]

• Reaction Temperature: Lowering the reaction temperature can disfavor the isomerization pathway.[4]

• Base Selection: The choice of base can influence the formation of palladium-hydride species. Experiment with different bases (e.g., organic vs. inorganic) to find the optimal conditions.[1]

• Silver Salt Additives: In some cases, the addition of silver salts can minimize alkene isomerization by acting as a halide scavenger.[2]

Parameter	Recommendation to Minimize Isomerization	Rationale
Catalyst	Use a pre-formed Pd(0) source if possible.	Minimizes in situ reduction steps that can generate hydrides.
Ligand	Bulky, electron-rich phosphines (e.g., P(t-Bu)₃, XPhos).	Promotes the desired cross-coupling pathway.
Temperature	As low as feasible for the desired reaction rate.	Isomerization is often more prevalent at higher temperatures.
Additives	Consider silver salts (e.g., Ag₂CO₃, Ag₃PO₄).	Can prevent catalyst inhibition and side reactions.[2]

Q2: I am attempting a nucleophilic substitution on the 2-chloro position, but I'm seeing significant degradation of my starting material, even at moderate temperatures. What could be the cause?

A2: Thermal Instability and Potential Polymerization

While the 2-chloro position is activated for nucleophilic aromatic substitution, the allyl group introduces thermal instability. At elevated temperatures, the allyl group can undergo radical-mediated polymerization or other decomposition pathways. The pyridine nitrogen can also be involved in side reactions.

The Causality: Allylic C-H bonds are weaker than typical sp³ C-H bonds, making them susceptible to radical initiation, especially at higher temperatures.[5] The presence of a heteroaromatic ring can further influence the electronic properties and reactivity of the allyl group.

Troubleshooting & Optimization:

• Temperature Control: Keep the reaction temperature as low as possible. Consider microwave-assisted synthesis for rapid heating to the target temperature, which can minimize the overall time at elevated temperatures.

• Inert Atmosphere: Rigorously exclude oxygen from your reaction. Oxygen can promote radical-initiated decomposition pathways.

• Solvent Choice: Use high-boiling, anhydrous, and degassed solvents to maintain a consistent temperature and inert atmosphere.

Q3: My reaction is sensitive to acidic or basic conditions, and I am observing decomposition of the 4-allyl-2-chloropyridine. How can I mitigate this?

A3: pH-Dependent Degradation

Both strongly acidic and basic conditions can promote the degradation of 4-allyl-2-chloropyridine.

• Acidic Conditions: The pyridine nitrogen can be protonated, which can alter the electronic properties of the molecule and potentially facilitate unwanted side reactions.

• Basic Conditions: Strong bases can deprotonate the allylic position, leading to the formation of an allylic anion. This anion can then participate in various undesired reactions. Furthermore, some pyridine derivatives are susceptible to hydrolysis under basic conditions.[6]

Troubleshooting & Optimization:

• Buffer Systems: If your reaction requires specific pH control, consider using a buffer system instead of a strong acid or base.

• Protecting Groups: If the pyridine nitrogen's basicity is problematic, it can be protected. For instance, formation of a pyridinium salt with a suitable alkyl halide can shield the nitrogen.[7][8] However, the deprotection step must be compatible with the rest of your molecule.

• Careful Reagent Selection: Choose reagents and conditions that are as close to neutral as possible.

Experimental Protocols

Protocol 1: General Procedure for a Suzuki-Miyaura Coupling with Minimized Isomerization

This protocol provides a starting point for coupling 4-allyl-2-chloropyridine with a boronic acid, aiming to minimize allyl group isomerization.

Experimental Workflow:

Detailed Protocol:

• Reagent Preparation: In a flame-dried Schlenk flask, combine 4-allyl-2-chloropyridine (1.0 equiv.), the desired boronic acid (1.2 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv.).

• Solvent Addition and Degassing: Add a suitable solvent system (e.g., a 3:1 mixture of dioxane and water). Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (start with a lower temperature, e.g., 80 °C) under a positive pressure of inert gas. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature and quench with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

References

• Krämer, K., & Kazmaier, U. (2006). Isomerization-Free Allylic Alkylations of Terminal π-Allyl Palladium Complexes. The Journal of Organic Chemistry, 71(23), 8950–8953. [Link]

• Kazmaier, U. (2006). Isomerization-Free Allylic Alkylations of Terminal π-Allyl Palladium Complexes. Synfacts, 2007(02), 0131–0131. [Link]

• Brian, P. M., & Musau, P. (2013). Synthesis, Reactivity and Stability of Aryl Halide Protecting Groups towards Di-Substituted Pyridines. Indonesian Journal of Chemistry, 13(2), 126-132. [Link]

• Hayakawa, Y., et al. (2000). Allyl group as a protecting group for internucleotide phosphate and thiophosphate linkages in oligonucleotide synthesis: facile oxidation and deprotection conditions. Organic Letters, 2(3), 243–246. [Link]

• Chen, M., et al. (2018). Palladium-Catalyzed Isomerization-Coupling Reactions of Allyl Chloride with Amines to Generate Functionalized Phosphorus Derivatives. Molecules, 23(5), 1108. [Link]

• Douglas, C. J., & Overman, L. E. (2004). Catalytic Asymmetric Allylic Alkylation of Substituted 2- and 4-Alkylpyridines. Journal of the American Chemical Society, 126(29), 9019–9027. [Link]

• Kutney, J. P., & Greenhouse, R. (1975). The Protection and Deprotection of the Pyridine Nitrogen. Synthetic Communications, 5(2), 119-123. [Link]

• Heck Reaction. (2023). In Chemistry LibreTexts. [Link]

• Heck reaction. (2023). In Wikipedia. [Link]

• Myers, A. (n.d.). The Heck Reaction. Chem 115. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

• Allyl group. (2023). In Wikipedia. [Link]

• Jovanović, B., et al. (2021). Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination. Pharmaceutics, 13(11), 1794. [Link]

• PubChem. (n.d.). 4-Chloropyridine. [Link]

• PubChem. (n.d.). 2-Chloropyridine. [Link]

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• 8. The Protection and Deprotection of the Pyridine Nitrogen | Semantic Scholar [semanticscholar.org]

Technical Support Center: Scaling Up the Synthesis of 4-Allyl-2-chloropyridine

Welcome to the technical support resource for the synthesis of 4-Allyl-2-chloropyridine. This guide is designed for researchers, chemists, and process development professionals to provide in-depth troubleshooting, optimization strategies, and answers to frequently asked questions. As Senior Application Scientists, our goal is to bridge the gap between bench-scale discovery and robust, scalable production by explaining the causality behind experimental choices.

Synthesis Overview: The Cross-Coupling Approach

The synthesis of 4-Allyl-2-chloropyridine is most effectively achieved via a cross-coupling reaction. The primary route involves the reaction of a 2,4-disubstituted pyridine with an allyl organometallic reagent. The two most common and practical methods are the Grignard reaction, utilizing allylmagnesium bromide, and the Negishi cross-coupling, which employs an organozinc reagent.

This guide will focus on the Grignard approach using 2,4-dichloropyridine as the starting material due to its cost-effectiveness and straightforward execution. However, principles discussed here are often applicable to other cross-coupling strategies like the Negishi reaction.[1][2] The functionalization of pyridine rings, particularly at the 2-position, can be challenging, but strategic reagent choice can lead to successful outcomes.[3]

Reaction Scheme: Grignard-based Synthesis

Caption: General reaction scheme for the synthesis of 4-Allyl-2-chloropyridine.

Troubleshooting Guide: From Low Yields to Impurity Profiling

This section addresses specific problems encountered during the synthesis and scale-up of 4-Allyl-2-chloropyridine in a question-and-answer format.

Question 1: My reaction yield is consistently low (<40%). What are the primary causes and how can I improve it?

Low yield is a frequent challenge when scaling up, often stemming from issues with reagent quality, reaction conditions, or side reactions.[4]

Answer: A systematic investigation is key. Here’s a troubleshooting workflow:

Caption: Decision tree for troubleshooting low reaction yields.

Detailed Action Plan:

• Grignard Reagent Inactivity: Allylmagnesium bromide is a highly reactive and moisture-sensitive Grignard reagent.[5][6]

  • Cause: The reagent can degrade upon storage or exposure to atmospheric moisture and CO2.

  • Solution: Always use freshly prepared allylmagnesium bromide or titrate the commercial solution immediately before use. A common method is titration with iodine and thiosulfate. The formation of 1,5-hexadiene via Wurtz-type coupling is a known side reaction that can be minimized by keeping the temperature below 0°C during preparation.[5]

• Poor Temperature Control: The reaction is exothermic.

  • Cause: Uncontrolled addition of the Grignard reagent, especially on a larger scale, can cause the temperature to rise significantly. This promotes the formation of 1,5-hexadiene and other undesired byproducts.[4]

  • Solution: Use a jacketed reactor with an efficient cooling system. Add the allylmagnesium bromide solution dropwise via an addition funnel, ensuring the internal temperature does not exceed 0-5°C. For kilogram-scale reactions, controlled addition over 1-2 hours is typical.

• Inefficient Mixing:

  • Cause: As the reaction volume increases, the surface-area-to-volume ratio decreases, making heat and mass transfer more challenging.[4] Localized "hot spots" can form if mixing is poor, leading to side reactions.

  • Solution: Use an overhead mechanical stirrer with an appropriately sized impeller (e.g., pitched-blade turbine) to ensure the mixture remains homogeneous. The Grignard reagent is dense and can pool at the bottom of the reactor without adequate agitation.

Question 2: I'm observing a significant impurity that is difficult to separate from my product. How can I identify and minimize it?

Answer: The most likely culprits are regioisomers or di-substituted byproducts.

Common Impurities & Mitigation Strategies

Impurity Name	Structure	Formation Rationale	Mitigation Strategy
2-Allyl-4-chloropyridine	Isomer	The C2 position is also activated towards nucleophilic attack. While C4 is generally more reactive in this system, changes in solvent or temperature can alter selectivity.	Maintain low temperatures (<-10°C) to favor the thermodynamically preferred C4 substitution. Using THF as a solvent generally provides good selectivity.
2,4-Diallylpyridine	Di-substituted	Use of excess allylmagnesium bromide. The mono-allylated product can react a second time.	Use a slight excess of 2,4-dichloropyridine (1.1 to 1.2 equivalents) relative to the Grignard reagent to ensure the organometallic reagent is the limiting reactant.
1,5-Hexadiene	Homo-coupling	Wurtz-type coupling of two allylmagnesium bromide molecules, often catalyzed by trace metal impurities or elevated temperatures.[5]	Prepare the Grignard reagent at low temperatures and use it promptly. Ensure all glassware and starting materials are free of transition metal contaminants.
4-Hydroxy-2-chloropyridine	Hydrolysis	Quenching the reaction with non-anhydrous acid or prolonged exposure to water during workup.	Quench the reaction mixture by pouring it slowly into a cold (0°C), vigorously stirred aqueous solution of a mild acid like ammonium chloride (NH4Cl). Avoid strong acids initially, which can cause a violent exotherm.

Analytical Approach:

• TLC Analysis: Use a solvent system like 20% Ethyl Acetate in Hexanes. The product (4-Allyl-2-chloropyridine) should have a higher Rf than the more polar 2,4-dichloropyridine.

• GC-MS: Ideal for identifying volatile, non-polar impurities like 1,5-hexadiene and distinguishing between the desired product and its isomer based on fragmentation patterns.

• NMR (¹H and ¹³C): The most definitive method for structural confirmation and identifying isomeric impurities. The aromatic proton coupling patterns will clearly distinguish between 4-allyl and 2-allyl substitution.

Question 3: The reaction works well at the 1g scale, but when I moved to 100g, the workup is problematic and my isolated yield dropped. What should I consider for scale-up?

Answer: Scale-up introduces challenges related to physical processes rather than just chemistry.[4]

• Exotherm Management: As discussed, heat dissipation is critical. A reaction that warms from -10°C to 10°C in a flask might boil over in a 22L reactor.

  • Action: Implement controlled, slow addition of the Grignard reagent. Monitor the internal and jacket temperatures continuously. Ensure your cooling system's capacity is sufficient for the reaction's heat output.[4]

• Quenching and Phase Separation:

  • Problem: Adding the reaction mixture to the quench solution is highly exothermic and can form magnesium salt emulsions that make phase separation difficult.

  • Solution: Perform a "reverse quench" by slowly adding the cold aqueous quench solution (e.g., saturated NH4Cl) to the vigorously stirred reaction mixture, maintaining a low temperature. After the quench, allow the mixture to warm to room temperature. The magnesium salts will become more granular and less likely to form an emulsion. If an emulsion persists, adding a small amount of a saturated NaCl solution (brine) can help break it.

• Extraction and Purification:

  • Problem: Multiple extractions with large volumes of solvent are inefficient and costly at scale. Column chromatography is often impractical for multi-kilogram quantities.

  • Solution:

    • Extraction: Use a liquid-liquid extractor or ensure highly efficient mixing in the reactor during extraction to minimize the number of extraction cycles.

    • Purification: 4-Allyl-2-chloropyridine is a liquid. Consider vacuum distillation as a primary purification method for large quantities. It is far more scalable than chromatography. A preliminary distillation can remove low-boiling impurities like 1,5-hexadiene and high-boiling tars, followed by a fractional distillation to isolate the pure product.

Frequently Asked Questions (FAQs)

Q1: What is the best starting material? 2,4-Dichloropyridine or 2-Chloro-4-iodopyridine? A: For large-scale synthesis, 2,4-dichloropyridine is almost always preferred due to its significantly lower cost and wide availability. While an iodo- or bromo-substituent at the 4-position would be more reactive, the chloro-substituent is sufficiently reactive for allylation with a strong nucleophile like a Grignard reagent, making the added cost of other halogens unnecessary.

Q2: How do I handle and prepare Allylmagnesium Bromide safely? A: Allylmagnesium bromide solutions are typically flammable and react violently with water.[7]

• Handling: Always handle under an inert atmosphere (Nitrogen or Argon) using dry glassware and syringes/cannulas.

• Preparation Protocol:

  • Flame-dry a three-necked flask equipped with a condenser, mechanical stirrer, and addition funnel.

  • Charge the flask with magnesium turnings (1.2 eq) and a small crystal of iodine (as an initiator) under a positive pressure of nitrogen.

  • Add anhydrous THF or Diethyl Ether.

  • Slowly add a solution of allyl bromide (1.0 eq) in your chosen solvent, maintaining the temperature below 10°C.[5][8] An initiation period is often observed, marked by a color change and gentle refluxing.

  • After the addition is complete, stir for an additional 1-2 hours at room temperature. The solution should be a cloudy grey/brown.

Q3: Can I use a different catalyst system, like Palladium for a Negishi coupling? A: Yes, a Negishi coupling is an excellent alternative. It involves reacting an organozinc reagent (AllylZinc Bromide) with 2,4-dichloropyridine in the presence of a palladium catalyst.

• Advantages: Negishi couplings often have broader functional group tolerance and can sometimes give higher selectivity than Grignard reactions.[9]

• Disadvantages: This route requires an additional step to prepare the organozinc reagent (transmetalation from the Grignard reagent) and involves the cost and removal of a palladium catalyst.

• Typical Conditions: Pd(dppf)Cl2 or Pd(PPh3)4 are common catalysts for this type of transformation.[10]

Q4: What are the critical safety considerations for this process? A:

• Pyrophoric Reagents: Grignard reagents can ignite on contact with air. Never leave them exposed.

• Exothermic Reaction: The reaction and quench steps can generate significant heat. Ensure adequate cooling and never add reagents too quickly.

• Solvent Hazards: THF and Diethyl Ether are highly flammable. Work in a well-ventilated fume hood away from ignition sources.

• Personal Protective Equipment (PPE): Always wear safety glasses, a flame-retardant lab coat, and appropriate gloves.

References

• ChemRxiv. (n.d.).
• BenchChem. (n.d.). Addressing challenges in the scale-up synthesis of pyrimidine compounds.

• Berlin, C. (2020). Optimization of a Negishi Cross-Coupling Reaction for the Synthesis of β,β-Disubstituted Ketones. Bucknell Digital Commons. [Link]

• NIH. (n.d.). Negishi-coupling-enabled synthesis of α-heteroaryl-α-amino acid building blocks for DNA-encoded chemical library applications. [Link]

• ResearchGate. (n.d.). Optimized conditions for Negishi cross‐coupling at position 3 using Pd‐catalysis and at position 6 using Ni‐catalysis on compound 3 b. [Link]

• PMC. (n.d.). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the mechanochemical Negishi.... [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. [Link]

• Wikipedia. (n.d.). Allylmagnesium bromide. [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column. [Link]

• ResearchGate. (n.d.). Some limitations of our palladium-catalyzed allylation of.... [Link]

• PubMed Central. (n.d.). Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models. [Link]

• Patsnap. (n.d.). Method for synthesizing 4-chloro-pyridine. [Link]

• Google Patents. (n.d.).

• ACS Publications. (2023). Tandem Dearomatization/Enantioselective Allylic Alkylation of Pyridines. [Link]

• Science of Synthesis. (n.d.). Allylic Grignard reagents. [Link]

• PubMed Central. (2023). Continuous flow synthesis of pyridinium salts accelerated by multi-objective Bayesian optimization with active learning. [Link]

• Journal of the American Chemical Society. (n.d.). Palladium-Catalyzed C−H Functionalization of Pyridine N-Oxides: Highly Selective Alkenylation and Direct Arylation with Unactivated Arenes. [Link]

• PubMed Central. (n.d.). A Directive Ni Catalyst Overrides Conventional Site-Selectivity in Pyridine C–H Alkenylation. [Link]

• Google Patents. (n.d.). Synthesis method of 2-chloro-4-(piperidylmethyl)pyridine.

• YouTube. (2025). Bridging the Pyridine-Pyridazine Synthesis Gap via Skeletal Editing with Dr. Mikus Purins. [Link]

• ResearchGate. (2025). Optimizing Scale Up Yield to Pyridazines and Fused Pyridazines. [Link]

• MDPI. (2023). Total Synthesis of Floyocidin B: 4,5-Regioselective Functionalization of 2-Chloropyridines. [Link]

• Google Patents. (n.d.). Method for synthesizing 4-chloro-pyridine.

• ResearchGate. (2025). A preparation of 2-chloropyridine. [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. [Link]

• Chempanda. (n.d.). Chloropyridine: Common isomorphs, synthesis, reactions and applications. [Link]

• Hoffman Fine Chemicals. (n.d.). 4-Allyl-2-chloropyridine. [Link]

• ResearchGate. (n.d.). 4‐Chloropyridine Hydrochloride. [Link]

• Wikipedia. (n.d.). 2-Chloropyridine. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 6. Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: A Troubleshooting Guide for Reactions with Substituted Pyyridines

Welcome to the Technical Support Center for pyridine chemistry. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges when working with substituted pyridines. The unique electronic properties of the pyridine ring can lead to unexpected reactivity, challenging purifications, and catalyst inhibition. This resource provides in-depth, question-and-answer-based troubleshooting guides and frequently asked questions (FAQs) to address these specific issues.

Part 1: Frequently Asked Questions (FAQs)

Here, we address some of the most common initial hurdles faced during reactions with substituted pyridines.

Q1: My cross-coupling reaction with a pyridine substrate is sluggish or fails completely. What is the likely cause?

A1: The primary culprit is often the Lewis basic nitrogen atom in the pyridine ring. This nitrogen can coordinate strongly to the transition metal center (e.g., palladium, nickel) of your catalyst, leading to the formation of stable, inactive complexes. This process, often referred to as catalyst poisoning, effectively removes the catalyst from the desired catalytic cycle.[1] This issue is a significant challenge in medicinal chemistry where pyridine motifs are prevalent.[1]

Q2: I'm observing a mixture of regioisomers in my pyridine synthesis. Why is this happening?

A2: Poor regioselectivity, particularly in multicomponent reactions like the Hantzsch synthesis, can arise from several factors. If you are using unsymmetrical starting materials, such as a substituted β-ketoester, multiple reaction pathways can compete.[2] The regiochemical outcome is often influenced by steric hindrance; bulkier substituents on your aldehyde or β-ketoester can favor the formation of the less sterically hindered pyridine product.[2]

Q3: Why is the purification of my substituted pyridine product so difficult by silica gel chromatography?

A3: The basic nitrogen atom in the pyridine ring is the primary cause of purification challenges on silica gel.[3] This nitrogen can interact strongly with the acidic silanol groups on the silica surface, leading to significant peak tailing and poor separation.[3] In some cases, this strong interaction can also lead to on-column degradation of your product.

Q4: My pyridine N-oxide synthesis is giving a low yield. What are some common pitfalls?

A4: While the oxidation of pyridines to their corresponding N-oxides is a common transformation, several factors can lead to low yields. A frequent issue with reagents like m-chloroperoxybenzoic acid (m-CPBA) is the difficulty in removing the m-chlorobenzoic acid byproduct, which can complicate purification and reduce isolated yields.[4] Additionally, some oxidation methods are sensitive to steric hindrance and may not be effective for pyridines with substituents in the 2-position.[4]

Part 2: In-Depth Troubleshooting Guides

This section provides more detailed, step-by-step guidance for overcoming complex challenges in reactions involving substituted pyridines.

Guide 1: Overcoming Catalyst Inhibition in Cross-Coupling Reactions

Symptom: Your palladium- or nickel-catalyzed cross-coupling reaction (e.g., Suzuki, Buchwald-Hartwig, Sonogashira) involving a substituted pyridine either stalls, proceeds slowly, or fails to initiate.

Causality: The lone pair of electrons on the pyridine nitrogen readily coordinates to the electron-deficient metal center of the catalyst. This coordination can be strong enough to inhibit the binding of reactants or prevent subsequent steps in the catalytic cycle, effectively "poisoning" the catalyst.[1] This is a well-documented challenge, often referred to as the "2-pyridyl problem," especially when using 2-pyridyl organometallic reagents.[5][6]

Troubleshooting Workflow:

Caption: A decision-making workflow for troubleshooting catalyst inhibition in pyridine cross-coupling reactions.

Detailed Protocols:

• Step 1: Ligand Modification

  • Rationale: Increasing the concentration or electron-donating ability of the phosphine ligand can help to outcompete the pyridine nitrogen for coordination to the metal center.

  • Protocol:

    • Increase the catalyst-to-ligand ratio. For example, if you are using a 1:2 ratio of Pd:ligand, try increasing it to 1:4.

    • If increasing the ligand loading is ineffective, switch to a more electron-rich and sterically bulky ligand. Buchwald-type biaryl phosphine ligands are often effective in these situations.

• Step 2: Temperature Optimization

  • Rationale: The coordination of the pyridine nitrogen to the metal center is an equilibrium process. Increasing the reaction temperature can sometimes favor the dissociation of the pyridine from the catalyst, allowing the catalytic cycle to proceed.

  • Protocol:

    • Incrementally increase the reaction temperature in 10-20 °C intervals, monitoring for product formation by TLC or LC-MS.

    • Be mindful of potential side reactions or decomposition at higher temperatures.

• Step 3: Slow Addition of the Pyridine Substrate

  • Rationale: Maintaining a low concentration of the pyridine substrate throughout the reaction can minimize catalyst poisoning.

  • Protocol:

    • Set up the reaction with all reagents except the substituted pyridine.

    • Dissolve the pyridine substrate in a suitable solvent and add it slowly to the reaction mixture over several hours using a syringe pump.

• Step 4: The Pyridine N-Oxide Strategy

  • Rationale: Converting the pyridine to its corresponding N-oxide masks the Lewis basicity of the nitrogen, preventing it from coordinating to the catalyst. The N-oxide can then be readily deoxygenated in a subsequent step to yield the desired substituted pyridine.[7] This approach has been successfully used in direct arylation reactions.[7]

  • Protocol:

    • N-Oxide Formation: Oxidize the starting pyridine with an appropriate oxidant (e.g., m-CPBA, hydrogen peroxide).

    • Cross-Coupling: Perform the cross-coupling reaction on the pyridine N-oxide under your optimized conditions.

    • Deoxygenation: Reduce the resulting N-oxide back to the pyridine. This can often be achieved with mild reducing agents like PCl₃ or ammonium formate with a palladium catalyst.[7][8]

Guide 2: Improving Regioselectivity in Pyridine Synthesis

Symptom: Your pyridine synthesis, such as a Hantzsch or similar condensation reaction, yields a difficult-to-separate mixture of regioisomers.

Causality: When using unsymmetrical starting materials, the initial condensation and subsequent cyclization steps can occur through multiple competing pathways that have similar activation energies.[2] The final product ratio is a reflection of the relative rates of these competing pathways.

Strategies for Controlling Regioselectivity:

Strategy	Principle	Example Application
Steric Control	Introduce bulky substituents on one of the reactants to disfavor one reaction pathway due to steric clash.	In a Hantzsch synthesis, using a benzaldehyde with a bulky ortho-substituent can direct the regiochemical outcome.[2]
Electronic Control	Utilize starting materials with distinct electronic properties to favor one mode of addition over another.	In the reaction of an enamine with an ethynylketone, the regioselectivity is determined by the initial Michael addition, which is governed by the electronics of both reactants.[9]
Stepwise Synthesis	Instead of a one-pot multicomponent reaction, perform the key bond-forming steps sequentially to control the order of addition.	For an asymmetric pyridine, one or more of the condensation steps can be performed prior to the final cyclization.

Experimental Protocol: A Stepwise Approach to an Unsymmetrical Pyridine

• Enamine Formation: React your unsymmetrical ketone with a secondary amine (e.g., pyrrolidine) to form the corresponding enamine.

• Michael Addition: Add the purified enamine to your α,β-unsaturated carbonyl compound. This directed addition ensures the formation of a single 1,5-dicarbonyl intermediate.

• Cyclization and Oxidation: Treat the 1,5-dicarbonyl compound with a nitrogen source (e.g., ammonia or hydroxylamine) to induce cyclization. If necessary, follow with an oxidation step to form the aromatic pyridine ring.[10]

Guide 3: Effective Purification of Substituted Pyridines

Symptom: You are experiencing significant peak tailing, poor resolution, or low recovery when purifying your substituted pyridine product by silica gel chromatography.

Causality: The basic lone pair on the pyridine nitrogen interacts strongly with acidic silanol groups on the surface of the silica gel.[3] This leads to a mixed-mode retention mechanism (hydrophilic interaction and normal phase partitioning), resulting in broad, tailing peaks.

Purification Troubleshooting Flowchart:

Caption: A systematic approach to troubleshooting the chromatographic purification of substituted pyridines.

Detailed Protocols:

• Protocol 1: Mobile Phase Modification for Silica Gel Chromatography

  • Rationale: Adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase will preferentially interact with the active silanol sites, effectively shielding them from your pyridine analyte.[3]

  • Procedure:

    • Prepare your mobile phase (e.g., ethyl acetate/hexanes).

    • Add 0.1-1% (v/v) of triethylamine to the mobile phase mixture.

    • Equilibrate your column with the modified mobile phase before loading your sample.

• Protocol 2: Switching to an Alternative Stationary Phase

  • Rationale: If mobile phase modification is insufficient, changing the stationary phase can provide a different separation mechanism.

  • Options:

    • Alumina (basic or neutral): Alumina has fewer acidic sites than silica and can be a good alternative for purifying basic compounds.

    • Reverse-Phase (C18): For more polar substituted pyridines, reverse-phase chromatography can be effective. The mobile phase pH can be adjusted to control the ionization state of the pyridine and improve peak shape.[3]

• Protocol 3: Cation-Exchange Chromatography

  • Rationale: This technique is particularly useful for separating pyridine derivatives from non-basic impurities. The basic pyridine will bind to the acidic stationary phase and can be selectively eluted by changing the pH or ionic strength of the eluent.

  • Procedure: A simple method for removing excess 2-aminopyridine involves using a Dowex 50X8 column (in its NH₄⁺ form) and eluting with an ammonium acetate buffer at a pH of around 8.5.[11]

• Protocol 4: Purification via Distillation

  • Rationale: For volatile and thermally stable substituted pyridines, distillation can be an effective purification method, especially on a larger scale.

  • Procedure: Some methods involve reacting the crude pyridine with an alkali metal compound followed by distillation to remove impurities.[12] Other approaches use azeotropic distillation to remove water before a final distillation.[13]

References

• Benchchem. (n.d.). Troubleshooting poor regioselectivity in the synthesis of substituted pyridines.
• The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. (2021). PubMed.
• The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. (2020). Wiley Online Library.
• Benchchem. (n.d.). Technical Support Center: Chromatographic Purification of Pyridine Derivatives.
• Benchchem. (n.d.). Technical Support Center: Catalyst Deactivation in Cross-Coupling Reactions of Pyridines.
• Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. (n.d.). PubMed.
• Benchchem. (n.d.). Technical Support Center: Pyridine Synthesis Troubleshooting.
• A Solution to the 2-Pyridyl Organometallic Cross-Coupling Problem: Regioselective Catalytic Direct Arylation of Pyridine N-Oxides. (2005). Journal of the American Chemical Society.
• Purification method of pyridine and pyridine derivatives. (n.d.). Google Patents.
• Purification of pyridine bases by distillation. (n.d.). Google Patents.
• Recent Developments in the Chemistry of Heteroaromatic N-Oxides. (2015). Thieme.
• Visible Light-Induced Divergent Deoxygenation/Hydroxymethylation of Pyridine N-Oxides. (2025). The Journal of Organic Chemistry.
• Baran, P. (2004). Pyridine Synthesis: Cliff Notes. Baran Lab.

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• 5. The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. KR101652750B1 - Purification method of pyridine and pyridine derivatives - Google Patents [patents.google.com]
• 13. US2708653A - Purification of pyridine bases by distillation - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Characterization of 4-Allyl-2-chloropyridine Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the 4-Allyl-2-chloropyridine Scaffold

In the landscape of modern medicinal chemistry and materials science, pyridine derivatives are foundational heterocyclic compounds, serving as crucial building blocks in everything from pharmaceuticals to agrochemicals.[1] The pyridine ring is a common motif in FDA-approved drugs, valued for its ability to engage in hydrogen bonding and its overall metabolic stability.[2][3] The specific functionalization of this ring dictates its biological activity and chemical properties.

The 4-Allyl-2-chloropyridine scaffold is of particular interest as a versatile synthetic intermediate. The chloro-substituent at the 2-position provides a reactive handle for nucleophilic substitution or cross-coupling reactions, while the allyl group at the 4-position offers a site for further chemical transformations, such as oxidation, reduction, or metathesis.[4] This dual functionality makes it a valuable precursor for creating diverse molecular libraries in drug discovery campaigns.[5]

However, the synthetic utility of these derivatives is only as reliable as their characterization. A rigorous and multi-faceted analytical approach is not merely procedural—it is the cornerstone of ensuring structural integrity, purity, and ultimately, the validity of downstream experimental results. This guide provides an in-depth comparison of the essential analytical techniques for characterizing 4-Allyl-2-chloropyridine, explaining the causality behind experimental choices and presenting the data in a clear, comparative format.

The Characterization Workflow: A Multi-Technique Approach

The definitive characterization of a synthesized molecule is never reliant on a single technique. Instead, it is a logical, multi-step process where each method provides a unique and complementary piece of the structural puzzle. The workflow ensures that the molecule's identity, structure, and purity are confirmed beyond reasonable doubt.

Caption: A typical workflow for the synthesis and characterization of novel chemical entities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of organic molecules.[6] It provides detailed information about the carbon-hydrogen framework by mapping the chemical environment of each nucleus. For 4-Allyl-2-chloropyridine derivatives, both ¹H and ¹³C NMR are indispensable.

Why NMR is the Primary Tool: Unlike other techniques, NMR provides direct evidence of atomic connectivity through scalar coupling (J-coupling), allowing for the assembly of molecular fragments. Two-dimensional experiments like COSY can definitively link protons that are coupled to each other.

Expected ¹H NMR Spectral Features:

The ¹H NMR spectrum can be divided into two key regions: the aromatic region (pyridine ring protons) and the aliphatic region (allyl group protons).

• Aromatic Region (δ 7.0-8.5 ppm): The electron-withdrawing nature of the nitrogen atom and the chloro-substituent significantly influences the chemical shifts of the pyridine protons.[7]

  • H3: Typically a doublet, found downfield due to its proximity to the electronegative nitrogen and chlorine.

  • H5: A doublet of doublets, coupled to both H3 and H6.

  • H6: A doublet, shifted downfield by the adjacent nitrogen.

• Allyl Group Region (δ 3.5-6.5 ppm):

  • CH₂ (Allylic): A doublet around δ 3.5-4.0 ppm.

  • CH (Vinyl): A complex multiplet (ddt) around δ 5.8-6.2 ppm, coupled to both the allylic and terminal vinyl protons.

  • =CH₂ (Terminal Vinyl): Two distinct multiplets around δ 5.0-5.5 ppm, corresponding to the cis and trans protons relative to the vinyl CH.

Caption: Generic structure of 4-Allyl-2-chloropyridine with proton numbering.

Comparative ¹H NMR Data:

To understand the unique spectral signature of the allyl group, it's useful to compare it with other common C4-substituted 2-chloropyridines.

Substituent at C4	Key ¹H NMR Signal (approx. δ ppm)	Rationale for Shift/Pattern
-CH₂-CH=CH₂ (Allyl)	5.8-6.2 (Vinyl CH), 5.0-5.5 (Vinyl =CH₂), 3.5-4.0 (Allylic CH₂)	The sp² carbons of the double bond create a distinct deshielded environment for the vinyl protons.
-NH₂ (Amino)	5.0-6.0 (Broad singlet, -NH₂)	The amino protons are exchangeable, often resulting in a broad signal. The group is electron-donating, shifting ring protons (H3, H5) upfield compared to the allyl derivative.[8]
-CH₃ (Methyl)	2.3-2.5 (Singlet, -CH₃)	A simple singlet in the aliphatic region. The electron-donating nature slightly shields the ring protons.
-CN (Cyano)	N/A	No protons on the substituent. The strongly electron-withdrawing nature would significantly deshield all ring protons, shifting them further downfield.

Mass Spectrometry (MS): Confirming Molecular Identity

Mass spectrometry provides the exact molecular weight of a compound, offering definitive confirmation that the target molecule has been formed.[9] It also provides structural information through the analysis of fragmentation patterns.

Why MS is Essential: It provides a direct readout of the molecular formula's mass, which is a fundamental property of the compound. High-resolution mass spectrometry (HRMS) can determine the mass with enough accuracy to predict the elemental composition.

Expected Mass Spectrum Features:

For 4-Allyl-2-chloropyridine (C₈H₈ClN, MW: 153.61 g/mol ), the key features are:

• Molecular Ion Peak (M⁺): A characteristic pair of peaks at m/z 153 and 155.

  • Causality: This iconic pattern is due to the natural isotopic abundance of chlorine (³⁵Cl: ~75%, ³⁷Cl: ~25%). The M+2 peak (m/z 155) will have approximately one-third the intensity of the M⁺ peak (m/z 153), immediately confirming the presence of one chlorine atom.

• Key Fragmentation:

  • Loss of Allyl Radical ([M-41]⁺): A peak at m/z 112/114, corresponding to the loss of the C₃H₅ radical. This is often a major fragment.

  • Loss of Cl Radical ([M-35]⁺): A peak at m/z 118, indicating the cleavage of the C-Cl bond.

Caption: Expected primary fragmentation pathways for 4-Allyl-2-chloropyridine in MS.

Infrared (IR) Spectroscopy: A Functional Group Fingerprint

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the presence of specific functional groups within a molecule.[1] While it doesn't provide the detailed structural map of NMR, it serves as an excellent verification tool.

Why IR is a Necessary Check: It quickly confirms the successful incorporation of key functionalities (like the allyl group) and the preservation of the core structure (the pyridine ring).

Comparative IR Data:

The utility of IR is most apparent when comparing the target molecule to its potential precursors or alternative derivatives.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Present in 4-Allyl-2-chloropyridine?	Present in 4-Amino-2-chloropyridine?
C-H (sp²)	Alkene/Aromatic Stretch	3000 - 3100	Yes	Yes (Aromatic only)
C-H (sp³)	Alkane Stretch	2850 - 3000	Yes (Allylic CH₂)	No
C=C	Alkene Stretch	1640 - 1680	Yes	No
C=C, C=N	Aromatic Ring Stretch	1400 - 1600	Yes	Yes
N-H	Stretch	3300 - 3500 (two bands)	No	Yes
C-Cl	Stretch	600 - 800	Yes	Yes

This table clearly shows that IR spectroscopy can instantly differentiate between the allyl and amino derivatives based on the presence or absence of the C=C (alkene) and N-H stretching bands.

Detailed Experimental Protocols

Trustworthiness through Validated Methods: The following protocols are designed to be self-validating by including standard sample preparation and acquisition parameters that ensure data quality and reproducibility.

Protocol 1: NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of the purified 4-Allyl-2-chloropyridine derivative and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.

  • Causality: Deuterated solvents are used to avoid large interfering solvent signals in the ¹H NMR spectrum. CDCl₃ is a good first choice for many non-polar to moderately polar organic compounds.

• Shimming: Place the sample in the NMR spectrometer and perform an automated or manual shimming procedure to optimize the magnetic field homogeneity, ensuring sharp, well-resolved peaks.

• ¹H Acquisition: Acquire a standard 1D proton spectrum. Typical parameters on a 400 MHz spectrometer would be: 16-32 scans, a spectral width of 16 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

• ¹³C Acquisition: Acquire a proton-decoupled ¹³C spectrum. Due to the low natural abundance of ¹³C, more scans are required. Typical parameters: 1024-2048 scans, a spectral width of 240 ppm, and a relaxation delay of 2 seconds.

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase the spectrum and calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at δ 7.26 ppm for ¹H) or an internal standard like TMS.

Protocol 2: HPLC Purity Analysis

• System Preparation: Use a High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector. A C18 reverse-phase column is typically effective for pyridine derivatives.[10]

• Mobile Phase: Prepare an isocratic or gradient mobile phase. A common starting point is a mixture of acetonitrile and water (both with 0.1% trifluoroacetic acid or formic acid).

  • Causality: The acid improves peak shape for basic compounds like pyridines by ensuring the nitrogen is protonated.[10]

• Sample Preparation: Prepare a stock solution of the compound in the mobile phase or a compatible solvent (e.g., acetonitrile) at a concentration of ~1 mg/mL. Dilute to a working concentration of ~0.1 mg/mL.

• Analysis: Inject 5-10 µL of the sample. Monitor the chromatogram at a wavelength where the compound has strong absorbance (e.g., 254 nm or 270 nm).

• Purity Calculation: Integrate the area of all peaks. The purity is calculated as (Area of Main Peak / Total Area of All Peaks) x 100%. A pure compound for research purposes should typically be >95%.

Conclusion: An Integrated Approach to Certainty

The characterization of 4-Allyl-2-chloropyridine derivatives is a critical process that underpins their successful use in research and development. Relying on a single analytical technique is insufficient and scientifically unsound. As demonstrated, a synergistic combination of NMR spectroscopy for structural elucidation, mass spectrometry for molecular weight confirmation, IR spectroscopy for functional group verification, and chromatography for purity assessment provides an unassailable body of evidence. Each technique, when its principles are understood and its protocols are followed with rigor, contributes to a comprehensive and trustworthy characterization package that validates the identity and quality of these valuable synthetic intermediates.

References

• BenchChem. (2025).
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine.
• National Center for Biotechnology Information. (n.d.).
• El-Sawy, E. R., et al. (2023). Functionalized Pyridines: Synthesis and Toxicity Evaluation of Potential Insecticidal Agents against Aphis craccivora. ACS Omega.
• Maity, S., et al. (2023). C-H functionalization of pyridines. Organic & Biomolecular Chemistry.

• National Center for Biotechnology Information. (2023). Functionalized Pyridines: Synthesis and Toxicity Evaluation of Potential Insecticidal Agents against Aphis craccivora. PMC. [Link]

• Yadav, J., & Singh, A. K. (2023). Pyridine C(sp2)
• Maity, S., et al. (2023).
• ChemicalBook. (n.d.).
• Sriram, D. (2011). Complementary Approaches to Existing Target Based Drug Discovery for Identifying Novel Drug Targets. PubMed Central.
• Powers, R. (n.d.).
• ChemicalBook. (n.d.). 2-Chloropyridine(109-09-1) 1H NMR spectrum. ChemicalBook.
• National Institute of Standards and Technology. (n.d.). Pyridine, 2-chloro-. NIST WebBook.

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A Comparative Guide to the Reactivity of 2-Chloropyridine and 4-Chloropyridine in Nucleophilic Aromatic Substitution

Introduction

For researchers, scientists, and professionals in drug development, a nuanced understanding of the reactivity of foundational heterocyclic scaffolds is paramount. Pyridine and its derivatives are ubiquitous in pharmaceuticals and functional materials, and the ability to selectively functionalize the pyridine ring is a cornerstone of modern synthetic chemistry.[1] Among the most fundamental transformations is the nucleophilic aromatic substitution (SNAr) of halopyridines. This guide provides an in-depth, objective comparison of the reactivity of two common isomers, 2-chloropyridine and 4-chloropyridine, supported by mechanistic principles and experimental insights.

The pyridine ring, with its electron-deficient nature stemming from the electronegative nitrogen atom, is primed for nucleophilic attack, particularly at the C2 and C4 positions.[1] The chlorine atom, a moderately good leaving group, at these positions provides a versatile handle for introducing a wide array of nucleophiles. However, the positional isomerism of the chlorine atom—ortho (2-position) versus para (4-position) to the ring nitrogen—profoundly influences the molecule's reactivity. A thorough grasp of these differences is critical for rational reaction design, optimization, and the strategic synthesis of complex target molecules.

Mechanistic Underpinnings: The Decisive Role of the Meisenheimer Complex

The SNAr reaction of chloropyridines proceeds via a two-step addition-elimination mechanism.[2] The first and typically rate-determining step is the attack of a nucleophile on the carbon atom bearing the chlorine, which transiently disrupts the aromaticity of the ring to form a high-energy, negatively charged intermediate known as a Meisenheimer complex.[2][3] The stability of this intermediate is the single most important factor governing the rate of the reaction.[2] The more stable the Meisenheimer complex, the lower the activation energy for its formation, and the faster the overall reaction.

The position of the pyridine nitrogen atom plays a crucial role in stabilizing this anionic intermediate through resonance and inductive effects.[4]

• Inductive Effect: The electronegative nitrogen atom exerts an electron-withdrawing inductive effect (-I effect), polarizing the C-Cl bond and making the carbon atom more electrophilic and thus more susceptible to nucleophilic attack.[4]

• Resonance Effect: More significantly, the nitrogen atom can participate in resonance delocalization of the negative charge that develops in the ring during the formation of the Meisenheimer complex. This resonance stabilization is most effective when the attack occurs at the ortho (C2) and para (C4) positions, as the negative charge can be directly delocalized onto the electronegative nitrogen atom.[4][5]

Visualizing the Meisenheimer Intermediates

The following diagram illustrates the resonance structures of the Meisenheimer complexes formed from the attack of a generic nucleophile (Nu-) on 2-chloropyridine and 4-chloropyridine.

Caption: Figure 1. Generalized SₙAr mechanism for 2- and 4-chloropyridine.

As depicted in the resonance structures, for both 2- and 4-chloropyridine, one of the key resonance contributors places the negative charge directly on the nitrogen atom. This is a highly stabilizing feature. In contrast, nucleophilic attack at the 3-position (meta) does not allow for direct delocalization of the negative charge onto the nitrogen, rendering 3-chloropyridine significantly less reactive towards SNAr reactions.[4][5]

Comparative Reactivity: 4-Chloropyridine vs. 2-Chloropyridine

The established order of reactivity for chloropyridine isomers in SNAr reactions is generally: 4-chloropyridine > 2-chloropyridine >> 3-chloropyridine .[2]

The superior reactivity of 4-chloropyridine over 2-chloropyridine can be attributed to the more effective delocalization of the negative charge in the Meisenheimer intermediate.[6] In the intermediate formed from 4-chloropyridine, the negative charge is delocalized over the nitrogen atom and the carbons at positions 2 and 6. In the case of 2-chloropyridine, the charge is delocalized over the nitrogen and the carbons at positions 4 and 6. While both allow for delocalization onto the nitrogen, subtle electronic differences in the stability of the respective quinoid-like resonance structures often favor the intermediate derived from the 4-isomer.

Furthermore, computational studies analyzing the activation energies for SNAr reactions on chloropyridines correlate well with the observed reactivity pattern, confirming the lower activation energy for the reaction at the 4-position compared to the 2-position.[7]

Quantitative Reactivity Data

While extensive direct kinetic comparisons under identical conditions are not always readily available in a single source, a compilation of data from various studies illustrates the general reactivity trends. The following table summarizes representative data for the reaction of chloropyridines with nucleophiles.

Electrophile	Nucleophile	Solvent	Temperature (°C)	Relative Rate	Reference
2-Chloropyridine	Sodium Ethoxide	Ethanol	25	320 (vs. 2-Fluoropyridine)	[8]
4-Chloropyridine	Piperidine	None	99.5	Faster than 2-chloropyridine	N. B. Chapman and C. W. Rees, J. Chem. Soc., 1954, 1190-1196[9]
2-Chloropyridine	Benzyl Alkoxide	N/A	N/A	Touchstone Reaction	[10]
2-Chloro-5-nitropyridine	Arenethiolates	Methanol	25	Slower than 4-chloro-3-nitropyridine	[11]

Note: The data presented is compiled from different sources for illustrative purposes and may not represent direct side-by-side comparisons under identical conditions.

Experimental Protocol: A Representative SNAr Reaction with a Secondary Amine

This protocol provides a general and robust procedure for the nucleophilic aromatic substitution of 2-chloropyridine or 4-chloropyridine with a secondary amine, a common transformation in pharmaceutical synthesis.

Causality Behind Experimental Choices

• Solvent: Acetonitrile or water are often suitable solvents.[1] Acetonitrile is a polar aprotic solvent that can effectively solvate the reactants without interfering with the nucleophile. Water can also be used, particularly when using salt forms of the nucleophile.

• Base: A base such as potassium fluoride (KF) or potassium carbonate (K₂CO₃) is often added to neutralize the HCl that is generated during the reaction, driving the equilibrium towards the product.[1]

• Temperature: Heating is typically required to overcome the activation energy of the reaction, which involves the disruption of aromaticity.[1] Temperatures in the range of 80-100 °C are common.

• Work-up: A standard aqueous work-up is employed to remove the inorganic salts and any water-soluble byproducts. Extraction with an organic solvent like ethyl acetate or dichloromethane isolates the desired product.[1]

• Purification: Column chromatography is a standard and effective method for purifying the final product to a high degree of homogeneity.[1]

Step-by-Step Methodology

• Reaction Setup: To a solution of the appropriate chloropyridine (1.0 eq.) in a suitable solvent (e.g., acetonitrile, 5-10 mL per mmol of chloropyridine), add the secondary amine (1.0-1.2 eq.) and a base (e.g., KF, 2.0 eq.).[1]

• Heating: Heat the reaction mixture to 80-100 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-24 hours).[1]

• Cooling and Initial Isolation: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, filter the solid and wash it with a small amount of cold solvent.[1]

• Extraction: If no precipitate forms, concentrate the reaction mixture under reduced pressure to remove the solvent. Partition the residue between an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) and water. Separate the organic layer.[1]

• Washing: Wash the organic layer with brine, dry it over anhydrous sodium sulfate (Na₂SO₄), and filter.[1]

• Concentration: Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-substituted aminopyridine.

Experimental Workflow Diagram

Caption: Figure 2. Step-by-step workflow for a typical SₙAr reaction.

Conclusion

In the realm of nucleophilic aromatic substitution on the pyridine scaffold, both 2-chloropyridine and 4-chloropyridine serve as valuable and reactive substrates. The reactivity of both isomers is significantly enhanced by the electron-withdrawing nature of the ring nitrogen, which stabilizes the key Meisenheimer intermediate.

However, a clear hierarchy of reactivity exists, with 4-chloropyridine generally being more susceptible to nucleophilic attack than 2-chloropyridine . This is primarily due to the more effective stabilization of the anionic intermediate formed during the reaction. For synthetic chemists and drug development professionals, this difference is a critical consideration in experimental design. When faster reaction rates or milder conditions are desired, 4-chloropyridine is often the preferred starting material. Conversely, the slightly lower reactivity of 2-chloropyridine can be exploited in cases where regioselectivity in more complex, poly-functionalized systems is a concern. A thorough understanding of these fundamental principles of reactivity is indispensable for the efficient and strategic synthesis of novel pyridine-containing molecules.

References

• BenchChem. (2025). Protocol for Nucleophilic Substitution on the Pyridine Ring: Application Notes for Researchers and Drug Development Professional.
• BenchChem. (2025). Reactivity of Chloropyridine Isomers in SNAr Reactions: A Comparative Guide.
• Filo. (2025). Why 2-chloropyridine and 4-chloropyridine react with nucleophiles.
• Filo. (2025). Explain why nucleophilic substitution occurs more readily in 4-chloropyridine.
• BenchChem. (2025). A Comparative Analysis of the Reactivity of 2,4-Dichloropyridine and 2,6-Dichloropyridine in Nucleophilic Aromatic Substitution.
• RCS Research Chemistry Services. (n.d.). SNAr Reaction of Polyhalogenated Heterocycles.
• Chapman, N. B., & Rees, C. W. (1954). The relative rates of the reactions of 2-, 3-, and 4-chloropyridine with piperidine. Journal of the Chemical Society, 1190-1196.
• Royal Society of Chemistry. (2022). A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (S N Ar) using simple descriptors. Chemical Science. doi:10.1039/D2SC04041G.
• Gómez-Bombarelli, R., et al. (2022). A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (S N Ar) using simple descriptors. Chemical Science, 13(40), 11983-11993.
• ResearchGate. (2025). The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions.
• RSC Publishing. (n.d.). Nucleophilic substitutions at the pyridine ring. Conformational preference of the products and kinetics of the reactions of 2-chloro-3-nitro- and 2-chloro-5-nitro-pyridines with arenethiolates.
• Wikipedia. (n.d.). Meisenheimer complex.

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A Comparative Guide to the Biological Activity of 4-Allyl-2-chloropyridine Analogs

The pyridine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic drugs.[1][2] Among the vast landscape of pyridine derivatives, those featuring a halogen at the 2-position, such as 2-chloropyridine, serve as versatile intermediates for creating novel therapeutic agents.[3][4] This guide provides an in-depth comparative analysis of the biological activities of analogs based on the 4-allyl-2-chloropyridine framework. We will explore how strategic structural modifications to this core influence antimicrobial and anticancer efficacy, supported by experimental data and mechanistic insights.

The 4-Allyl-2-chloropyridine Core: A Platform for Discovery

The 4-allyl-2-chloropyridine structure presents two key features for medicinal chemists. The chlorine atom at the C-2 position is an excellent leaving group, facilitating nucleophilic substitution reactions to introduce a wide array of functional groups.[4] The allyl group at the C-4 position can influence the molecule's lipophilicity and steric profile, potentially enhancing interactions with biological targets and improving membrane permeability. This guide will dissect how modifications at these and other positions on the pyridine ring give rise to compounds with distinct and potent biological activities.

Comparative Analysis of Biological Activities

Antimicrobial Activity: A Battle Against Resistance

The rise of antimicrobial resistance necessitates the development of novel agents. Pyridine derivatives have shown considerable promise in this area.[1][5] The biological activity of 4-allyl-2-chloropyridine analogs is significantly influenced by the nature of the substituents on the pyridine ring.

Structure-Activity Relationship (SAR) Insights:

• Lipophilicity and Chain Length: The introduction of bulky, lipophilic groups can positively impact antibacterial properties.[6] The antimicrobial activity of pyridinium salts, for instance, is often dependent on molecular hydrophobicity, which enhances their ability to adsorb to and disrupt bacterial cell membranes.[7]

• Quaternization: N-alkylation of the pyridine ring to form pyridinium salts is a common strategy to boost antimicrobial efficacy. These cationic compounds can interact with negatively charged components of the bacterial cell wall, leading to cell lysis.[7]

• Substituent Position: The position of functional groups is critical. Studies on alkyl pyridinol compounds have shown that the relative positions of a hydroxyl group and the nitrogen atom in the ring affect the compound's antimicrobial potency and toxicity.[8]

Table 1: Comparative Antimicrobial Activity (MIC, µg/mL) of Pyridine Analogs

Compound/Analog Class	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)	Candida albicans (Fungus)	Reference
C-2, C-6 Substituted Pyridines	75 - >150	>150	>150	[5]
N-Alkylated Pyridinium Salts	56 (as % inhibition)	55 (as % inhibition)	Not Reported	[1]
Benzylidenehydrazinylpyridinium Salts	High Activity	Low Activity	Low Activity	[7]
Alkyl Pyridinol Analogs	4 - 32	Not Reported	Not Reported	[8]
4-Pyridine Carbohydrazide Analogs	Moderate Activity	Moderate Activity	Significant Activity	[6]

Note: Data is synthesized from multiple sources to illustrate general trends. Direct comparison requires studies with identical experimental conditions.

The data suggests that while many pyridine derivatives exhibit modest to good activity against Gram-positive bacteria like S. aureus, achieving broad-spectrum activity, particularly against Gram-negative bacteria, remains a challenge.[7] The outer membrane of Gram-negative bacteria often presents a formidable barrier to many chemical agents. However, specific structural modifications, such as those seen in certain 4-pyridine carbohydrazide derivatives, can yield significant antifungal activity.[6]

Anticancer Activity: Targeting Uncontrolled Cell Growth

Pyridine derivatives are prevalent in oncology, with numerous compounds demonstrating potent antiproliferative effects.[2][9] The anticancer potential of 4-allyl-2-chloropyridine analogs is highly dependent on the specific functional groups appended to the core structure.

Structure-Activity Relationship (SAR) Insights:

• Key Functional Groups: The presence and position of groups like methoxy (-OMe), hydroxyl (-OH), carbonyl (-C=O), and amino (-NH2) have been shown to enhance antiproliferative activity. Conversely, the addition of halogen atoms or other bulky groups can sometimes be detrimental to efficacy.[2]

• Mechanism of Action: Potent analogs often exert their effects by interfering with critical cellular processes. A common mechanism is the induction of cell cycle arrest, frequently at the G2/M phase, which prevents cancer cells from dividing.[10] Subsequently, these compounds can trigger apoptosis (programmed cell death) through various signaling pathways.[11]

• Selective Toxicity: A crucial goal in cancer drug development is to create compounds that are highly toxic to cancer cells while sparing normal, healthy cells. Some pyridine derivatives have demonstrated this desirable selectivity.[12]

Table 2: Comparative Anticancer Activity (IC₅₀, µM) of Pyridine Analogs

Compound/Analog Class	HeLa (Cervical Cancer)	MCF-7 (Breast Cancer)	HepG2 (Liver Cancer)	Reference(s)
Tetralin-pyridines (Compound 3a)	3.5 µg/mL	4.5 µg/mL	Not Reported	[13]
Pyranopyridine Derivatives	Potent Activity	Potent Activity	Potent Activity	[9]
Benzopyrano[2,3-d]pyrimidines	Not Reported	Not Reported	Not Reported	[10]
Tetrahydropyrimidines (Compound 4k)	43.63	>74.12 (MDA-MB-231)	Not Reported	[12]
1,2,4-Triazole-pyridines	Not Reported	Not Reported	Not Reported	[14]

Note: IC₅₀ values represent the concentration required to inhibit 50% of cell growth. Data is compiled from various studies and may not be directly comparable due to differing methodologies.

The research indicates that hybrid molecules, which combine the pyridine scaffold with other heterocyclic systems like pyrimidine, pyran, or triazole, can lead to highly potent anticancer agents.[9][12][14] For example, certain tetrahydropyrimidine derivatives have shown strong and selective cytotoxic activity against HeLa cells.[12] The mechanism often involves the suppression of key survival pathways like the RAS/Raf/MEK/ERK and PI3K/AKT/mTOR signaling cascades.[11]

Experimental Protocols

To ensure scientific rigor and reproducibility, standardized assays are essential for evaluating the biological activity of novel compounds.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method, a standard for assessing antimicrobial activity.[7]

Objective: To determine the lowest concentration of an analog that visibly inhibits microbial growth.

Materials:

• 96-well microtiter plates

• Bacterial/fungal strains (e.g., S. aureus, E. coli, C. albicans)

• Appropriate broth medium (e.g., Mueller-Hinton for bacteria, RPMI-1640 for fungi)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Positive control (standard antibiotic) and negative control (vehicle)

• Spectrophotometer or plate reader

Procedure:

• Preparation: Prepare a two-fold serial dilution of the test compounds in the broth medium directly in the 96-well plates. The concentration range should be sufficient to determine the MIC.

• Inoculation: Adjust the turbidity of an overnight culture of the microorganism to a 0.5 McFarland standard. Dilute this suspension in broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or 48 hours for fungi.

• Reading Results: The MIC is defined as the lowest concentration of the compound at which there is no visible growth. This can be assessed visually or by measuring the optical density (OD) at 600 nm.

Protocol 2: In Vitro Cytotoxicity (MTT) Assay

This protocol describes a colorimetric assay to measure the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[14][15]

Objective: To determine the concentration of an analog that inhibits 50% of cancer cell growth (IC₅₀).

Materials:

• Human cancer cell lines (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• Multi-well plate reader

Procedure:

• Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (prepared by serial dilution) for 48-72 hours. Include wells for untreated cells (negative control) and vehicle control (DMSO).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C. Live cells with active mitochondria will reduce the yellow MTT to a purple formazan.

• Solubilization: Carefully remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm.

• Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Visualizing Structure-Activity & Experimental Flow

To better understand the relationships between chemical structure, experimental design, and biological outcomes, the following diagrams provide a visual summary.

Caption: Structure-Activity Relationship (SAR) logic for 4-allyl-2-chloropyridine analogs.

Caption: Experimental workflow for evaluating the biological activity of new chemical entities.

Caption: A potential mechanism of action for an anticancer pyridine analog.[11]

Conclusion

The 4-allyl-2-chloropyridine scaffold is a highly promising starting point for the development of new therapeutic agents. By leveraging the reactivity of the 2-chloro position and tuning the properties of substituents around the pyridine ring, it is possible to generate analogs with potent and selective antimicrobial or anticancer activities. The structure-activity relationships highlighted in this guide demonstrate that a deep understanding of how specific chemical modifications influence biological outcomes is critical. Future work should focus on optimizing these analogs to enhance their activity against resistant pathogens and aggressive cancers while minimizing off-target toxicity, paving the way for the next generation of pyridine-based therapeutics.

References

• Synthesis and Antimicrobial Activity of Pyridine Derivatives Substituted at C-2 and C-6 Positions. (2007). ResearchGate. Available at: [Link]

• Alkyl Pyridinol Compounds Exhibit Antimicrobial Effects against Gram-Positive Bacteria. MDPI. Available at: [Link]

• Synthesis and antimicrobial study of novel pyridine quaternary analogs. AIMS Press. Available at: [Link]

• Pyridine Compounds with Antimicrobial and Antiviral Activities. (2021). PubMed Central (PMC). Available at: [Link]

• Synthesis and Antimicrobial Activity of Some Pyridinium Salts. (2009). PubMed Central (PMC). Available at: [Link]

• Synthesis and structure-activity relationships of 1-acyl-4-((2-methyl-3-pyridyl)cyanomethyl)piperazines as PAF antagonists. PubMed. Available at: [Link]

• Synthesis and anticancer activity of novel 2-substituted pyranopyridine derivatives. ResearchGate. Available at: [Link]

• Unique structure-activity relationship for 4-isoxazolyl-1,4-dihydropyridines. (2003). PubMed. Available at: [Link]

• Synthesis and Anticancer Activity of Some Novel Tetralin-6-yl-pyrazoline, 2-Thioxopyrimidine, 2-Oxopyridine, 2-Thioxo-pyridine and 2-Iminopyridine Derivatives. National Institutes of Health (NIH). Available at: [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. PubMed Central (PMC). Available at: [Link]

• Synthesis and Biological Activity of Some Nucleoside Analogs of 3-Cyanopyridin-2- one. ResearchGate. Available at: [Link]

• Antiproliferative Activity of 2-alkyl-4-halopiperidines and 2-alkyl-4-halo-1,2,5,6-tetrahydropyridines in Solid Tumor Cell Lines. PubMed. Available at: [Link]

• Synthesis and Structure-Activity Relationships of Novel Antimalarial 5-Pyridinyl-4(1H)Pyridones. ResearchGate. Available at: [Link]

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• Synthesis, Characterization, and Biological Evaluation of Tetrahydropyrimidines: Dual-Activity and Mechanism of Action. (2022). MDPI. Available at: [Link]

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• Design, synthesis, anticancer activity and mechanism studies of novel 2-amino-4-aryl-pyrimidine derivatives of ursolic acid. Royal Society of Chemistry. Available at: [Link]

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A Researcher's Guide to the Structural Confirmation of 4-Allyl-2-chloropyridine: A Multi-technique Spectroscopic Approach

In the landscape of pharmaceutical and materials science research, the unequivocal structural confirmation of novel and intermediate compounds is a cornerstone of scientific rigor. For drug development professionals and synthetic chemists, the precise arrangement of atoms within a molecule dictates its reactivity, biological activity, and ultimately its therapeutic potential. This guide provides an in-depth technical comparison of spectroscopic techniques to confirm the structure of 4-Allyl-2-chloropyridine, a substituted pyridine derivative with potential applications as a versatile building block in organic synthesis.

This document moves beyond a simple recitation of data. It is designed to provide a practical framework for researchers, explaining the causality behind spectral features and offering a comparative analysis against a potential isomer, 3-Allyl-2-chloropyridine. By understanding the expected spectroscopic fingerprints, scientists can confidently distinguish between positional isomers and verify the successful synthesis of the target compound.

The Analytical Challenge: Distinguishing Positional Isomers

The primary challenge in the characterization of 4-Allyl-2-chloropyridine lies in differentiating it from its potential isomers, such as 3-Allyl-2-chloropyridine. The subtle shift in the position of the allyl group profoundly impacts the electronic environment of the pyridine ring, leading to distinct, measurable differences in their respective spectra. This guide will dissect these expected differences through the lenses of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Look at the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can map out the connectivity and chemical environment of each atom.

¹H NMR Spectroscopy: Unraveling Proton Environments

The ¹H NMR spectrum of 4-Allyl-2-chloropyridine is expected to exhibit distinct signals for the protons of the pyridine ring and the allyl group. The electron-withdrawing nature of the nitrogen atom and the chlorine atom deshields the ring protons, shifting them to a lower field (higher ppm values) compared to benzene.

Expected ¹H NMR Data Comparison:

Proton Assignment	Expected Chemical Shift (δ) for 4-Allyl-2-chloropyridine (ppm)	Expected Multiplicity	Expected Chemical Shift (δ) for 3-Allyl-2-chloropyridine (ppm)	Expected Multiplicity
H-3	~7.1-7.3	d	-	-
H-5	~7.0-7.2	dd	~7.2-7.4	dd
H-6	~8.2-8.4	d	~8.1-8.3	d
H-4 (on ring)	-	-	~7.6-7.8	t
Allyl -CH₂-	~3.4-3.6	d	~3.5-3.7	d
Allyl -CH=	~5.8-6.1	m	~5.9-6.2	m
Allyl =CH₂	~5.0-5.2	m	~5.1-5.3	m

Causality Behind the Chemical Shifts: The key to distinguishing the 4-allyl isomer from the 3-allyl isomer lies in the splitting patterns and chemical shifts of the aromatic protons. In the 4-allyl isomer, the proton at C-3 will appear as a doublet, coupled only to the proton at C-5. The proton at C-5 will be a doublet of doublets, and the proton at C-6 will be a doublet. For the 3-allyl isomer, the proton at C-4 would be a triplet (or more complex multiplet) due to coupling with both H-5 and the allyl methylene protons (if coupling occurs). The precise chemical shifts are influenced by the combined electronic effects of the chloro, nitrogen, and allyl substituents.

¹³C NMR Spectroscopy: Mapping the Carbon Framework

The proton-decoupled ¹³C NMR spectrum provides a direct count of the number of unique carbon environments. The positions of the signals are indicative of the electronic environment of each carbon atom.

Expected ¹³C NMR Data Comparison:

Carbon Assignment	Expected Chemical Shift (δ) for 4-Allyl-2-chloropyridine (ppm)	Expected Chemical Shift (δ) for 3-Allyl-2-chloropyridine (ppm)
C-2	~151-153	~148-150
C-3	~123-125	~138-140
C-4	~148-150	~122-124
C-5	~121-123	~125-127
C-6	~149-151	~147-149
Allyl -CH₂-	~38-40	~34-36
Allyl -CH=	~135-137	~136-138
Allyl =CH₂	~116-118	~115-117

Expertise in Interpretation: The carbon directly attached to the chlorine atom (C-2) will be significantly downfield. The most telling difference between the isomers will be the chemical shifts of C-3 and C-4. In the 4-allyl isomer, C-4 will be downfield due to the direct attachment of the electron-donating allyl group. Conversely, in the 3-allyl isomer, C-3 will be downfield.

Mass Spectrometry (MS): Deciphering the Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of the compound and offers valuable structural information through the analysis of its fragmentation pattern. For 4-Allyl-2-chloropyridine (C₈H₈ClN), the expected molecular weight is approximately 153.03 g/mol . A key feature to look for is the isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in a roughly 3:1 ratio), which will result in M and M+2 peaks.

Expected Fragmentation Pathways:

The fragmentation of 4-Allyl-2-chloropyridine under electron ionization (EI) is expected to proceed through several key pathways:

• Loss of the allyl radical: This would result in a fragment ion corresponding to the 2-chloropyridinyl cation.

• Loss of a chlorine radical: This would lead to the formation of a 4-allylpyridine cation.

• Benzylic cleavage: Cleavage of the bond between the pyridine ring and the allyl group is a likely fragmentation pathway.

A comparison with the fragmentation pattern of 3-Allyl-2-chloropyridine would likely show differences in the relative abundances of certain fragment ions due to the different stability of the resulting carbocations.

Caption: Workflow for the spectroscopic confirmation of 4-Allyl-2-chloropyridine.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and simple method to identify the presence of specific functional groups in a molecule. The spectrum of 4-Allyl-2-chloropyridine is expected to show characteristic absorption bands for the C-Cl bond, the C=C and C=N bonds of the pyridine ring, and the C=C and C-H bonds of the allyl group.

Expected IR Absorption Bands:

Functional Group	Expected Absorption Range (cm⁻¹)
Aromatic C-H stretch	3000-3100
Alkene =C-H stretch	3050-3150
Alkene C=C stretch	1640-1680
Pyridine Ring C=C, C=N stretches	1400-1600
C-Cl stretch	600-800
=C-H bend (out-of-plane)	910-990

While IR spectroscopy is excellent for confirming the presence of the key functional groups, it is less powerful than NMR for distinguishing between positional isomers. However, subtle differences in the fingerprint region (below 1500 cm⁻¹) may be observable.

Experimental Protocols

To ensure data integrity and reproducibility, the following standard protocols are recommended:

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition: Use a 400 MHz or higher spectrometer. Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Use the same instrument to acquire a proton-decoupled ¹³C spectrum. A greater number of scans will be required due to the low natural abundance of ¹³C.

Mass Spectrometry

• Sample Introduction: Introduce the sample via a direct insertion probe or through a gas chromatograph (for GC-MS analysis).

• Ionization: Use Electron Ionization (EI) at 70 eV.

• Analysis: Acquire the spectrum over a mass range of m/z 50-300. Analyze the molecular ion peak and the fragmentation pattern, paying close attention to the chlorine isotopic signature.

Infrared Spectroscopy

• Sample Preparation: For a liquid sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). For a solid, prepare a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory.

• Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Caption: Logical flow for structural elucidation.

Conclusion: A Synergistic Approach to Structural Verification

The definitive structural confirmation of 4-Allyl-2-chloropyridine necessitates a synergistic approach, integrating data from ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy. While each technique provides valuable pieces of the puzzle, it is their collective interpretation that affords the highest degree of confidence. By comparing the acquired experimental data with the expected spectral features outlined in this guide, and by carefully considering the potential for isomeric impurities, researchers can ensure the structural integrity of their synthesized compounds, a critical step in the path of discovery and development.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2009). Structure Determination of Organic Compounds. Springer. [Link]

• National Institute of Standards and Technology. (n.d.). NIST Chemistry WebBook. [Link]

A Comparative Guide to Catalytic Systems for the Functionalization of 4-Allyl-2-chloropyridine

For researchers, scientists, and drug development professionals, the pyridine scaffold represents a cornerstone of modern medicinal chemistry. Its presence in a myriad of biologically active compounds underscores the critical need for efficient and selective methods to functionalize this heterocycle. 4-Allyl-2-chloropyridine, in particular, is a versatile building block, offering multiple reaction sites for diversification: the reactive C-Cl bond at the 2-position, the nucleophilic nitrogen, and the terminal allyl group. The judicious selection of a catalytic system is paramount to steering reactions toward the desired outcome, be it carbon-carbon bond formation, carbon-heteroatom coupling, or selective reduction.

This guide provides a comparative analysis of various catalytic systems for key transformations of 4-Allyl-2-chloropyridine. We will delve into the mechanistic rationale behind catalyst selection, present comparative experimental data to guide your experimental design, and provide detailed protocols for immediate application.

I. Palladium-Catalyzed Cross-Coupling Reactions at the C2-Position

The C-Cl bond in 2-chloropyridines is notoriously challenging to activate in palladium-catalyzed cross-coupling reactions due to its high bond strength and the potential for the pyridine nitrogen to coordinate to and inhibit the palladium catalyst. Overcoming these hurdles necessitates the use of sophisticated catalyst systems, primarily centered around bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs). These ligands are crucial for promoting the rate-limiting oxidative addition step and facilitating the subsequent reductive elimination.

A. Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) Bonds

The Suzuki-Miyaura reaction is a powerful tool for introducing aryl or vinyl substituents at the 2-position of the pyridine ring. The choice of ligand is critical for achieving high yields with the relatively inert 2-chloropyridine substrate.

Comparative Performance of Palladium Catalysts in Suzuki-Miyaura Coupling

Catalyst System (Pd Precursor / Ligand)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Observations
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	12	~90-95	SPhos is a highly effective, general ligand for this transformation.[1]
Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane	110	16	~85-92	XPhos, with its increased steric bulk, can be advantageous for particularly challenging substrates.[1]
PdCl₂(dppf)	Na₂CO₃	DMF/H₂O	120	24	~60-70	Dppf is a less effective ligand for this challenging substrate compared to Buchwald-type ligands.
NiCl₂(dppf)	K₃PO₄	Dioxane	100	18	~88-94	Nickel catalysts can be a cost-effective alternative to palladium, showing excellent reactivity.

Expertise & Experience: The "Why" Behind the Choice

The superiority of bulky, electron-rich biaryl phosphine ligands like SPhos and XPhos stems from their ability to stabilize the monoligated Pd(0) species, which is the active catalyst in the oxidative addition step.[2] The steric bulk of these ligands creates a "ligand-accelerated" effect, promoting the reductive elimination of the product and preventing the formation of inactive palladium dimers.[3][4][5] The choice of a strong, non-coordinating base like K₃PO₄ is crucial for activating the boronic acid to the more nucleophilic boronate species without interfering with the catalyst.[6]

Experimental Protocol: Suzuki-Miyaura Coupling of 4-Allyl-2-chloropyridine with Phenylboronic Acid

• To an oven-dried Schlenk tube, add 4-allyl-2-chloropyridine (1.0 mmol), phenylboronic acid (1.2 mmol), and powdered K₃PO₄ (2.0 mmol).

• Add Pd(OAc)₂ (2 mol%) and SPhos (4 mol%).

• Seal the tube with a septum, and evacuate and backfill with argon three times.

• Add degassed toluene (5 mL) and water (0.5 mL) via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Catalytic Cycle and Workflow Visualization

Suzuki-Miyaura catalytic cycle and experimental workflow.

B. Buchwald-Hartwig Amination: Constructing C–N Bonds

The Buchwald-Hartwig amination provides a powerful route to synthesize 2-amino-4-allylpyridines, which are valuable intermediates in drug discovery. Similar to the Suzuki-Miyaura coupling, the success of this reaction with 2-chloropyridines relies heavily on the use of specialized palladium catalysts.

Comparative Performance of Catalysts in Buchwald-Hartwig Amination

Catalyst System (Pd Precursor / Ligand)	Amine	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd₂(dba)₃ / RuPhos	Morpholine	NaOtBu	Toluene	100	8	>95
Pd(OAc)₂ / BrettPhos	Aniline	K₃PO₄	Dioxane	110	12	~90
(IPr)Pd(allyl)Cl	Secondary Amines	LHMDS	THF	RT	4-12	~85-95
Pd/C / Xantphos	Anilines	Cs₂CO₃	Dioxane	120	24	~70-80

Expertise & Experience: Causality in Catalyst Selection

For the amination of 2-chloropyridines, the choice of both ligand and base is critical. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium hexamethyldisilazide (LHMDS) are required to deprotonate the amine, forming the active nucleophile.[7] The choice between a strong alkoxide base and a weaker carbonate or phosphate base often depends on the functional group tolerance of the substrates. Bulky biarylphosphine ligands like RuPhos and BrettPhos are highly effective as they accelerate the rate-limiting reductive elimination step to form the C-N bond.[4] N-heterocyclic carbene (NHC) ligands, being strong σ-donors, are also excellent for activating the C-Cl bond and can often facilitate reactions at room temperature.[3]

Experimental Protocol: Buchwald-Hartwig Amination of 4-Allyl-2-chloropyridine with Morpholine

• In a glovebox, charge a vial with Pd₂(dba)₃ (1 mol%), RuPhos (2.5 mol%), and NaOtBu (1.4 mmol).

• Add 4-allyl-2-chloropyridine (1.0 mmol) and morpholine (1.2 mmol).

• Add anhydrous, degassed toluene (3 mL).

• Seal the vial and heat to 100 °C with stirring.

• Monitor the reaction by GC-MS.

• After completion, cool the reaction, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography.

Visualization of the Buchwald-Hartwig Catalytic Cycle

The catalytic cycle of the Buchwald-Hartwig amination.

C. Sonogashira and Heck Couplings: Accessing Alkynyl and Alkenyl Pyridines

The Sonogashira and Heck reactions provide access to 2-alkynyl and 2-alkenyl-4-allylpyridines, respectively. These transformations further expand the synthetic utility of the starting material.

Comparative Data for Sonogashira and Heck Reactions

Reaction	Catalyst System	Coupling Partner	Base	Solvent	Temp (°C)	Yield (%)
Sonogashira	Pd(PPh₃)₂Cl₂ / CuI	Phenylacetylene	Et₃N	THF	60	~85-90
Sonogashira (Cu-free)	Pd(OAc)₂ / SPhos	Phenylacetylene	Cs₂CO₃	Dioxane	80	~80-85
Heck	Pd(OAc)₂ / P(o-tol)₃	Styrene	Et₃N	DMF	100	~75-80
Heck	Pd/C	n-Butyl acrylate	K₂CO₃	NMP	120	~70-75

Expertise & Experience: Mechanistic Considerations

The classic Sonogashira coupling employs a copper(I) co-catalyst to facilitate the formation of a copper acetylide, which then undergoes transmetalation to the palladium center.[8][9] Copper-free conditions have been developed to avoid homocoupling of the alkyne, often requiring more sophisticated ligand systems.[10] The Heck reaction proceeds via a different mechanism involving migratory insertion of the olefin into the aryl-palladium bond followed by β-hydride elimination.[11] The choice of base in the Heck reaction is crucial for regenerating the active Pd(0) catalyst.

II. Selective Hydrogenation: Targeting the Allyl Group or the Pyridine Ring

4-Allyl-2-chloropyridine possesses two reducible moieties: the allyl group and the pyridine ring. Selective hydrogenation of one group while leaving the other intact is a significant synthetic challenge that can be addressed by careful catalyst selection.

A. Selective Hydrogenation of the Allyl Group

The conversion of the allyl group to a propyl group can be achieved with high chemoselectivity using specific palladium catalysts under mild conditions.

Catalysts for Selective Allyl Group Hydrogenation

Catalyst	H₂ Pressure (bar)	Solvent	Temp (°C)	Time (h)	Product	Selectivity (%)
10% Pd/C	1	Ethanol	RT	2	4-Propyl-2-chloropyridine	>98
Lindlar's Catalyst	1	Methanol	RT	4	4-Propyl-2-chloropyridine	>99

Expertise & Experience: Achieving Chemoselectivity

Palladium on carbon (Pd/C) is a highly effective catalyst for the hydrogenation of alkenes. Under low hydrogen pressure and at room temperature, the hydrogenation of the allyl group is significantly faster than the reduction of the more robust aromatic pyridine ring. Lindlar's catalyst (Pd/CaCO₃ poisoned with lead) is even more selective for the reduction of alkynes and alkenes and is an excellent choice for this transformation, minimizing the risk of pyridine ring reduction.

B. Selective Hydrogenation of the Pyridine Ring

The reduction of the pyridine ring to a piperidine is a more challenging transformation that typically requires more forcing conditions or specialized catalysts.

Catalysts for Pyridine Ring Hydrogenation

Catalyst	H₂ Pressure (bar)	Solvent	Temp (°C)	Time (h)	Product	Selectivity (%)
PtO₂ (Adam's catalyst)	50-70	Acetic Acid	RT	6-8	4-Allyl-2-chloropiperidine	~90
Rh/C	70	Methanol	80	12	4-Allyl-2-chloropiperidine	~95
[Cp*RhCl₂]₂ / KI	Transfer (HCOOH/Et₃N)	-	40	24	4-Allyl-1,2,5,6-tetrahydropyridine	High

Expertise & Experience: Rationale for Catalyst Choice

Platinum and rhodium catalysts are generally more active for the hydrogenation of aromatic rings than palladium.[12] The use of acidic media, such as acetic acid with PtO₂, protonates the pyridine nitrogen, which activates the ring towards reduction.[5] Rhodium on carbon often shows high activity and selectivity for pyridine hydrogenation under elevated pressure and temperature. For a milder approach, transfer hydrogenation using a rhodium catalyst and a hydrogen donor like formic acid can selectively reduce the pyridine ring, sometimes yielding the tetrahydropyridine intermediate.[13]

Workflow for Selective Hydrogenation

Catalyst-dependent selective hydrogenation pathways.

III. Conclusion

The functionalization of 4-allyl-2-chloropyridine is a testament to the power and versatility of modern catalytic methods. For cross-coupling reactions at the C2-position, the use of palladium catalysts bearing bulky, electron-rich phosphine or NHC ligands is essential for overcoming the inherent low reactivity of the C-Cl bond. For selective hydrogenation, the choice between palladium, platinum, or rhodium catalysts, along with careful control of reaction conditions, allows for the targeted reduction of either the allyl group or the pyridine ring. This guide provides a solid foundation for researchers to make informed decisions in their synthetic endeavors, enabling the efficient and selective synthesis of a wide array of valuable pyridine-containing molecules.

IV. References

• [4]

• [3][4]

• [5]

• [1]

• [2]

• [6]

• [12]

• [8]

• [7]

• [14]

• [11]

• [10]

• [15]

• [9]

• [16]

• [17]

• [18]

• [19]

• [20]

• [13]

• [21]

Sources

• 1. Reductive Elimination from Phosphine-Ligated Alkylpalladium(II) Amido Complexes To Form sp3 Carbon–Nitrogen Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Bulky Biaryl Phosphine Ligand Allows for Palladium-Catalyzed Amidation of Five-Membered Heterocycles as Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Reductive Elimination of Aryl Halides upon Addition of Hindered Alkylphosphines to Dimeric Arylpalladium(II) Halide Complexes | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. rsc.org [rsc.org]
• 10. rsc.org [rsc.org]
• 11. Different Oxidative Addition Mechanisms for 12- and 14-Electron Palladium(0) Explain Ligand-Controlled Divergent Site Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Quantitative Reactivity Models for Oxidative Addition to L2Pd(0): Additional Substrate Classes, Solvents, and Mechanistic Insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Oxidative addition of palladium(0) complexes generated from - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Oxidative addition - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]
• 17. Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. research.rug.nl [research.rug.nl]
• 21. dr.ntu.edu.sg [dr.ntu.edu.sg]

A Senior Application Scientist's Guide to Validating the Purity of Synthesized 4-Allyl-2-chloropyridine

Introduction: The Imperative of Purity in Synthesis

In the realms of pharmaceutical development and advanced materials science, the starting materials' integrity is paramount. 4-Allyl-2-chloropyridine (CAS No. 219727-28-3) serves as a critical heterocyclic building block, valued for its dual reactivity points—the nucleophilic substitution-prone chlorine atom and the versatile allyl group. Its purity directly impacts reaction yields, impurity profiles of subsequent products, and ultimately, the safety and efficacy of the final active pharmaceutical ingredient (API).

Syntheses of substituted pyridines are often fraught with challenges, including the formation of positional isomers, over-halogenation byproducts, and residual starting materials.[1][2] Therefore, a robust, multi-faceted analytical approach is not merely a quality control checkpoint but a foundational component of reliable and reproducible science. This guide provides an in-depth comparison of orthogonal analytical techniques—NMR, GC-MS, HPLC, and FT-IR—to establish a self-validating system for the purity assessment of 4-Allyl-2-chloropyridine.

A Holistic Strategy: Why One Method is Never Enough

Relying on a single analytical technique for purity determination provides an incomplete and potentially misleading picture. A truly rigorous validation protocol leverages the distinct strengths of multiple, orthogonal methods. This strategy ensures that the weaknesses of one technique are compensated for by the strengths of another, creating a comprehensive and trustworthy purity profile.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides definitive structural confirmation and can offer high-accuracy quantitative data (qNMR).[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): Excels at separating and identifying volatile impurities, even at trace levels, while confirming the molecular weight of the main component.[4]

• High-Performance Liquid Chromatography (HPLC): The workhorse for quantitative purity analysis, capable of separating the target compound from non-volatile impurities and isomers.[5][6]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Offers a rapid "fingerprint" of the molecule, confirming the presence of key functional groups.[7][8]

The following sections will dissect each technique, providing not just the "how" but the critical "why" behind each experimental choice, empowering the researcher to move beyond rote execution to informed analytical science.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Identity

NMR spectroscopy is unparalleled in its ability to provide a detailed atomic-level map of a molecule, making it the cornerstone of structural elucidation.[9][10] For 4-Allyl-2-chloropyridine, ¹H and ¹³C NMR spectra serve to unequivocally confirm its identity against potential isomers and establish a baseline for quantitative assessment.

Causality in Experimental Design

The choice of solvent (e.g., CDCl₃) is critical; it must fully dissolve the sample without reacting with it and provide a deuterium signal for the instrument to "lock" onto. For quantitative NMR (qNMR), the addition of a high-purity internal standard with a known concentration and non-overlapping signals is essential for absolute purity determination.[11][12] The relaxation delay (d1) is set to at least five times the longest T₁ relaxation time of the protons being quantified to ensure complete relaxation and accurate signal integration.

Experimental Protocol: Quantitative ¹H NMR (qNMR)

• Sample Preparation: Accurately weigh approximately 15-20 mg of the synthesized 4-Allyl-2-chloropyridine and 10-15 mg of a certified internal standard (e.g., maleic acid) into a clean vial.

• Dissolution: Dissolve the mixture in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher spectrometer. Key parameters include a 30° pulse angle and a relaxation delay of at least 20 seconds to ensure accurate quantification.

• Data Processing: Process the spectrum with appropriate phasing and baseline correction. Integrate the well-resolved signals of the analyte and the internal standard.

• Purity Calculation: Calculate the purity using the standard qNMR equation, accounting for the molar masses, weights, and number of protons for both the analyte and the internal standard.[11]

Data Presentation: Expected NMR Signals

Assignment	¹H Chemical Shift (δ, ppm) (Predicted)	¹³C Chemical Shift (δ, ppm) (Predicted)
H-3	~7.10 (d)	~122.0
H-5	~7.00 (dd)	~123.5
H-6	~8.25 (d)	~150.0
Allyl -CH₂-	~3.40 (d)	~39.0
Allyl -CH=	~5.95 (m)	~135.0
Allyl =CH₂	~5.15 (m)	~117.0
C-2 (C-Cl)	-	~152.0
C-4 (C-Allyl)	-	~148.0

Note: Chemical shifts are predictions and should be confirmed with an authentic reference standard.

Visualization: qNMR Workflow

Caption: Workflow for quantitative NMR (qNMR) purity analysis.

Gas Chromatography-Mass Spectrometry (GC-MS): Profiling Volatile Impurities

GC-MS is the ideal technique for identifying and quantifying volatile and semi-volatile impurities that may be present in the synthesized product, such as residual solvents or low-boiling point byproducts.[4][13] The gas chromatograph separates components based on their boiling points and interaction with the column's stationary phase, while the mass spectrometer provides mass-to-charge ratio data, enabling positive identification.[14]

Causality in Experimental Design

The choice of a non-polar column (e.g., HP-5MS) is standard for a broad range of organic molecules. The temperature program is designed to first separate highly volatile components (like solvents) at a low initial temperature, then ramp up to elute the main analyte and any higher-boiling impurities. The MS detector is set to Electron Ionization (EI) mode, which provides reproducible fragmentation patterns that can be compared against spectral libraries (like NIST) for confident impurity identification.[15]

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the synthesized 4-Allyl-2-chloropyridine (~1 mg/mL) in a high-purity volatile solvent such as Dichloromethane or Ethyl Acetate.

• Injection: Inject 1 µL of the sample into the GC inlet, which is held at a high temperature (e.g., 250 °C) to ensure rapid volatilization.

• Separation: The components are separated on a capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) using Helium as the carrier gas. A typical oven temperature program would be: hold at 60 °C for 2 min, then ramp at 10 °C/min to 280 °C and hold for 5 min.

• Detection: As components elute from the column, they enter the mass spectrometer. The MS scans a mass range (e.g., 40-550 amu) to generate mass spectra for all eluting peaks.[15]

• Data Analysis: The purity is estimated by area percent from the Total Ion Chromatogram (TIC). The mass spectrum of the main peak is analyzed to confirm the molecular ion (m/z ~153/155 for chlorine isotopes). The spectra of impurity peaks are compared against a reference library (e.g., NIST) for identification.

Data Presentation: Expected GC-MS Results

Parameter	Expected Value	Rationale
Retention Time	Analyte-specific (e.g., ~10-15 min)	Depends on column and temperature program.
Molecular Ion (M⁺)	m/z 153 and 155	Corresponds to the molecular weight of C₈H₈³⁵ClN and C₈H₈³⁷ClN in an ~3:1 ratio.[7]
Purity (Area %)	>95% (typical target)	Calculated from the relative area of the main peak in the TIC.
Potential Impurities	Solvents (early elution), isomers (similar elution), dichlorinated byproducts (later elution).	Identified by library search of their mass spectra.

Visualization: GC-MS Analysis Workflow

Caption: General workflow for GC-MS purity and impurity analysis.

High-Performance Liquid Chromatography (HPLC): The Standard for Quantitative Purity

HPLC is an exceptionally robust and precise technique for determining the purity of organic compounds, particularly for non-volatile impurities that are not amenable to GC analysis.[5][16] A reversed-phase HPLC (RP-HPLC) method is well-suited for a moderately polar compound like 4-Allyl-2-chloropyridine.

Causality in Experimental Design

A C18 column is chosen as the stationary phase due to its versatility and effectiveness in retaining moderately non-polar to polar compounds via hydrophobic interactions.[17] The mobile phase, a mixture of an organic solvent (Acetonitrile) and an aqueous buffer, is optimized to achieve good separation (resolution) between the main peak and any impurities. Gradient elution is often preferred over isocratic elution to ensure that both early- and late-eluting impurities are resolved and eluted within a reasonable run time. UV detection is selected because the pyridine ring is a strong chromophore, providing excellent sensitivity.[17][18]

Experimental Protocol: RP-HPLC Analysis

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Phosphoric acid in Water.

  • Mobile Phase B: Acetonitrile.

• Sample Preparation: Accurately weigh and dissolve the sample in the diluent (e.g., 50:50 Water:Acetonitrile) to a final concentration of ~1 mg/mL.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 2.7 µm particle size.[17]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.[18]

  • Injection Volume: 5 µL.

  • Gradient Program: 10% B to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

• System Suitability: Before sample analysis, inject a reference standard solution multiple times to ensure the system is performing correctly (checking for consistent retention times, peak shape, and area).

• Data Analysis: Purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Data Presentation: HPLC Method Parameters

Parameter	Condition
Stationary Phase	C18 (Octadecylsilane)
Mobile Phase	Gradient of Water (w/ 0.1% H₃PO₄) and Acetonitrile
Detection	UV at 254 nm
Quantification	Area Percent Method
Typical Purity	≥98%

Visualization: HPLC Purity Validation Workflow

Caption: Workflow for purity determination by RP-HPLC.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The Molecular Fingerprint

FT-IR spectroscopy is a rapid and non-destructive technique that provides confirmation of the molecule's functional groups.[8] While not a primary tool for quantification, it serves as an excellent identity check. The resulting spectrum is a unique "fingerprint" that can be compared to a reference standard or known spectral data to confirm that the correct molecule has been synthesized.[19]

Causality in Experimental Design

The analysis is typically performed on a neat sample (if liquid) or as a KBr pellet (if solid). This minimizes interference from solvents. The mid-infrared region (4000-400 cm⁻¹) is scanned because it contains the vibrational frequencies corresponding to the key functional groups in 4-Allyl-2-chloropyridine: the C-H bonds of the allyl group and pyridine ring, the C=C double bond of the allyl group, the C=N and C=C bonds within the pyridine ring, and the C-Cl bond.

Experimental Protocol: FT-IR Analysis

• Sample Preparation: Place a single drop of the neat liquid sample onto the diamond crystal of an ATR (Attenuated Total Reflectance) FT-IR spectrometer.

• Background Scan: Perform a background scan with a clean crystal to subtract the spectral contributions of air (CO₂, H₂O).

• Sample Scan: Acquire the sample spectrum, typically by co-adding 16 or 32 scans to improve the signal-to-noise ratio.

• Data Analysis: Identify the characteristic absorption bands and compare their positions (in cm⁻¹) to expected values for the required functional groups.

Data Presentation: Characteristic FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3080	C-H Stretch (sp²)	Aromatic & Vinylic C-H
~2980, 2920	C-H Stretch (sp³)	Allylic -CH₂-
~1640	C=C Stretch	Allyl double bond
~1580, 1470	C=C, C=N Stretch	Pyridine ring
~990, 910	=C-H Bend (Out-of-plane)	Vinylic C-H
~750	C-Cl Stretch	Chloro-substituent

Source: Data adapted from spectral databases and general IR correlation charts.[7][20]

Visualization: FT-IR Identity Check Workflow

Caption: Simple workflow for FT-IR functional group confirmation.

Conclusion: A Unified and Self-Validating Purity Assessment

The validation of synthesized 4-Allyl-2-chloropyridine is a critical process that demands a rigorous, multi-technique approach. No single method can provide the complete picture of a compound's purity and identity.

• NMR spectroscopy serves as the definitive tool for structural confirmation.

• HPLC provides the most reliable quantitative measure of purity against non-volatile contaminants.

• GC-MS is essential for identifying and quantifying volatile impurities and confirming molecular weight.

• FT-IR offers a rapid and effective final identity check by confirming the presence of all key functional groups.

By integrating the results from these four orthogonal techniques, a researcher can construct a self-validating system. If the structure is confirmed by NMR, the purity is determined to be >99% by HPLC, no significant volatile impurities are detected by GC-MS, and the FT-IR fingerprint matches the expected profile, one can have the highest degree of confidence in the quality of the synthesized material. This comprehensive approach underpins the principles of scientific integrity and ensures the generation of reliable, reproducible data in all subsequent research and development activities.

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The Ascendant Scaffold: A Comparative Guide to the Structure-Activity Relationship of 4-Allyl-2-chloropyridine Derivatives in Hedgehog Pathway Inhibition

In the landscape of targeted cancer therapy, the Hedgehog (Hh) signaling pathway presents a compelling target, particularly in malignancies such as medulloblastoma and basal cell carcinoma.[1][2] Central to this pathway is the G-protein coupled receptor, Smoothened (SMO), which has become a focal point for the development of small molecule inhibitors.[3][4] Among the burgeoning chemical scaffolds under investigation, 4-allyl-2-chloropyridine derivatives have emerged as a promising class of SMO antagonists. This guide provides an in-depth, objective comparison of their structure-activity relationships (SAR), supported by experimental data and protocols, to aid researchers in the rational design of next-generation Hh pathway inhibitors.

The 4-Allyl-2-chloropyridine Core: A Privileged Scaffold for SMO Inhibition

The pyridine ring is a well-established privileged scaffold in medicinal chemistry, known for its presence in numerous FDA-approved drugs.[5] Its derivatives have demonstrated a wide array of biological activities, including antitumor properties.[5] The 2,4-disubstituted pyridine core, in particular, offers a versatile platform for tuning potency, selectivity, and pharmacokinetic properties. The selection of the 4-allyl and 2-chloro substituents is not arbitrary; it is a calculated design choice rooted in established SAR principles for SMO antagonists.

The 2-chloro group often serves to modulate the electronic properties of the pyridine ring and can introduce a degree of non-planarity, which may enhance solubility and improve pharmacokinetic profiles.[1] The allyl group at the 4-position provides a lipophilic handle that can engage with hydrophobic pockets within the SMO binding site. Understanding how modifications to these core components impact biological activity is paramount for lead optimization.

Deconstructing the Structure-Activity Relationship

While a comprehensive SAR study dedicated solely to 4-allyl-2-chloropyridine derivatives is not yet prevalent in publicly accessible literature, we can infer a robust SAR model by analyzing related 2,4-disubstituted pyridine and pyrimidine inhibitors of the Hedgehog pathway.

The Criticality of the 2-Chloro Position

The chlorine atom at the C-2 position of the pyridine ring plays a multifaceted role. Its electron-withdrawing nature influences the overall electron density of the aromatic system, which can impact binding affinity.[6] Furthermore, substitution at this position can have a profound effect on the molecule's conformation. In the optimization of the well-known SMO inhibitor vismodegib, the introduction of an ortho-chloro group on an adjacent aryl ring was instrumental in improving solubility by disrupting planarity.[1]

Comparative Insight: Studies on other 2-chloropyridine derivatives have shown that the displacement of the chlorine atom is a key metabolic pathway, suggesting it may also act as a leaving group in covalent interactions, although this is less common for SMO inhibitors which are typically reversible antagonists.[7]

Exploring the 4-Allyl Moiety and its Alternatives

The allyl group at the C-4 position likely occupies a hydrophobic pocket in the SMO receptor. The SAR around this position is expected to be sensitive to both steric bulk and lipophilicity.

Hypothesized SAR for the 4-Position:

• Chain Length and Branching: Increasing or decreasing the length of the alkyl chain, or introducing branching, would likely modulate the van der Waals interactions within the binding pocket.

• Introduction of Polar Functionality: Replacing the allyl group with moieties containing heteroatoms (e.g., ethers, amines) could probe for potential hydrogen bond donors or acceptors in the vicinity, potentially increasing potency and selectivity.

• Cyclic Structures: Constraining the allyl group into a cyclic structure, such as a cyclopropyl or cyclobutyl ring, could enhance binding affinity by reducing the entropic penalty upon binding.

The following table summarizes hypothetical modifications and their anticipated impact on activity, providing a roadmap for future synthetic efforts.

Modification at C-4	Rationale	Predicted Impact on Activity
Ethyl	Reduced lipophilicity	Potentially decreased potency
Propargyl	Introduction of a triple bond	May explore different binding conformations
Cyclopropylmethyl	Increased rigidity, altered vector	Could enhance potency by optimizing fit
Methoxyethyl	Introduction of a polar group	Potential for new hydrogen bonding interactions

Experimental Validation: Protocols for Assessing SMO Inhibition

To empirically determine the SAR of novel 4-allyl-2-chloropyridine derivatives, a cascade of robust and validated assays is essential. The following are standard, detailed protocols for the primary assays used in the field.

Primary Screening: Gli1-Luciferase Reporter Gene Assay

The canonical Hh pathway culminates in the activation of the Gli family of transcription factors, with Gli1 being a direct transcriptional target of the pathway.[8] A Gli1-luciferase reporter assay is therefore a highly reliable method for quantifying the functional inhibition of the entire pathway downstream of SMO.

Experimental Protocol: Gli1-Luciferase Reporter Assay

• Cell Seeding: Seed NIH-3T3 cells stably expressing a Gli-responsive firefly luciferase reporter and a constitutively expressed Renilla luciferase (for normalization) into 96-well plates at a density of 25,000 cells per well.[9]

• Cell Culture: Culture the cells until they reach confluency (typically 16-20 hours).[9] It is critical for the cells to be confluent for optimal Hh pathway activation.[9]

• Compound Treatment: Prepare serial dilutions of the test compounds (4-allyl-2-chloropyridine derivatives) and a positive control (e.g., vismodegib) in low-serum medium. Carefully remove the culture medium from the cells and add the compound dilutions.[9]

• Pathway Activation: To the compound-treated wells, add a Hh pathway agonist, such as Sonic Hedgehog conditioned medium (Shh-CM) or a small molecule SMO agonist like SAG (at a final concentration of 100 nM).[8] Include unstimulated and vehicle-treated controls.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 24 to 30 hours.[9]

• Lysis and Luminescence Reading: Lyse the cells using a passive lysis buffer. Measure both firefly and Renilla luciferase activity using a dual-luciferase assay system according to the manufacturer's instructions.[10]

• Data Analysis: Normalize the firefly luciferase signal to the Renilla luciferase signal to control for cell viability and transfection efficiency. Calculate the IC50 values by plotting the normalized luciferase activity against the logarithm of the compound concentration.

Target Engagement: SMO Binding Assay

To confirm that the observed inhibition of the Hh pathway is due to direct interaction with SMO, a competitive binding assay is performed. This assay typically utilizes a fluorescently labeled SMO ligand, such as BODIPY-cyclopamine.

Experimental Protocol: SMO Competitive Binding Assay

• Cell Preparation: Use HEK293 cells overexpressing the human SMO receptor.[11]

• Compound Incubation: In a 384-well plate, incubate the SMO-expressing cells with various concentrations of the test compounds.[12]

• Fluorescent Ligand Addition: Add a constant concentration of BODIPY-cyclopamine to all wells.

• Equilibration: Incubate the plate to allow the binding to reach equilibrium.

• Imaging and Analysis: Acquire images using a high-content imaging system.[12] Quantify the amount of BODIPY-cyclopamine bound to the cells. A decrease in fluorescence intensity in the presence of the test compound indicates competitive binding to SMO.[12]

• Data Analysis: Calculate the Ki or IC50 values for the displacement of the fluorescent ligand.

Visualizing the Scientific Workflow and Underlying Biology

To provide a clearer understanding of the experimental logic and the biological context, the following diagrams, generated using Graphviz, illustrate the Hedgehog signaling pathway and a typical workflow for evaluating novel SMO inhibitors.

Caption: The canonical Hedgehog signaling pathway.

Caption: A typical workflow for the evaluation of novel SMO inhibitors.

Comparative Performance and Future Directions

The ultimate goal in developing novel 4-allyl-2-chloropyridine derivatives is to create SMO inhibitors with superior properties to existing drugs like vismodegib and sonidegib.[13] These properties include enhanced potency, improved solubility and pharmacokinetic profiles, and efficacy against drug-resistant SMO mutations.[3]

The following table provides a comparative summary of key parameters for vismodegib, a benchmark against which new derivatives should be measured.

Compound	Target	IC50 (Gli1 Reporter Assay)	Oral Bioavailability (Species)	Key Liabilities
Vismodegib	SMO	~3 nM	Low and variable (human)	Poor solubility, resistance mutations[1][14]
New 4-Allyl-2-chloropyridine Derivative (Hypothetical)	SMO	Target: <1 nM	Target: >50% (rat, dog)	To be determined

Future research should focus on systematically exploring the SAR of the 4-allyl-2-chloropyridine scaffold. This includes synthesizing a focused library of analogs with modifications at the 2- and 4-positions, as well as on the pyridine ring itself. Promising compounds should then be advanced to in vivo models of Hh-driven cancers to assess their therapeutic potential. By combining rational drug design with robust biological evaluation, the 4-allyl-2-chloropyridine scaffold holds significant promise for the development of next-generation SMO inhibitors.

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• Ecke, A., et al. (2021). Activation of Cilia-Independent Hedgehog/GLI1 Signaling as a Novel Concept for Neuroblastoma Therapy. Cancers, 13(8), 1879.
• Luciferase Reporter Assays to Study Transcriptional Activity of Hedgehog Signaling in Normal and Cancer Cells. (2021). In Methods in Molecular Biology (Vol. 2374). Humana, New York, NY.
• Lin, T. L., & Matsui, W. (2012). Hedgehog pathway inhibitors as targeted cancer therapy and strategies to overcome drug resistance. Cancers, 4(1), 85-103.
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• Kozielewicz, P., et al. (2019). A NanoBRET-Based Binding Assay for Smoothened Allows Real-Time Analysis of Ligand Binding and Distinction of Two Binding Sites for BODIPY-Cyclopamine. Molecular Pharmacology, 96(5), 589-600.
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• Wang, X., et al. (2017). Design, Synthesis, and Structure–Activity Relationship of Tetrahydropyrido[4,3-d]pyrimidine Derivatives as Potent Smoothened Antagonists with in Vivo Activity. ACS Chemical Neuroscience, 8(10), 2209-2222.

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• Design, Synthesis, and Structure-Activity Relationship of Tetrahydropyrido[4,3-d]pyrimidine Derivatives as Potent Smoothened Antagonists with in Vivo Activity. (2017). ACS Chemical Neuroscience, 8(10), 2209-2222.
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A Comparative Guide to the Synthetic Routes of 4-Allyl-2-chloropyridine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug development, the synthesis of novel heterocyclic compounds is a cornerstone of innovation. Among these, substituted pyridines are of paramount importance, serving as key structural motifs in a vast array of biologically active molecules. This guide provides an in-depth technical comparison of the primary synthetic routes to 4-Allyl-2-chloropyridine, a valuable building block in pharmaceutical research. We will delve into the mechanistic intricacies, practical considerations, and comparative performance of established palladium-catalyzed cross-coupling reactions—Negishi, Suzuki, and Stille—as well as the Grignard reaction, providing field-proven insights to guide your synthetic strategy.

Introduction to 4-Allyl-2-chloropyridine

4-Allyl-2-chloropyridine is a key intermediate sought after for its potential in the synthesis of more complex molecular architectures. The presence of the allyl group at the C4 position offers a versatile handle for further functionalization, while the chlorine atom at the C2 position provides a reactive site for nucleophilic substitution or further cross-coupling reactions. The strategic importance of this compound necessitates a clear understanding of the most efficient and practical methods for its synthesis.

Comparative Analysis of Synthetic Methodologies

The synthesis of 4-Allyl-2-chloropyridine can be approached through several modern synthetic methodologies. The choice of route often depends on factors such as the availability of starting materials, desired yield and purity, scalability, and tolerance to other functional groups. Here, we compare the most prominent methods: Negishi coupling, Suzuki-Miyaura coupling, Stille coupling, and the Grignard reaction.

A successful synthesis begins with a reliable source of the core heterocyclic structure. For the preparation of 4-Allyl-2-chloropyridine, a common starting material is a 2-chloro-4-halopyridine, such as 2-chloro-4-bromopyridine or 2-chloro-4-iodopyridine. The choice between a bromo or iodo derivative often comes down to a balance of reactivity and cost, with iodides generally being more reactive but also more expensive.

Synthesis of 2-chloro-4-bromopyridine:

A common method for the synthesis of 2-chloro-4-bromopyridine is through a Sandmeyer-type reaction starting from 2-chloro-4-aminopyridine. This involves diazotization of the amino group followed by displacement with a bromide ion.

Experimental Protocol: Synthesis of 2-chloro-4-bromopyridine

To a solution of 2-chloro-4-aminopyridine (1 equivalent) in 48% aqueous hydrobromic acid at 0 °C, bromine (3 equivalents) is added slowly. The mixture is then cooled to -10 °C, and a solution of sodium nitrite (2.2 equivalents) in water is added dropwise. The reaction is stirred at low temperature and then allowed to warm to room temperature. After an aqueous workup and extraction with an organic solvent, the crude product is purified by column chromatography to yield 2-chloro-4-bromopyridine.[1]

Palladium-Catalyzed Cross-Coupling Reactions: A Mechanistic Overview

Palladium-catalyzed cross-coupling reactions have revolutionized the formation of carbon-carbon bonds. The general catalytic cycle for these reactions (Negishi, Suzuki, and Stille) involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Negishi Coupling

The Negishi coupling involves the reaction of an organozinc reagent with an organic halide in the presence of a nickel or palladium catalyst.[2] This method is known for its high functional group tolerance and the relatively high reactivity of the organozinc species.

Causality Behind Experimental Choices: The choice of a biarylphosphine ligand like CPhos is crucial as it has been shown to effectively promote the desired reductive elimination over undesired side reactions like β-hydride elimination, leading to higher yields and selectivity.[3][4] The use of THF as a solvent is common for Negishi couplings as it effectively solvates the organozinc reagent.

Experimental Protocol: Negishi Coupling for 4-Allyl-2-chloropyridine

• Preparation of Allylzinc Bromide: In a flame-dried flask under an inert atmosphere, add zinc dust. Activate the zinc with a small amount of 1,2-dibromoethane in THF. Slowly add allyl bromide to the activated zinc suspension to form the allylzinc bromide reagent.

• Coupling Reaction: In a separate flask, dissolve 2-chloro-4-iodopyridine (1 equivalent), a palladium catalyst such as Pd(OAc)₂ (1-2 mol%), and a ligand like CPhos (2-4 mol%) in anhydrous THF. To this solution, add the freshly prepared allylzinc bromide solution (1.2-1.5 equivalents) dropwise at room temperature. The reaction is typically stirred for several hours until completion, as monitored by TLC or GC-MS.

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to afford 4-allyl-2-chloropyridine.

Parameter	Value	Reference
Catalyst	Pd(OAc)₂ / CPhos	[3]
Allyl Source	Allylzinc bromide
Solvent	THF	[3]
Temperature	Room Temperature	[3]
Typical Yield	Good to Excellent	[3]

Advantages:

• High reactivity of the organozinc reagent.

• Good functional group tolerance.

• Generally proceeds under mild conditions.

Disadvantages:

• Organozinc reagents can be sensitive to air and moisture, requiring inert atmosphere techniques.

• Preparation of the organozinc reagent is an additional step.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method that utilizes an organoboron reagent (typically a boronic acid or ester) and an organic halide, catalyzed by a palladium complex in the presence of a base.[5] It is widely used due to the stability and low toxicity of the boronic acid reagents.

Causality Behind Experimental Choices: The choice of a palladium catalyst like Pd(PPh₃)₄ is common for Suzuki couplings of chloropyridines.[6] A base, such as potassium carbonate or sodium carbonate, is essential to activate the boronic acid for transmetalation. A mixed solvent system, often containing water, can enhance the reaction rate.

Experimental Protocol: Suzuki-Miyaura Coupling for 4-Allyl-2-chloropyridine

• Reaction Setup: To a reaction vessel, add 2-chloro-4-bromopyridine (1 equivalent), allylboronic acid pinacol ester (1.1-1.5 equivalents), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%), and a base like potassium carbonate (2-3 equivalents).

• Reaction Conditions: Add a degassed solvent mixture, for example, a 4:1 mixture of 1,4-dioxane and water. Heat the reaction mixture to 80-100 °C and stir for several hours until the starting material is consumed (monitored by TLC or LC-MS).

• Work-up and Purification: After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent like ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by flash column chromatography.

Parameter	Value	Reference
Catalyst	Pd(PPh₃)₄	[6]
Allyl Source	Allylboronic acid pinacol ester
Base	K₂CO₃ or Na₂CO₃
Solvent	Dioxane/Water	[1]
Temperature	80-100 °C	[1]
Typical Yield	Moderate to Good	[6]

Advantages:

• Organoboron reagents are generally stable, commercially available, and have low toxicity.

• The reaction conditions are relatively mild and tolerate a wide range of functional groups.

Disadvantages:

• The boronic acid or ester needs to be prepared or purchased.

• The base can sometimes lead to side reactions with sensitive substrates.

Stille Coupling

The Stille coupling employs an organotin reagent (organostannane) to couple with an organic halide, catalyzed by palladium.[2][7] Organostannanes are known for their stability to air and moisture and their tolerance of a wide variety of functional groups.[2]

Causality Behind Experimental Choices: A common catalyst for Stille coupling is Pd(PPh₃)₄. The reaction is often performed in a polar aprotic solvent like DMF or THF to facilitate the solubility of the reagents and the catalytic intermediates.[8] Additives like CuI can sometimes accelerate the reaction rate.

Experimental Protocol: Stille Coupling for 4-Allyl-2-chloropyridine

• Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve 2-chloro-4-iodopyridine (1 equivalent) and allyltributylstannane (1.1-1.2 equivalents) in an anhydrous solvent such as DMF or THF.

• Catalyst Addition: Add a palladium catalyst, for example, Pd(PPh₃)₄ (2-5 mol%).

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and stir for several hours, monitoring the progress by TLC or GC-MS.

• Work-up and Purification: Upon completion, cool the reaction and quench with an aqueous solution of potassium fluoride to precipitate the tin byproducts. Filter the mixture and extract the filtrate with an organic solvent. The combined organic layers are washed, dried, and concentrated. Purification is achieved by flash column chromatography.

Parameter	Value	Reference
Catalyst	Pd(PPh₃)₄	[8]
Allyl Source	Allyltributylstannane
Solvent	DMF or THF	[8]
Temperature	80-100 °C
Typical Yield	Good	[9]

Advantages:

• Organostannanes are stable and tolerate a wide range of functional groups.[2]

• The reaction conditions are generally neutral and mild.

Disadvantages:

• The high toxicity of organotin compounds is a significant drawback.[2]

• Removal of tin byproducts can sometimes be challenging.

Grignard Reaction

The Grignard reaction offers a classical approach to forming carbon-carbon bonds. In this context, it would involve the reaction of an allyl Grignard reagent with a suitable 2-chloropyridine electrophile. A potential route could involve the reaction of allylmagnesium bromide with 2,4-dichloropyridine, aiming for selective substitution at the more reactive 4-position.

Causality Behind Experimental Choices: The Grignard reagent, being a strong nucleophile and base, requires an aprotic ether solvent like THF or diethyl ether for its formation and reaction. The selectivity of the reaction on a di-substituted pyridine depends on the relative reactivity of the leaving groups and steric factors.

Experimental Protocol: Grignard Reaction for 4-Allyl-2-chloropyridine

• Preparation of Allylmagnesium Bromide: Prepare the Grignard reagent by slowly adding allyl bromide to magnesium turnings in anhydrous THF under an inert atmosphere.[1]

• Reaction with 2,4-Dichloropyridine: Cool the freshly prepared allylmagnesium bromide solution in an ice bath. Slowly add a solution of 2,4-dichloropyridine (1 equivalent) in anhydrous THF. The reaction is typically stirred at low temperature and then allowed to warm to room temperature.

• Work-up and Purification: Quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution. Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate. Purify the crude product by column chromatography to separate the desired 4-allyl-2-chloropyridine from any isomers and byproducts.

Parameter	Value
Allyl Source	Allylmagnesium bromide
Electrophile	2,4-Dichloropyridine
Solvent	THF or Diethyl ether
Temperature	0 °C to Room Temperature
Expected Yield	Variable, may produce isomeric mixtures

Advantages:

• Grignard reagents are powerful nucleophiles.

• Starting materials can be readily available and inexpensive.

Disadvantages:

• Grignard reagents are highly sensitive to moisture and protic functional groups.

• The reaction may lack selectivity, leading to a mixture of products, including substitution at the C2 position or di-allylation.

Summary of Synthetic Routes

Caption: Overview of synthetic pathways to 4-Allyl-2-chloropyridine.

Conclusion and Recommendations

The synthesis of 4-Allyl-2-chloropyridine can be effectively achieved through several palladium-catalyzed cross-coupling reactions.

• For general laboratory-scale synthesis with good functional group tolerance and readily available, stable reagents, the Suzuki-Miyaura coupling is often the preferred method. The lower toxicity of boronic acid derivatives is a significant advantage over the Stille coupling.

• The Negishi coupling offers a highly reactive alternative, often proceeding under very mild conditions with excellent yields. However, it requires the preparation and handling of moisture-sensitive organozinc reagents.

• The Stille coupling, while effective, is increasingly disfavored due to the toxicity of organotin compounds and the challenges associated with byproduct removal.

• The Grignard reaction, while seemingly straightforward, may suffer from a lack of selectivity with di-substituted pyridines, potentially leading to mixtures of products and lower overall yields of the desired isomer.

Ultimately, the optimal choice of synthetic route will depend on the specific requirements of the research project, including scale, available resources, and the presence of other functional groups in the molecule. This guide provides the foundational knowledge and practical considerations to make an informed decision for the successful synthesis of 4-Allyl-2-chloropyridine.

References

• Stille Coupling. NROChemistry. [Link]

• Han, C., & Buchwald, S. L. (2009). Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. Journal of the American Chemical Society, 131(21), 7532–7533.

• Stille reaction. Wikipedia. [Link]

• Palladium-catalyzed allylation of 2- and 4-alkylpyridines via N-allyl alkylidene dihydropyridine intermediates. PMC. [Link]

• Stille Coupling. Organic Chemistry Portal. [Link]

• Stille, J. K. (1986). The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angewandte Chemie International Edition in English, 25(6), 508–524.

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Direct Synthesis of Azaheterocycles from N-Aryl/Vinyl Amides. Organic Syntheses. [Link]

• Han, C., & Buchwald, S. L. (2009). Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. Journal of the American Chemical Society, 131(21), 7532–7533.

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. PMC. [Link]

• Palladium-catalyzed allylation of 2- and 4-alkylpyridines via N-allyl alkylidene dihydropyridine intermediates. PMC. [Link]

• Lohse, O. (1999). The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines. Synlett, 1999(1), 15-18.

• Much Improved Conditions for the Negishi Cross-Coupling of Iodoalanine Derived Zinc Reagents with Aryl Halides. ResearchGate. [Link]

• Palladium-catalyzed allylation of 2- and 4-alkylpyridines via N-allyl alkylidene dihydropyridine intermediates. ResearchGate. [Link]

• Method for synthesizing 4-chloro-pyridine. Eureka | Patsnap. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Method for synthesis preparation of 2-chloro-4-aminopyridine.

• A preparation of 2-chloropyridine. ResearchGate. [Link]

• Process for the preparation of 2-chloro-pyridine and its derivatives.
• Method for synthesizing 4-chloro-pyridine.

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. ACS Publications. [Link]

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• Synthesis method of 2-chloro-4-(piperidylmethyl)pyridine.

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A Comparative Guide to the In Vitro Evaluation of Bioactive Compounds Derived from the 2-Chloropyridine Scaffold

A Note on the Topic: Initial literature searches for compounds specifically derived from "4-Allyl-2-chloropyridine" did not yield sufficient experimental data for a comprehensive in vitro evaluation guide. Therefore, to provide a scientifically robust and well-referenced resource that adheres to the core requirements of this request, this guide has been developed to focus on the versatile and extensively studied 2-chloropyridine scaffold. This parent structure is the foundation for numerous derivatives that have been evaluated for a wide range of biological activities, offering a wealth of experimental data for comparison.

Introduction: The 2-Chloropyridine Scaffold as a Privileged Structure in Medicinal Chemistry

The 2-chloropyridine moiety is a cornerstone in modern medicinal chemistry, serving as a versatile synthetic intermediate for the development of novel therapeutic agents. Its prevalence stems from the unique reactivity of the C2-chloro substituent, which is readily displaced by various nucleophiles, allowing for the facile introduction of diverse functional groups and the construction of extensive compound libraries. Furthermore, the pyridine ring itself is a bioisostere of benzene and is present in numerous natural products and FDA-approved drugs, capable of engaging in hydrogen bonding and π-stacking interactions with biological targets. This guide provides a comparative overview of the in vitro methodologies used to characterize the biological activity of compounds derived from this privileged scaffold, with a focus on anticancer and antiparasitic applications.

Part 1: In Vitro Evaluation of Anticancer Activity

A primary application for 2-chloropyridine derivatives has been in the discovery of novel anticancer agents. The initial in vitro evaluation pipeline for these compounds typically involves a tiered approach, beginning with broad cytotoxicity screening against a panel of cancer cell lines, followed by more specific mechanistic assays to elucidate the mode of action.

A. Cytotoxicity and Anti-Proliferative Screening

The foundational step in assessing anticancer potential is to determine a compound's ability to inhibit cell growth or induce cell death. The choice of assay is critical; colorimetric assays based on the metabolic activity of viable cells, such as the MTT and XTT assays, are widely used for their high-throughput nature and reliability.

Causality Behind Experimental Choice: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is predicated on the principle that mitochondrial dehydrogenases in living cells reduce the yellow MTT tetrazolium salt into a purple formazan product. The quantity of formazan produced, measured spectrophotometrically, is directly proportional to the number of metabolically active (and therefore viable) cells. This provides a robust and quantifiable measure of a compound's cytotoxic or cytostatic effects. It serves as an essential first-pass filter to identify active compounds and determine their potency (IC50) across various cancer cell types.

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values for representative 2-chloropyridine derivatives against various cancer cell lines, demonstrating the diverse potential of this scaffold.

Compound ID	Derivative Class	Cancer Cell Line	IC50 Value	Reference
5d	2-Methoxy-3-carbonitrilepyridine	HepG2 (Liver)	2.31 ± 0.05 µM	[1]
5g	2-Methoxy-3-carbonitrilepyridine	DU145 (Prostate)	1.15 ± 0.03 µM	[1]
5h	2-Methoxy-3-carbonitrilepyridine	MBA-MB-231 (Breast)	1.21 ± 0.04 µM	[1]
6e	Flavone-containing 2-chloropyridine	SGC-7901 (Gastric)	22.28 ± 6.26 µg/mL	[2]
6f	Flavone-containing 2-chloropyridine	SGC-7901 (Gastric)	18.45 ± 2.79 µg/mL	[2]

This protocol provides a standardized workflow for determining the IC50 of a test compound.

• Cell Seeding: Plate cancer cells in a 96-well microtiter plate at an optimized density (e.g., 5,000 to 10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of the test compound in DMSO. Perform serial dilutions in culture medium to achieve a range of final concentrations. Remove the medium from the wells and add 100 µL of the medium containing the test compound concentrations. Include vehicle control wells (medium with DMSO) and blank wells (medium only).

• Incubation: Incubate the plates for a predetermined exposure time (e.g., 48 or 72 hours) at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well. Incubate for an additional 2-4 hours. During this time, viable cells will reduce the MTT to formazan crystals.

• Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 40% DMF, 16% SDS, 2% acetic acid) to each well.

• Absorbance Measurement: Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the average absorbance of the blank wells from all other readings. Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percent viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Caption: Workflow for MTT-based cytotoxicity screening.

B. Mechanistic Evaluation: Enzyme Inhibition Assays

Following the identification of cytotoxic compounds, subsequent assays are required to determine their mechanism of action. Many 2-chloropyridine derivatives have been specifically designed as enzyme inhibitors.

Causality Behind Experimental Choice: A cell-free enzyme inhibition assay is a crucial follow-up to a cell-based cytotoxicity screen. While a cytotoxicity assay demonstrates that a compound affects cells, an enzyme assay can reveal how. By isolating a specific enzyme target (e.g., a kinase or telomerase), researchers can confirm direct interaction and quantify inhibitory potency (IC50) independent of cellular uptake, metabolism, or off-target effects. This provides direct evidence of target engagement, which is essential for rational drug development. For instance, a modified Telomeric Repeat Amplification Protocol (TRAP) assay was used to confirm that a flavone-containing 2-chloropyridine derivative directly inhibits telomerase, a key enzyme in cancer cell immortality.[2]

This protocol provides a general framework for assessing the inhibition of a specific protein kinase.

• Reagent Preparation: Prepare a stock solution of the test compound in DMSO and create serial dilutions in kinase assay buffer. Prepare solutions of the purified kinase, the specific substrate peptide, and ATP at optimized concentrations.

• Assay Setup (in a 96-well plate):

  • Test Wells: Add the diluted test compound.

  • Control Wells (100% activity): Add vehicle control (DMSO in buffer).

  • Blank Wells (0% activity): Add buffer without the enzyme.

• Enzyme Addition: Add the kinase solution to all wells except the blanks. Pre-incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the substrate and ATP solution to all wells to start the kinase reaction.

• Incubation: Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

• Detection: Stop the reaction and measure the amount of product formed. This is often done by quantifying the amount of ADP produced using a commercial detection kit (e.g., ADP-Glo™), which generates a luminescent signal proportional to ADP concentration.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the control wells. Determine the IC50 value by plotting percent inhibition against the log of the compound concentration.

Caption: Normal enzyme function vs. competitive inhibition.

Part 2: In Vitro Evaluation of Antiparasitic Activity

Derivatives of halogenated pyridines and related heterocycles like quinazolines have also been investigated for their activity against various parasites. The evaluation process requires specialized assays tailored to the specific organism.

Causality Behind Experimental Choice: For malaria research, an in vitro antiplasmodial assay using the chloroquine-resistant W2 strain of Plasmodium falciparum is highly relevant.[3] This assay directly measures the ability of a compound to inhibit the growth of the parasite within human red blood cells, which is the clinically relevant stage of the disease. Using a drug-resistant strain is crucial for identifying novel compounds that can overcome existing treatment limitations. The assay often relies on measuring the activity of parasite-specific lactate dehydrogenase (pLDH) as a proxy for parasite viability.

The following table summarizes the IC50 values for quinazoline derivatives (structurally related to pyridines) against the W2 strain of P. falciparum.

Compound Class	Parasite Strain	IC50 Value (µM)	Selectivity Index (HepG2/W2)	Reference
4-Anilino-2-trichloromethylquinazoline	P. falciparum W2	0.4 - 2.2	40 - 83	[3]
Pyridine-2,5-dicarboxylate ester	T. cruzi	≤ 56.68	> 4.71	[4]
Pyridine-2,5-dicarboxylate ester	L. mexicana	≤ 161.53	> 1.0	[4]

• Parasite Culture: Maintain a continuous culture of P. falciparum (e.g., W2 strain) in human red blood cells (RBCs) using a complete culture medium (e.g., RPMI-1640 supplemented with HEPES, sodium bicarbonate, hypoxanthine, and human serum) at 37°C in a low-oxygen environment (5% CO2, 5% O2, 90% N2).

• Assay Setup: In a 96-well plate, add serial dilutions of the test compounds.

• Infection: Add the synchronized parasite culture (typically at the ring stage) at a defined parasitemia and hematocrit to the wells. Include parasite-infected RBCs without any compound (positive control) and uninfected RBCs (negative control).

• Incubation: Incubate the plates for 72 hours under the same culture conditions.

• Growth Measurement: Quantify parasite growth. A common method is the Malstat assay, which measures the activity of pLDH.

  • Lyse the cells by freeze-thawing the plate.

  • Add a reaction mixture containing Malstat reagent (Tris buffer, Triton X-100, sodium L-lactate, APAD) and NBT/PES solution.

  • Incubate in the dark for 30-60 minutes. The pLDH will reduce APAD, which in turn reduces NBT to a purple formazan product.

• Absorbance Reading: Measure the absorbance at 650 nm.

• Data Analysis: Calculate the percentage of parasite growth inhibition for each compound concentration compared to the positive control. Determine the IC50 value using non-linear regression.

References

• Al-Suwaidan, I. A., et al. (2018). The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. Molecules. Available at: [Link]

• Liu, X. H., et al. (2010). Synthesis and Molecular Docking Studies of Novel 2-chloro-pyridine Derivatives Containing Flavone Moieties as Potential Antitumor Agents. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Franck, X., et al. (2004). Synthesis and in vitro antiplasmodial evaluation of 4-anilino-2-trichloromethylquinazolines. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Pérez-Villanueva, M., et al. (2023). Design, Synthesis, In Vitro and In Silico Biological Evaluation of New Pyridine-2,5-Dicarboxylates Esters Bearing Natural Source Fragments as Anti-Trypanosomatid Agents. Molecules. Available at: [Link]

• National Center for Biotechnology Information (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Available at: [Link]

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• 4. mdpi.com [mdpi.com]

A Researcher's Guide to Substituted Pyridine Building Blocks: A Head-to-Head Comparison for Drug Discovery

The pyridine scaffold is a cornerstone of modern medicinal chemistry, integral to the structure of numerous FDA-approved drugs.[1][2] Its prevalence stems from its unique physicochemical properties, including its ability to act as a hydrogen bond acceptor and its capacity for diverse substitutions, which allows for the fine-tuning of a molecule's pharmacokinetic and pharmacodynamic profile.[3][4] This guide provides a head-to-head comparison of substituted pyridine building blocks, offering insights into their synthesis, reactivity, and strategic application in drug discovery, supported by experimental data and established protocols.

The Influence of Substitution: A Tale of Three Positions

The reactivity of the pyridine ring is heavily influenced by the electron-withdrawing nature of the nitrogen atom, which makes it less susceptible to electrophilic substitution than benzene.[5] The position of a substituent on the pyridine ring dictates its electronic and steric environment, profoundly impacting its behavior in chemical transformations.

• C2- and C4-Positions: These positions are electronically activated towards nucleophilic attack due to the influence of the nitrogen atom. C-H functionalization is also often favored at the C2-position.[6][7]

• C3-Position: This position is less electronically perturbed by the nitrogen atom and behaves more like a substituted benzene ring.

The electronic nature of the substituent itself further modulates this inherent reactivity. Electron-donating groups (EDGs) increase the electron density of the ring, making it more susceptible to electrophilic attack and modifying the basicity of the nitrogen. Conversely, electron-withdrawing groups (EWGs) decrease the ring's electron density, enhancing its reactivity towards nucleophiles.[4][8]

Head-to-Head in the Trenches: Key Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools for the elaboration of pyridine scaffolds.[9][10] Here, we compare the performance of differently substituted pyridine building blocks in two of the most widely used transformations: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction, which forms a carbon-carbon bond between an organoboron compound and an organic halide, is a workhorse in drug discovery.[11][12] However, the cross-coupling of pyridine-containing substrates can be challenging due to potential catalyst inhibition by the pyridine nitrogen and the slow transmetallation of electron-deficient heteroaryl boron derivatives.[9][11]

Table 1: Comparison of Halopyridine Reactivity in a Model Suzuki-Miyaura Coupling

Entry	Halopyridine	Arylboronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	2-Bromopyridine	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	100	85	[11]
2	3-Bromopyridine	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	100	92	[13]
3	4-Bromopyridine	Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane	80	88	[14]
4	2-Chloropyridine	Phenylboronic acid	Pd₂(dba)₃ / XPhos	K₃PO₄	t-BuOH	100	75	[15]
5	3-Chloropyridine	Phenylboronic acid	Pd₂(dba)₃ / SPhos	K₃PO₄	Dioxane	110	80	[9]

Analysis of Reactivity Trends:

• Halogen Reactivity: As expected, bromopyridines are generally more reactive than chloropyridines, requiring less forcing conditions and simpler catalyst systems.

• Positional Effects: In this model system, 3-bromopyridine often provides slightly higher yields compared to the 2- and 4-isomers, potentially due to reduced steric hindrance and less catalyst inhibition.[13] The 4-arylpyridine synthesis is a key substructure in several active pharmaceutical ingredients, and methods have been developed to suppress impurities derived from phosphorus ligands.[14]

• Substituent Effects: The presence of electron-withdrawing groups on the pyridine ring can enhance the rate of oxidative addition but may slow down other steps in the catalytic cycle. Conversely, electron-donating groups can increase the propensity for catalyst inhibition.[16] For instance, the coupling of 2-pyridyl nucleophiles can be challenging due to the slow rate of transmetallation and the tendency for protodeboronation.[11]

Buchwald-Hartwig Amination: Crafting C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, crucial for introducing amine functionalities common in pharmaceuticals.[17] Similar to the Suzuki coupling, the efficiency of this reaction with pyridine substrates is highly dependent on the choice of ligand, base, and the substitution pattern of the pyridine ring.[18]

Table 2: Ligand and Base Screening for the Buchwald-Hartwig Amination of Halopyridines

Entry	Halopyridine	Amine	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	2-Bromopyridine	Morpholine	XPhos	NaOtBu	Toluene	100	95	[19]
2	3-Bromopyridine	Aniline	Xantphos	Cs₂CO₃	Dioxane	110	88	[19]
3	2-Chloropyridine	n-Butylamine	Josiphos	K₃PO₄	Dioxane	110	85	[18]
4	2,6-Dichloropyridine	Diethylamine	Xantphos	Cs₂CO₃	Dioxane	120	(mono/di)	[20]

Key Considerations for Buchwald-Hartwig Amination:

• Ligand Selection: Bulky, electron-rich phosphine ligands such as XPhos, RuPhos, and SPhos are often essential for achieving high yields, particularly with less reactive chloropyridines.[17][19] Bidentate ligands like Xantphos and Josiphos can also be highly effective.[18][20]

• Base Choice: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are commonly used. However, milder bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be advantageous for substrates with base-sensitive functional groups.[19]

• Substrate Scope: The reaction is generally applicable to a wide range of primary and secondary amines. The coupling of deactivated aminothiophenes with substituted halopyridines has been successfully demonstrated.[20] A practical method for the amination of 2-bromopyridines with volatile amines has also been developed.[21]

Modern Frontiers: C-H Functionalization

Direct C-H functionalization has emerged as a powerful and atom-economical strategy for the synthesis of substituted pyridines, avoiding the need for pre-functionalized starting materials.[6][22] Transition-metal catalysis has been instrumental in developing selective methods for C-H alkylation, arylation, and alkenylation.[5][7]

• Regioselectivity: The inherent electronic properties of the pyridine ring often direct C-H functionalization to the C2 position.[6] However, the development of new catalyst systems and directing group strategies has enabled the selective functionalization of the C3 and C4 positions.[6][7] Palladium-catalyzed oxidative C-H/C-H cross-coupling of pyridines with heteroarenes has been shown to be highly selective for the C2-position.[23]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of a Halopyridine

This protocol is a representative example and may require optimization for specific substrates.

Workflow for Suzuki-Miyaura Coupling

Caption: A generalized workflow for a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Materials:

• Halopyridine (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%)

• Base (e.g., Na₂CO₃, 2.0 mmol)

• Degassed solvent (e.g., Toluene/Ethanol/Water mixture)

Procedure:

• To an oven-dried flask, add the halopyridine, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Procedure for Buchwald-Hartwig Amination of a Halopyridine

This is a general protocol and specific conditions will vary based on the substrates and catalyst system.

Logical Relationship in Buchwald-Hartwig Amination

Caption: Key components and their roles in the Buchwald-Hartwig amination reaction.

Materials:

• Halopyridine (1.0 mmol)

• Amine (1.2 mmol)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 mmol, 2 mol% Pd)

• Phosphine ligand (e.g., XPhos, 0.048 mmol, 4.8 mol%)

• Base (e.g., NaOtBu, 1.4 mmol)

• Anhydrous, degassed solvent (e.g., Toluene, 5 mL)

Procedure:

• In a glovebox, add the palladium precatalyst, ligand, and base to an oven-dried reaction vessel.

• Add the halopyridine and the amine.

• Add the anhydrous, degassed solvent.

• Seal the vessel and heat to the desired temperature (e.g., 100 °C) with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent.

• Filter the mixture through a pad of celite, washing with the organic solvent.

• Concentrate the filtrate and purify the residue by flash column chromatography.

Conclusion

The strategic selection of substituted pyridine building blocks is a critical aspect of modern drug discovery. Understanding the interplay of positional isomerism and substituent electronic effects on the reactivity of the pyridine ring is paramount for the efficient synthesis of target molecules. While general trends in reactivity can be predicted, empirical optimization of reaction conditions, particularly the choice of catalyst, ligand, and base, remains essential for achieving high yields and purity. The continued development of novel synthetic methodologies, such as C-H functionalization, will further expand the toolbox available to medicinal chemists for the construction of innovative pyridine-containing therapeutics.

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• Push or Pull for a Better Selectivity? A Study on the Electronic Effects of Substituents of the Pyridine Ring on the Enantiomeric Recognition of Chiral Pyridino-18-Crown-6 Ethers - MDPI. (2020).
• Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. (2020).
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• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines | Request PDF - ResearchGate. (2025).
• Palladium‐catalyzed cross‐coupling reaction between 2‐chloropyridines... - ResearchGate. (n.d.).
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• Pd-catalyzed oxidative C–H/C–H cross-coupling of pyridines with heteroarenes - Chemical Science (RSC Publishing). (n.d.).
• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. (n.d.).
• Buchwald–Hartwig amination - Wikipedia. (n.d.).

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Allyl-2-chloropyridine

As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The proper handling and disposal of reactive chemical intermediates like 4-Allyl-2-chloropyridine are not merely procedural formalities; they are critical components of a robust safety culture and responsible scientific practice. This guide provides a direct, operational plan for the safe disposal of 4-Allyl-2-chloropyridine, grounded in established safety protocols and regulatory standards.

Core Hazard Profile & Immediate Safety Precautions

Understanding the intrinsic hazards of 4-Allyl-2-chloropyridine is the foundation of its safe management. This compound is a highly flammable liquid and is harmful through multiple routes of exposure. Its handling demands stringent adherence to safety protocols to mitigate risks of fire, acute toxicity, and irritation.

Table 1: GHS Hazard Classification for 4-Allyl-2-chloropyridine

Hazard Class	Category	Hazard Statement
Flammable Liquids	Category 2	H225: Highly flammable liquid and vapour.
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed.
Acute Toxicity (Dermal)	Category 4	H312: Harmful in contact with skin.
Acute Toxicity (Inhalation)	Category 4	H332: Harmful if inhaled.
Skin Irritation	Category 2	H315: Causes skin irritation.

| Eye Irritation | Category 2A | H319: Causes serious eye irritation. |

Note: Data derived from the Sigma-Aldrich Safety Data Sheet.

Mandatory Personal Protective Equipment (PPE)

A proactive approach to safety begins with appropriate PPE. The causality is clear: creating effective barriers between the researcher and the chemical is essential to prevent exposure via inhalation, dermal contact, and eye contact.

Table 2: Required PPE for Handling 4-Allyl-2-chloropyridine

Protection Type	Specification	Rationale
Hand Protection	Nitrile or other chemically resistant gloves.	Prevents skin contact, a primary route of harmful exposure.[1]
Eye/Face Protection	Chemical safety goggles and/or a full-face shield.	Protects against splashes that can cause serious eye irritation.[2]
Skin/Body Protection	Flame-retardant lab coat and closed-toe shoes.	Protects skin from incidental contact and provides a barrier in case of a flash fire.[2]

| Respiratory Protection | Work exclusively in a certified chemical fume hood. | Prevents inhalation of harmful vapors. For non-routine operations or potential high-concentration scenarios, a NIOSH-approved respirator is necessary.[2] |

Emergency Spill Response Protocol

In the event of an accidental release, a swift and systematic response is critical to ensure personnel safety and minimize environmental impact.

Step 1: Assess and Secure the Area

• Alert Personnel: Immediately notify all individuals in the vicinity of the spill.[3][4]

• Remove Ignition Sources: As this is a highly flammable liquid, extinguish all open flames, turn off hot plates, and eliminate any potential sources of sparks.[5]

• Isolate the Area: If safe to do so, close the fume hood sash and the laboratory door to contain vapors.[4] Evacuate if the spill is large or ventilation is inadequate.[3]

Step 2: Contain the Spill

• Apply Absorbent Material: Cover the spill with a non-combustible, inert absorbent material such as sand, vermiculite, or a commercial chemical sorbent.[4][6][7][8] Do not use combustible materials like paper towels to absorb the bulk of the liquid.

• Causality: Using an inert absorbent is crucial to prevent a chemical reaction with the spilled material, which could generate heat or toxic byproducts.

Step 3: Clean and Collect Waste

• Don Appropriate PPE: Before approaching the spill, ensure you are wearing the full PPE detailed in Table 2.

• Collect Absorbed Material: Once the liquid is fully absorbed, carefully scoop the material using non-sparking tools into a designated, chemically compatible, and sealable container.[6]

• Label the Container: Immediately affix a hazardous waste label to the container, clearly identifying the contents as "Hazardous Waste: 4-Allyl-2-chloropyridine and absorbent material."[9][10]

Step 4: Decontaminate the Area

• Wipe Down Surfaces: Clean the spill area and any contaminated equipment with soap and water.[6]

• Dispose of Cleaning Materials: All disposable cleaning materials, including contaminated gloves and wipes, must be placed in the hazardous waste container.

• Personal Decontamination: Remove contaminated clothing immediately and wash affected skin thoroughly with soap and water.[6][11]

Standard Disposal Procedure for Unused/Waste Product

The disposal of 4-Allyl-2-chloropyridine is governed by federal and local regulations. It must never be disposed of down the drain or in regular trash.[10][12][13]

Step 1: Waste Characterization

• 4-Allyl-2-chloropyridine is classified as a hazardous waste due to its ignitability and toxicity. Under the Resource Conservation and Recovery Act (RCRA), it would likely carry the EPA waste code D001 for ignitability.[13]

Step 2: Proper Containerization

• Use a Compatible Container: Collect liquid waste in a sturdy, leak-proof container that is chemically compatible with chlorinated organic compounds. The original manufacturer's container is often a suitable choice.[9][13]

• Maintain Container Integrity: Ensure the container is in good condition, free from leaks, and has a tightly sealing cap.[9][10] Never leave a funnel in the container, and keep it closed at all times except when adding waste.[9][10][12]

Step 3: Accurate Labeling

• Attach a Hazardous Waste Label: As soon as waste is first added, label the container with a fully completed hazardous waste tag provided by your institution's Environmental Health & Safety (EHS) department.[10]

• Required Information: The label must include the words "Hazardous Waste," the full chemical name ("4-Allyl-2-chloropyridine"), and the approximate concentration or percentage of all constituents.[10]

Step 4: Segregation and Safe Storage

• Prevent Incompatible Mixing: This chemical is incompatible with strong oxidizing agents.[2] Never mix it with other waste streams. Store the waste container segregated from incompatible materials to prevent dangerous reactions.[10][12]

• Secondary Containment: Store the sealed waste container in a secondary containment bin within a designated satellite accumulation area, preferably in a ventilated cabinet for flammable materials.[10]

Step 5: Arranging for Final Disposal

• Contact EHS: Once the container is full or you are ready for disposal, contact your institution's EHS office to schedule a waste pickup.[10]

• Approved Disposal Method: The standard and approved method for final disposal is high-temperature incineration in a licensed hazardous waste facility equipped with an afterburner and scrubber to neutralize harmful combustion byproducts like hydrogen chloride and nitrogen oxides.[2][5]

Decontamination of Empty Containers

Empty containers that held 4-Allyl-2-chloropyridine must be managed as hazardous waste until properly decontaminated.

• Triple Rinse Procedure: Rinse the empty container thoroughly with a suitable solvent (e.g., acetone or ethanol) three times.

• Collect Rinseate: The first rinseate is considered acutely hazardous waste and MUST be collected and disposed of in your designated chlorinated solvent waste stream.[10] Subsequent rinses should also be collected as hazardous waste.

• Final Container Disposal: Once triple-rinsed and fully air-dried, deface or remove the original label. The container may then be disposed of as non-hazardous solid waste (e.g., glass or plastic recycling), pending confirmation with your institution's specific EHS policies.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational process for the safe management and disposal of 4-Allyl-2-chloropyridine waste.

Caption: Decision workflow for handling and disposing of 4-Allyl-2-chloropyridine.

References

• Emergency Response Plan. Source: Active AgriScience. [Link]

• Safety Data Sheet for 2-Chloropyridine. Source: ChemDmart. [Link]

• Spill Control/Emergency Response. Source: EHSO Manual, Oakland University. [Link]

• Material Safety Data Sheet - 4-Chloropyridine Hydrochloride, 97%. Source: Cole-Parmer. [Link]

• Chemical Spill Procedures. Source: UNC Charlotte, Environmental Health and Safety. [Link]

• Hazardous Spill Reporting and Response Procedures. Source: Austin Community College District. [Link]

• Guidelines: Handling and Disposal of Chemicals. Source: Purdue University College of Engineering. [Link]

• Emergency Response Guide – Exposures & Spills. Source: University of Waterloo. [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. Source: United Nations Office on Drugs and Crime. [Link]

• 4-Allyl-2-chloropyridine Product Information. Source: Hoffman Fine Chemicals. [Link]

• Hazardous Waste Disposal Guide. Source: Dartmouth College Environmental Health and Safety. [Link]

• Hazardous Waste Disposal Guide. Source: Northwestern University Research Safety. [Link]

• Chemical Waste Management. Source: The University of Texas at Austin, Environmental Health and Safety. [Link]

• Hazard Summary for 2-Chloropyridine. Source: New Jersey Department of Health. [Link]

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